2-Hexanol

• CAS: 626-93-7

Core Science & Biosynthesis

2-Hexanol chemical and physical properties

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Hexanol

Introduction

2-Hexanol (IUPAC name: Hexan-2-ol) is a six-carbon, secondary alcohol with the chemical formula C₆H₁₄O.[1] In this molecule, the hydroxyl (-OH) group is located on the second carbon atom of the hexane (B92381) chain.[1] It is an isomer of other hexanols.[1] Due to the hydroxyl group's position, 2-Hexanol possesses a chiral center and exists as two distinct enantiomers.[1] This colorless liquid, characterized by a specific odor, is utilized as a solvent and an intermediate in various chemical syntheses.[2][3] It is found naturally in several essential oils and the aromas of fruits like apples and strawberries.[4] This guide provides a comprehensive overview of the core chemical and physical properties of 2-Hexanol, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental physicochemical properties of 2-Hexanol are summarized below. These values represent a consensus from various reliable sources and are crucial for its application in scientific research and industrial processes.

General and Physical Properties

Property	Value	References
Molecular Formula	C₆H₁₄O	[1][2]
Molar Mass	102.177 g·mol⁻¹	[1]
Appearance	Colorless liquid with a characteristic odor.	[2][3]
Density	0.81 g/mL at 25 °C	[1]
0.814 g/mL at 20 °C	[5]
Boiling Point	136 - 140 °C	[1][2][5]
Melting Point	-23 °C	[1][6]
Flash Point	41 - 46 °C (closed cup)	[2][3]
Water Solubility	Poor; 13-14 g/L at 25 °C	[1][2][7]
Solubility in other solvents	Soluble in ethanol (B145695) and diethyl ether.	[1]
Refractive Index	n20/D 1.414	[5]
Vapor Pressure	2.0576 hPa at 20°C	[8]
3.0875 hPa at 25°C	[8]
Vapor Density	3.5 (air = 1)	[3]

Safety and Hazard Information

Hazard Classification	Details	References
GHS Pictogram	GHS02 (Flammable)
GHS Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor.	[3]
H315: Causes skin irritation.	[9][10]
H319: Causes serious eye irritation.	[9][10]
H335: May cause respiratory irritation.	[9][10]
Precautionary Statements	P210: Keep away from heat, sparks, open flames, and hot surfaces.
P233: Keep container tightly closed.
P280: Wear protective gloves/eye protection/face protection.
Stability	Stable under recommended storage conditions. May form explosive peroxides.	[4][7]
Incompatibilities	Strong oxidizing agents, acids, acid chlorides.	[4][7][11]

Experimental Protocols

The accurate determination of physicochemical properties is fundamental to chemical characterization. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[12] For small sample volumes, a micro-boiling point determination is effective.[13][14]

• Apparatus: A small test tube, a thermometer, a capillary tube (sealed at one end), a heating block or oil bath, and a magnetic stirrer.[13][14]

• Procedure:

  • Place approximately 0.5 mL of 2-Hexanol into the test tube with a small magnetic stirring bar.[14]

  • Invert the sealed capillary tube and place it inside the test tube, open-end down.[13][15]

  • Position the apparatus in the heating block and suspend a thermometer so its bulb is level with the liquid surface.[14]

  • Begin heating and stirring gently. Initially, a stream of bubbles will emerge from the capillary as trapped air is expelled.[13]

  • As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary. At this point, discontinue heating.[13]

  • The stream of bubbles will slow and stop. The boiling point is the temperature at which the liquid begins to enter the capillary tube.[12][13]

Determination of Density

Density is the mass of a substance per unit volume (Density = mass/volume).[16]

• Apparatus: A graduated cylinder (e.g., 100-mL), an electronic balance, and a thermometer.[17]

• Procedure:

  • Measure and record the mass of a clean, dry 100-mL graduated cylinder using an electronic balance.[17]

  • Add a precisely measured volume of 2-Hexanol (e.g., 20-25 mL) to the graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.[17]

  • Measure and record the combined mass of the graduated cylinder and the 2-Hexanol sample.[17]

  • Subtract the mass of the empty cylinder from the combined mass to determine the mass of the 2-Hexanol.[17]

  • Calculate the density by dividing the mass of the sample by its volume.[16][18]

  • Repeat the measurement with additional volumes of the liquid to ensure precision and accuracy, then calculate the average density.[17]

  • Record the temperature of the liquid, as density is temperature-dependent.[17]

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid produces enough vapor to form an ignitable mixture with air.[19][20][21] The closed-cup method is preferred for its higher precision and safety.[21][22]

• Apparatus: A Pensky-Martens closed-cup tester, which includes a temperature-controlled test cup with a lid, a stirring mechanism, and an ignition source applicator.[21][22]

• Procedure:

  • Fill the test cup with 2-Hexanol up to the specified mark.[22]

  • Secure the lid, which contains the thermometer, stirrer, and ignition source mechanism.[22]

  • Begin heating the sample at a slow, constant rate (e.g., 5-6 °C per minute) while continuously stirring.[22]

  • At regular temperature intervals (e.g., every 1-2 °C rise), apply the test flame by operating the shutter mechanism. This introduces the ignition source into the vapor space above the liquid for a brief moment.[22]

  • The flash point is the lowest temperature, corrected to standard atmospheric pressure, at which the application of the ignition source causes a distinct flash inside the cup.[20][22]

Logical Workflow Visualization

The following diagram illustrates a logical workflow for the physicochemical characterization of a chemical substance like 2-Hexanol, from sample acquisition to data analysis and reporting.

References

• 1. 2-Hexanol - Wikipedia [en.wikipedia.org]
• 2. ICSC 0488 - 2-HEXANOL [chemicalsafety.ilo.org]
• 3. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-HEXANOL | 626-93-7 [chemicalbook.com]
• 5. 626-93-7 CAS MSDS (2-HEXANOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. Page loading... [guidechem.com]
• 8. scent.vn [scent.vn]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. Video: Boiling Points - Concept [jove.com]
• 13. uomus.edu.iq [uomus.edu.iq]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. byjus.com [byjus.com]
• 16. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. homesciencetools.com [homesciencetools.com]
• 19. aidic.it [aidic.it]
• 20. almaaqal.edu.iq [almaaqal.edu.iq]
• 21. How to Test Flash Point [machinerylubrication.com]
• 22. egyankosh.ac.in [egyankosh.ac.in]

2-Hexanol spectroscopic data (NMR, IR, Mass Spec)

A Comprehensive Spectroscopic Guide to 2-Hexanol

This technical guide offers an in-depth analysis of the spectroscopic data for 2-hexanol (CAS: 626-93-7), a six-carbon secondary alcohol.[1][2] Intended for researchers, scientists, and professionals in drug development, this document provides key reference data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the identification, characterization, and quality control of this compound.

Spectroscopic Data Summary

The following tables summarize the essential quantitative data from the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses of 2-hexanol.

Table 1: ¹H Nuclear Magnetic Resonance (NMR) Data for 2-Hexanol

Solvent: CDCl₃, Reference: TMS

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.80	Multiplet	1H	H-2 (-CHOH)
~1.45	Multiplet	2H	H-3 (-CH₂-)
~1.30	Multiplet	4H	H-4, H-5 (-CH₂-CH₂-)
~1.18	Doublet	3H	H-1 (-CH₃)
~0.90	Triplet	3H	H-6 (-CH₃)

Note: Data compiled from typical values and spectra available in public databases.[3][4][5]

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Data for 2-Hexanol

Solvent: CDCl₃

Chemical Shift (δ) ppm	Assignment
~67.5	C-2 (-CHOH)
~39.0	C-3 (-CH₂-)
~28.0	C-4 (-CH₂-)
~23.5	C-1 (-CH₃)
~22.8	C-5 (-CH₂-)
~14.1	C-6 (-CH₃)

Note: Data compiled from typical values and spectra available in public databases.[1][6][7]

Table 3: Infrared (IR) Spectroscopy Data for 2-Hexanol

Sample: Neat Liquid Film

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Strong, Broad	O-H Stretch (Alcohol)
~2960, ~2930, ~2870	Strong	C-H Stretch (sp³ Aliphatic)
~1465	Medium	C-H Bend (Methylene/Methyl)
~1115	Strong	C-O Stretch (Secondary Alcohol)

Note: The fingerprint region (below 1400 cm⁻¹) contains additional unique peaks but the primary functional group absorptions are listed.[8][9][10]

Table 4: Mass Spectrometry (MS) Data for 2-Hexanol

Ionization Method: Electron Ionization (EI) at 70 eV

m/z (Mass-to-Charge Ratio)	Relative Intensity (%)	Assignment
102	< 1	[M]⁺ (Molecular Ion)
87	~6	[M-CH₃]⁺
84	~5	[M-H₂O]⁺
69	~16	[M-H₂O-CH₃]⁺
45	100	[CH₃CHOH]⁺ (Base Peak)
43	~18	[C₃H₇]⁺

Note: The molecular ion for secondary alcohols is often weak or absent. The base peak at m/z 45 results from α-cleavage, which is characteristic of a methyl-substituted secondary alcohol.[4][11][12]

Experimental Protocols

The data presented are based on standard spectroscopic methodologies for liquid organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small quantity of 2-hexanol is dissolved in a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃), within a 5 mm NMR tube. A trace amount of tetramethylsilane (B1202638) (TMS) is added to serve as an internal standard for chemical shift calibration (δ = 0.00 ppm).[13]

• Instrumentation : ¹H and ¹³C NMR spectra are acquired using a high-resolution Fourier-Transform (FT) NMR spectrometer, typically operating at a proton frequency of 90 MHz or higher.[3][4]

• ¹H NMR Acquisition : A standard one-pulse sequence is utilized. Key parameters include a sufficient number of scans to achieve a high signal-to-noise ratio and a relaxation delay of 1-5 seconds between scans to ensure full relaxation of the protons.[13]

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence is typically employed to produce a spectrum where each unique carbon atom appears as a singlet. Due to the low natural abundance of the ¹³C isotope, a greater number of scans is required compared to ¹H NMR.[13]

Infrared (IR) Spectroscopy

• Sample Preparation : As 2-hexanol is a liquid, the spectrum is recorded from a neat sample. A single drop of the liquid is placed between two salt (NaCl or KBr) plates, creating a thin film.[13]

• Instrumentation : A Fourier-Transform Infrared (FT-IR) spectrometer is used to acquire the spectrum.[13]

• Data Acquisition : A background spectrum of the clean salt plates is recorded first. The sample is then placed in the beam path and the sample spectrum is recorded. The instrument's software automatically subtracts the background from the sample spectrum to generate the final transmittance or absorbance spectrum, typically over a range of 4000-400 cm⁻¹.[13]

Mass Spectrometry (MS)

• Sample Introduction : The sample is typically introduced into the mass spectrometer via a Gas Chromatography (GC) system, which separates the analyte from any impurities. A small volume of a dilute solution of 2-hexanol is injected into the GC.[13]

• Ionization : Electron Ionization (EI) is the most common method for small organic molecules. In the ion source, the sample molecules are bombarded by a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment in a reproducible manner.[11][13]

• Mass Analysis : The resulting positively charged ions (the molecular ion and fragment ions) are accelerated into a mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

• Detection : An electron multiplier or similar detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow of using different spectroscopic techniques to elucidate the structure of 2-hexanol.

Spectroscopic workflow for 2-hexanol characterization.

References

• 1. Showing Compound 2-Hexanol (FDB004514) - FooDB [foodb.ca]
• 2. 2-Hexanol [webbook.nist.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-HEXANOL(626-93-7) 1H NMR spectrum [chemicalbook.com]
• 6. 2-HEXANOL(626-93-7) 13C NMR spectrum [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. 2-HEXANOL(626-93-7) IR Spectrum [chemicalbook.com]
• 9. 2-Hexanol, (R)- | C6H14O | CID 6993810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. brainly.com [brainly.com]
• 11. massbank.eu [massbank.eu]
• 12. 2-Hexanol [webbook.nist.gov]
• 13. benchchem.com [benchchem.com]

The Enigmatic Presence of 2-Hexanol: A Technical Guide to its Natural Occurrence and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and biosynthetic pathways of 2-hexanol, a six-carbon secondary alcohol. While its presence as a volatile organic compound (VOC) is noted in a variety of natural sources, from fruits and vegetables to microorganisms, detailed quantitative data and fully elucidated biosynthetic routes remain areas of active investigation. This document synthesizes current knowledge, presenting available quantitative data, outlining experimental protocols for its analysis, and proposing putative biosynthetic pathways based on established biochemical principles.

Natural Occurrence of 2-Hexanol

2-Hexanol has been identified as a volatile component in a diverse range of organisms, contributing to their characteristic aroma profiles and potentially playing a role in ecological interactions. Its presence is often in complex mixtures of other VOCs.

In Plants and Fruits

2-Hexanol is a component of the aroma profile of various fruits and vegetables. It has been detected, though not always quantified, in safflowers, pepper (Capsicum frutescens), tea, green and orange bell peppers, and corn.[1] As a "green leaf volatile" (GLV), its formation is often associated with tissue damage.[2][3]

In Microorganisms

The production of 2-hexanol has been observed in certain microorganisms. Notably, the yeast Saccharomyces cerevisiae is known to produce 2-hexanol as a metabolite.[4] Additionally, some bacteria are capable of synthesizing higher alcohols, including secondary alcohols, through various metabolic pathways.[5][6] For instance, engineered microbial systems have been developed for the production of C3-C10 alcohols.[7] While direct evidence for 2-hexanol biosynthesis is sometimes limited, the enzymatic machinery for the reduction of corresponding ketones to secondary alcohols exists in many microbes.[5]

Quantitative Data on Hexanol Occurrence

Quantitative data for 2-hexanol specifically is limited in publicly available literature. However, studies on hexanol and related C6 compounds provide valuable context. The following table summarizes available quantitative data for hexanol in various natural and engineered biological systems.

Source Organism/Product	Compound	Concentration/Amount	Analytical Method	Reference(s)
Engineered Komagataella phaffii (yeast)	Hexanol	8 mM	Not specified	[8][9][10][11]
Engineered Komagataella phaffii (yeast)	Hexanal (B45976)	12.9 mM	Not specified	[8][9][10][11]
Fermented Beverages (general)	Higher Alcohols (including hexanol)	2.5–5.0 g/L of pure alcohol	Not specified	[12]
Dried Fruits and Nuts (general)	Hexanal (oxidation marker)	Quantified via MHS-SPME	MHS-SPME-GC-MS	[13]
Safflower	2-Hexanol	Highest concentration (not quantified)	Not specified	[1]

Note: The data for engineered Komagataella phaffii refers to the production of hexanol from linoleic acid via an engineered lipoxygenase pathway. The concentration of higher alcohols in fermented beverages is a general range and not specific to 2-hexanol.

Biosynthesis of 2-Hexanol

The biosynthesis of 2-hexanol is not as well-defined as that of primary alcohols. However, based on known metabolic pathways for related compounds, two primary routes can be postulated: the lipoxygenase pathway in plants and the reduction of a ketone precursor in microorganisms.

Lipoxygenase (LOX) Pathway in Plants

In plants, the biosynthesis of C6-volatile compounds, including hexanols, is primarily initiated by the lipoxygenase (LOX) pathway, which acts on polyunsaturated fatty acids like linoleic and linolenic acid.[2][3][14][15] This pathway is typically activated in response to tissue damage.

The proposed pathway for 2-hexanol formation is as follows:

• Release of Fatty Acids: Lipases release polyunsaturated fatty acids (e.g., linoleic acid) from cell membranes.

• Hydroperoxidation: Lipoxygenase (LOX) catalyzes the addition of molecular oxygen to the fatty acid, forming a hydroperoxy fatty acid.

• Cleavage: Hydroperoxide lyase (HPL) cleaves the hydroperoxy fatty acid into a C6-aldehyde (e.g., hexanal) and a C12-oxo-acid.[2][14]

• Reduction to Alcohol: The resulting C6-aldehyde is then reduced to the corresponding alcohol by alcohol dehydrogenase (ADH) or other reductase enzymes.[14] While this pathway is well-established for the production of 1-hexanol (B41254) from hexanal, the formation of 2-hexanol would necessitate an additional isomerization step or the action of a specific reductase on a ketone precursor.

Below is a diagram illustrating the putative lipoxygenase pathway leading to hexanol.

Putative Lipoxygenase Pathway for Hexanol Biosynthesis.

Microbial Biosynthesis

In microorganisms, the biosynthesis of higher alcohols, including secondary alcohols, can occur through several pathways, most notably the 2-keto acid pathway and the reversal of the β-oxidation cycle.[5][7] The production of a secondary alcohol like 2-hexanol would involve the reduction of the corresponding ketone, 2-hexanone.

A plausible microbial pathway is as follows:

• Precursor Formation: Central metabolism provides precursor molecules that are elongated to form a C6 carbon skeleton.

• Keto Acid Formation: Through a series of enzymatic reactions, a 2-keto acid is formed.

• Decarboxylation: A 2-keto acid decarboxylase (KDC) removes a carboxyl group to produce an aldehyde.

• Oxidation to Ketone: The aldehyde can be oxidized to a ketone.

• Reduction to Secondary Alcohol: A secondary alcohol dehydrogenase (SADH) reduces the ketone (2-hexanone) to the corresponding secondary alcohol (2-hexanol).[5]

The following diagram illustrates a generalized microbial pathway for secondary alcohol production.

Generalized Microbial Pathway for Secondary Alcohol Biosynthesis.

Experimental Protocols

The analysis of 2-hexanol, as a volatile organic compound, is typically performed using gas chromatography coupled with mass spectrometry (GC-MS). Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique for extracting and concentrating volatile and semi-volatile compounds from a sample matrix.

General Protocol for HS-SPME-GC-MS Analysis of 2-Hexanol

This protocol provides a general framework for the analysis of 2-hexanol in biological samples. Optimization of parameters such as fiber coating, extraction time and temperature, and GC-MS conditions is crucial for specific applications.

• Sample Preparation:

  • Homogenize a known amount of the solid or liquid biological sample.

  • Place the homogenized sample into a headspace vial and seal it.

  • For quantitative analysis, add a known amount of an appropriate internal standard (e.g., a deuterated analog of 2-hexanol or another alcohol not present in the sample).

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the sealed vial in a heated agitator.

  • Expose a SPME fiber with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace of the vial for a defined period and at a specific temperature to allow for the adsorption of volatile compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorb the adsorbed compounds from the SPME fiber in the heated injection port of the gas chromatograph.

  • Separate the volatile compounds on a suitable capillary column (e.g., a non-polar or mid-polar column).

  • Use a temperature program to elute the compounds based on their boiling points and interactions with the stationary phase.

  • Detect and identify the eluted compounds using a mass spectrometer. Identification of 2-hexanol is based on its retention time and comparison of its mass spectrum with a reference spectrum from a library (e.g., NIST).

  • Quantify 2-hexanol by comparing its peak area to that of the internal standard.

The following diagram outlines the general experimental workflow for the analysis of 2-hexanol.

General Experimental Workflow for 2-Hexanol Analysis.

Conclusion and Future Directions

2-Hexanol is a naturally occurring volatile compound found in a variety of plants and microorganisms. While its presence is well-documented, a comprehensive understanding of its quantitative distribution and the specific enzymatic steps involved in its biosynthesis is still emerging. The lipoxygenase pathway in plants and pathways involving the reduction of ketone precursors in microbes represent the most probable routes for its formation. Further research, employing advanced analytical techniques and metabolic engineering, is required to fully elucidate the biosynthetic pathways of 2-hexanol, quantify its presence in diverse natural sources, and understand its physiological and ecological significance. Such knowledge will be invaluable for applications in flavor and fragrance chemistry, biotechnology, and potentially in drug development where understanding the metabolic capabilities of organisms is crucial.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Hexanol (HMDB0061886) [hmdb.ca]
• 2. Frontiers | From linoleic acid to hexanal and hexanol by whole cell catalysis with a lipoxygenase, hydroperoxide lyase and reductase cascade in Komagataella phaffii [frontiersin.org]
• 3. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 4. Optimizing hexanoic acid biosynthesis in Saccharomyces cerevisiae for the de novo production of olivetolic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Engineering of Microorganisms for the Production of Higher Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Recent progress in synthetic biology for microbial production of C3–C10 alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. From linoleic acid to hexanal and hexanol by whole cell catalysis with a lipoxygenase, hydroperoxide lyase and reductas… [ouci.dntb.gov.ua]
• 9. From linoleic acid to hexanal and hexanol by whole cell catalysis with a lipoxygenase, hydroperoxide lyase and reductase cascade in Komagataella phaffii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. From linoleic acid to hexanal and hexanol by whole cell catalysis with a lipoxygenase, hydroperoxide lyase and reductase cascade in Komagataella phaffii | Semantic Scholar [semanticscholar.org]
• 11. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 12. Alcoholic Fermentation as a Source of Congeners in Fruit Spirits - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Integrated Strategy for Informative Profiling and Accurate Quantification of Key-Volatiles in Dried Fruits and Nuts: An Industrial Quality Control Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. From linoleic acid to hexanal and hexanol by whole cell catalysis with a lipoxygenase, hydroperoxide lyase and reductase cascade in Komagataella phaffii - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Metabolic Pathway of 2-Hexanol in Humans and Rats

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Hexanol, a secondary alcohol, is primarily known as a metabolite of the industrial solvent n-hexane. Its biotransformation is of significant interest due to the neurotoxic potential of its downstream metabolites. This technical guide provides a comprehensive overview of the metabolic pathways of 2-hexanol in humans and rats, detailing the enzymatic processes, quantitative data where available, and the experimental protocols used to elucidate these pathways. The core metabolic route involves an initial oxidation to 2-hexanone (B1666271), followed by further oxidation to the ultimate neurotoxic agent, 2,5-hexanedione (B30556). While quantitative kinetic data for 2-hexanol specifically is limited, this guide consolidates available information and draws parallels from structurally related compounds to provide a robust understanding for researchers in toxicology and drug development.

Introduction

2-Hexanol is a six-carbon secondary alcohol that can enter the human body through exposure to n-hexane or as a component of various industrial products. Understanding its metabolic fate is crucial for assessing the toxicological risks associated with n-hexane exposure and for the development of therapeutic strategies to mitigate neurotoxicity. This guide will delineate the key enzymatic players and metabolic transformations of 2-hexanol in both human and rat models, highlighting species-specific differences where data is available.

Metabolic Pathways of 2-Hexanol

The metabolism of 2-hexanol is a multi-step process involving both Phase I and Phase II enzymatic reactions. The primary pathway leads to the formation of neurotoxic metabolites, positioning 2-hexanol as a critical intermediate in n-hexane-induced neurotoxicity.[1]

Phase I Metabolism: Oxidation

The initial and rate-determining step in the metabolism of 2-hexanol is its oxidation to 2-hexanone. This conversion is primarily catalyzed by two main enzyme systems: Cytochrome P450 (CYP) and Alcohol Dehydrogenase (ADH).

• Cytochrome P450 (CYP) System: The mixed-function oxidases of the CYP superfamily, particularly CYP2E1, are implicated in the oxidation of 2-hexanol.[1][2] CYP2E1 is known for its role in metabolizing small, hydrophobic molecules, including ethanol (B145695) and other alcohols.[2] In rats, ethanol treatment has been shown to induce CYP2E1 activity, which could potentially increase the rate of 2-hexanol metabolism.[2]

• Alcohol Dehydrogenase (ADH): ADH is a cytosolic enzyme that plays a significant role in the metabolism of a wide range of alcohols.[3][4] In rats, ADH is a major contributor to the elimination of secondary alcohols.[5] The kinetic properties of ADH isoenzymes in both humans and rats suggest that they can catalyze the oxidation of 2-hexanol.[3][6]

Following the initial oxidation to 2-hexanone, a series of subsequent oxidative steps occur, leading to the formation of 2,5-hexanedione, the primary neurotoxic metabolite of n-hexane.[1] The proposed pathway is as follows:

2-Hexanol → 2-Hexanone → 5-Hydroxy-2-hexanone (B1204603) → 2,5-Hexanedione

An alternative pathway involving the formation of 2,5-hexanediol (B147014) has also been suggested.[1]

Figure 1: Phase I metabolic pathway of n-hexane to 2,5-hexanedione.

Phase II Metabolism: Conjugation

While the primary metabolic pathway of 2-hexanol involves oxidation, Phase II conjugation reactions, such as glucuronidation and sulfation, are plausible detoxification routes. These reactions increase the water solubility of compounds, facilitating their excretion.

• Glucuronidation: This process is catalyzed by UDP-glucuronosyltransferases (UGTs). While direct evidence for 2-hexanol glucuronidation is limited, studies on the structurally similar 2-ethylhexanol show that its oxidized metabolites are excreted as glucuronide conjugates in rats.[7] In humans, UGT1A1 and UGT2B7 are major isoforms involved in the glucuronidation of a wide array of substrates, including alcohols.[8][9][10][11][12]

• Sulfation: Sulfotransferases (SULTs) catalyze the transfer of a sulfonate group to hydroxyl groups. In humans, SULT1A1 and SULT2A1 are key enzymes in the sulfation of xenobiotics and steroids, respectively.[13][14][15][16] Rat SULT2A1 is known to catalyze the sulfation of xenobiotic alcoholic compounds.

Figure 2: Postulated Phase II metabolic pathways of 2-hexanol.

Quantitative Data on 2-Hexanol Metabolism

Quantitative data on the kinetics of 2-hexanol metabolism are sparse. The following tables summarize the available data and relevant information from related compounds.

Table 1: In Vitro Kinetic Parameters for the Metabolism of Alcohols in Humans

Enzyme	Substrate	Km	Vmax	Source
ADH (Class I isoenzymes)	Ethanol	0.048 - 64 mM	9 - 560 min⁻¹	[3]
ADH (Class I isoenzymes)	Octanol	100-1000 fold lower than ethanol	-	[6]
ADH4	Ethanol	High Km	High Vmax	[4]

Table 2: In Vitro Kinetic Parameters for the Metabolism of Alcohols in Rats

Enzyme	Substrate	Km	Vmax	Source
ADH	Ethanol	-	-	[3]
CYP2E1 (microsomes)	Histamine	2 mM	0.1 nmol/min/mg protein	[17]

Experimental Protocols

The study of 2-hexanol metabolism involves a variety of in vivo and in vitro experimental approaches. Below are detailed methodologies for key experiments.

In Vivo Study of n-Hexane Metabolites in Rats

Objective: To identify and quantify the metabolites of n-hexane, including 2-hexanol, in rat urine.

Methodology:

• Animal Model: Male Wistar rats are housed in metabolic cages to allow for the collection of urine.[18]

• Dosing: Rats are administered n-hexane, or its metabolites such as 2-hexanol, 2-hexanone, 2,5-hexanediol, or 2,5-hexanedione.[18]

• Sample Collection: Urine is collected daily before and after administration of the test compound.[18]

• Sample Preparation:

  • Urine samples are divided into two aliquots.

  • One aliquot is subjected to acidic hydrolysis (pH 0.1) to release conjugated metabolites.[18]

  • Both hydrolyzed and non-hydrolyzed samples are then prepared for analysis.

• Analytical Method: Gas Chromatography/Mass Spectrometry (GC/MS) is used for the simultaneous determination of n-hexane metabolites.[18]

• Data Analysis: The concentrations of 2-hexanol, 2-hexanone, 2,5-hexanediol, and 2,5-hexanedione are quantified. Metabolites like 5-hydroxy-2-hexanone and 4,5-dihydroxy-2-hexanone can be calculated from the difference in concentrations of their cyclized products (gamma-valerolactone and 2,5-dimethylfurane) before and after hydrolysis.[18]

Figure 3: Workflow for in vivo analysis of n-hexane metabolites in rats.

In Vitro Metabolism of 2-Hexanol using Liver Microsomes

Objective: To determine the kinetic parameters (Km and Vmax) of 2-hexanol metabolism by CYP enzymes in human and rat liver microsomes.

Methodology:

• Enzyme Source: Pooled human or rat liver microsomes are used.[19][20][21]

• Reaction Mixture:

  • A typical incubation mixture contains liver microsomes (e.g., 0.5 mg/mL protein), a range of 2-hexanol concentrations, and a NADPH-regenerating system in a phosphate (B84403) buffer (pH 7.4).[22]

  • The NADPH-regenerating system typically consists of NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

• Incubation: The reaction is initiated by the addition of the NADPH-regenerating system and incubated at 37°C for a specified time (e.g., up to 60 minutes).[20]

• Reaction Termination: The reaction is stopped by adding a cold organic solvent such as acetonitrile.[21]

• Sample Analysis: The samples are centrifuged to pellet the protein, and the supernatant is analyzed by a suitable method like GC-MS or LC-MS/MS to quantify the remaining 2-hexanol or the formation of 2-hexanone.

• Data Analysis: The initial rates of metabolism are determined and plotted against the substrate concentration. The Michaelis-Menten equation is then used to calculate the apparent Km and Vmax values.[22]

Figure 4: Workflow for in vitro metabolism studies using liver microsomes.

Conclusion

The metabolic pathway of 2-hexanol is a critical area of study, particularly due to its role as an intermediate in n-hexane neurotoxicity. The primary pathway involves oxidation to 2-hexanone and subsequently to 2,5-hexanedione, catalyzed by CYP and ADH enzymes. While Phase II conjugation pathways are likely involved in the detoxification of 2-hexanol, specific quantitative data for these reactions are lacking. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the kinetics and species-specific differences in 2-hexanol metabolism. A more detailed understanding of these pathways is essential for developing effective strategies to mitigate the neurotoxic effects of n-hexane exposure and for the broader field of drug development where secondary alcohol moieties are present. Further research is warranted to obtain precise kinetic parameters for the enzymes involved in 2-hexanol metabolism in both humans and rats.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. The Role of CYP2E1 in Alcohol Metabolism and Sensitivity in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Relationship between kinetics of liver alcohol dehydrogenase and alcohol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human class IV alcohol dehydrogenase: kinetic mechanism, functional roles and medical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Contribution of Liver Alcohol Dehydrogenase to Metabolism of Alcohols in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic properties of human liver alcohol dehydrogenase: oxidation of alcohols by class I isoenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comprehensive review of 2‐ethyl‐1‐hexanol as an indoor air pollutant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PharmGKB summary: very important pharmacogene information for UGT1A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Interactions between human UDP-glucuronosyltransferase (UGT) 2B7 and UGT1A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 11. UGT1A1 gene: MedlinePlus Genetics [medlineplus.gov]
• 12. UDP glucuronosyltransferase 1 family, polypeptide A1 - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Steroid sulfotransferase 2A1 gene transcription is regulated by steroidogenic factor 1 and GATA-6 in the human adrenal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of Human SULT2A1 Genetic Polymorphisms on the Sulfation of Tibolone - PMC [pmc.ncbi.nlm.nih.gov]
• 16. SULT2A1 sulfotransferase family 2A member 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Method for the simultaneous quantification of n-hexane metabolites: application to n-hexane metabolism determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. oyc.co.jp [oyc.co.jp]
• 20. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - US [thermofisher.com]
• 21. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 22. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]

The Toxicology of 2-Hexanol and its Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 2-hexanol and its principal metabolites, 2-hexanone (B1666271) and 2,5-hexanedione. The focus is on quantitative data, detailed experimental methodologies, and the underlying molecular mechanisms of toxicity, particularly neurotoxicity, to support research and development in toxicology and pharmacology.

Executive Summary

2-Hexanol, a six-carbon secondary alcohol, is metabolized in the body to 2-hexanone and subsequently to 2,5-hexanedione. It is this ultimate metabolite, 2,5-hexanedione, that is primarily responsible for the characteristic neurotoxicity associated with exposure to n-hexane and related compounds. The toxic effects are most pronounced in the peripheral nervous system, leading to a condition known as γ-diketone neuropathy. This guide synthesizes the current understanding of the metabolism, toxicokinetics, and mechanisms of toxicity of 2-hexanol and its metabolites, presenting key data in a structured format to facilitate its use in a professional research setting.

Metabolism of 2-Hexanol

The metabolism of 2-hexanol is a critical factor in its toxicity, as it represents a bioactivation pathway leading to the formation of the neurotoxic agent 2,5-hexanedione. The metabolic conversion proceeds through a series of oxidation steps.

A Deep Dive into the Solubility of 2-Hexanol in Organic and Aqueous Solvents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-hexanol, a six-carbon secondary alcohol, in a wide range of aqueous and organic solvents. Understanding the solubility characteristics of 2-hexanol is critical for its application in various fields, including chemical synthesis, formulation development, and as an industrial solvent. This document presents quantitative solubility data, details common experimental methodologies for solubility determination, and visualizes key concepts through diagrams.

Core Concept: The Dual Nature of 2-Hexanol's Solubility

2-Hexanol (C₆H₁₄O) possesses a molecular structure that dictates its solubility behavior. The presence of a hydroxyl (-OH) group imparts polarity and the ability to form hydrogen bonds, rendering it somewhat soluble in polar solvents like water. Conversely, the six-carbon alkyl chain is non-polar, leading to its miscibility with a variety of organic solvents. This amphiphilic nature is central to its utility and behavior in different solvent systems.

Quantitative Solubility Data

The following tables summarize the quantitative solubility of 2-hexanol in various aqueous and organic solvents at standard conditions (unless otherwise specified).

Table 1: Solubility of 2-Hexanol in Aqueous Solvents

Solvent	Chemical Formula	Solubility (g/L)	Temperature (°C)
Water	H₂O	14[1]	25
Water	H₂O	15[2]	Room Temperature
Water	H₂O	13[3]	25

Table 2: Solubility of 2-Hexanol in Organic Solvents

Solvent	Chemical Formula	Solubility (g/L)	Temperature (°C)
Ethanol	C₂H₅OH	Soluble[1]	25
Diethyl Ether	(C₂H₅)₂O	Soluble[1]	25
Acetone	(CH₃)₂CO	Miscible[2]	25
Methanol	CH₃OH	Miscible	25
Propan-1-ol	C₃H₇OH	Miscible	25
Butan-1-ol	C₄H₉OH	Miscible	25
Pentan-1-ol	C₅H₁₁OH	Miscible	25
Heptan-1-ol	C₇H₁₅OH	Miscible	25
Octan-1-ol	C₈H₁₇OH	Miscible	25
Hexane	C₆H₁₄	Soluble	25
Toluene	C₇H₈	Soluble	25
Chloroform	CHCl₃	Soluble	25
Dichloromethane	CH₂Cl₂	Soluble	25
Ethyl acetate	C₄H₈O₂	Soluble	25
Tetrahydrofuran (THF)	C₄H₈O	Soluble	25
Acetonitrile	CH₃CN	Soluble	25
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Soluble	25
Dimethyl sulfoxide (B87167) (DMSO)	(CH₃)₂SO	Soluble	25
Cyclohexane	C₆H₁₂	Soluble	25

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a substance in a solvent.

The Shake-Flask Method: A Standard Protocol

This method involves saturating a solvent with a solute by agitation until equilibrium is reached. The concentration of the solute in the saturated solution is then determined analytically.

1. Preparation of Materials:

• Solute: Pure 2-hexanol.
• Solvent: A range of high-purity aqueous and organic solvents.
• Apparatus: Volumetric flasks, analytical balance, mechanical shaker or magnetic stirrer, constant temperature bath, centrifuge, and an appropriate analytical instrument (e.g., gas chromatograph (GC), high-performance liquid chromatograph (HPLC), or UV-Vis spectrophotometer).

2. Experimental Procedure:

• An excess amount of 2-hexanol is added to a known volume of the solvent in a sealed flask. The term "excess" is crucial to ensure that a saturated solution is formed.
• The flask is then placed in a constant temperature bath and agitated using a mechanical shaker or magnetic stirrer. The temperature should be controlled precisely, as solubility is temperature-dependent.
• Agitation is continued for a sufficient period to ensure that equilibrium is reached. This can range from several hours to days, depending on the solvent and solute. Preliminary studies are often conducted to determine the time required to reach equilibrium.
• Once equilibrium is established, the agitation is stopped, and the mixture is allowed to stand to allow the undissolved solute to settle.
• To separate the saturated solution from the excess undissolved solute, the mixture is typically centrifuged or filtered. Care must be taken to avoid any temperature changes during this step that could alter the solubility.
• A known aliquot of the clear, saturated supernatant is carefully withdrawn.
• The concentration of 2-hexanol in the aliquot is then determined using a suitable analytical technique. For an organic compound like 2-hexanol, gas chromatography is often the method of choice due to its volatility. A calibration curve is prepared using standard solutions of known 2-hexanol concentrations to quantify the amount in the sample.

3. Data Analysis:

• The solubility is expressed as the mass of solute per volume of solvent (e.g., g/L) or as a percentage by weight or volume.
• The experiment is typically repeated multiple times to ensure the reproducibility of the results.

Visualizing Key Concepts

Diagrams can be powerful tools for understanding complex relationships and workflows. The following diagrams, generated using the DOT language, illustrate the factors influencing 2-hexanol's solubility and a typical experimental workflow.

Caption: Relationship between 2-hexanol's structure and its solubility.

Caption: Generalized workflow for the shake-flask solubility determination method.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 3. filab.fr [filab.fr]

Reaction Kinetics and Mechanisms of 2-Hexanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core reaction kinetics and mechanisms involving 2-hexanol. The information is tailored for researchers, scientists, and professionals in drug development, with a focus on quantitative data, detailed experimental methodologies, and visual representations of key pathways and workflows.

Introduction to 2-Hexanol

2-Hexanol is a secondary alcohol with the chemical formula C₆H₁₄O. It exists as a chiral compound with two enantiomers, (R)- and (S)-2-hexanol. Its chemical reactivity is primarily dictated by the hydroxyl (-OH) group attached to the second carbon atom. Understanding the kinetics and mechanisms of its reactions is crucial in various fields, from industrial organic synthesis to toxicology and drug metabolism, where it emerges as a metabolite of n-hexane.

Core Reaction Mechanisms and Kinetics

This section details the kinetics and mechanisms of three primary reactions involving 2-hexanol: oxidation, dehydration, and esterification.

Oxidation of 2-Hexanol

The oxidation of 2-hexanol, a secondary alcohol, primarily yields 2-hexanone. Unlike primary alcohols, secondary alcohols cannot be further oxidized to carboxylic acids without cleavage of carbon-carbon bonds.[1]

Mechanism: The oxidation mechanism generally involves the removal of the hydroxyl proton and the proton from the carbon bearing the hydroxyl group.

Kinetics: The reaction rate is influenced by the nature of the oxidizing agent, temperature, and the presence of catalysts. While specific kinetic data for 2-hexanol is sparse in readily available literature, data from analogous secondary alcohols can provide valuable insights.

Table 1: Representative Kinetic Data for the Oxidation of Secondary Alcohols

Alcohol	Oxidizing Agent	Catalyst	Temperature (°C)	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Reference
Cyclohexanol	Chloramine B	Ni(II), Cu(II), Zn(II)	30-50	-	-	[2]
1-Hexanol	Chloramine B	Ni(II), Cu(II), Zn(II)	30-50	-	-	[2]
1-Hexanol	K₂S₂O₈ / KIO₄	Acidic Medium	-	-	-	[3]

Note: The table presents data for structurally similar alcohols to provide an expected range of kinetic parameters. Direct experimental determination for 2-hexanol is recommended for precise applications.

Experimental Protocol: Oxidation of a Secondary Alcohol (General Procedure)

A common laboratory-scale oxidation of a secondary alcohol like 2-hexanol can be performed using an acidified solution of a chromate-based oxidizing agent.

• Materials: 2-hexanol, potassium dichromate(VI) solution, dilute sulfuric acid, ether (for extraction), anhydrous sodium sulfate (B86663) (drying agent).

• Procedure:

  • In a round-bottom flask, place the 2-hexanol.

  • Slowly add an acidified solution of potassium dichromate(VI) to the alcohol while stirring and cooling the flask in an ice bath to control the exothermic reaction.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for a specified period.

  • The reaction mixture is then worked up by extraction with a suitable organic solvent like ether.

  • The organic layer is washed, dried over a drying agent like anhydrous sodium sulfate, and the solvent is removed by distillation to yield the crude 2-hexanone.

  • The product can be purified by fractional distillation.

• Monitoring: The progress of the reaction can be monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).[4]

Diagram 1: General Mechanism for the Oxidation of 2-Hexanol

Caption: A simplified mechanism for the oxidation of 2-hexanol to 2-hexanone.

Dehydration of 2-Hexanol

The acid-catalyzed dehydration of 2-hexanol is an elimination reaction that results in the formation of a mixture of isomeric hexenes, primarily 1-hexene (B165129) and 2-hexene (B8810679) (cis and trans isomers), along with water.

Mechanism: The reaction typically proceeds through an E1 mechanism involving a carbocation intermediate. The initial step is the protonation of the hydroxyl group by the acid catalyst, forming a good leaving group (water). The departure of water leads to the formation of a secondary carbocation, which can then lose a proton from an adjacent carbon to form the double bond.

Kinetics: The rate of dehydration is dependent on the acid concentration, temperature, and the structure of the alcohol. For secondary alcohols, the E1 pathway is generally favored.

Table 2: Representative Kinetic Data for the Dehydration of Secondary Alcohols

Alcohol	Catalyst	Temperature (°C)	Observed Rate Constant (k_obs) (h⁻¹)	Activation Energy (Ea) (kJ/mol)	Reference
Cyclohexanol	Hydrothermal	250	0.20	-	[5]
cis-4-tert-Butylcyclohexanol	Hydrothermal	250	0.160	-	[5]
trans-4-tert-Butylcyclohexanol	Hydrothermal	250	0.067	-	[5]
Cyclohexanol	H₃PO₄	160-200	-	158	[6]

Note: This table provides kinetic data for cyclohexanol, a cyclic secondary alcohol, to illustrate the typical parameters for acid-catalyzed dehydration.

Experimental Protocol: Dehydration of a Secondary Alcohol (General Procedure)

• Materials: 2-hexanol, concentrated sulfuric acid or phosphoric acid, saturated sodium bicarbonate solution, anhydrous calcium chloride.

• Procedure:

  • Place 2-hexanol in a distillation flask.

  • Slowly add a catalytic amount of concentrated sulfuric or phosphoric acid.

  • Heat the mixture to a temperature sufficient to distill the alkene products as they are formed, driving the equilibrium forward.

  • Collect the distillate, which will contain the alkene products and some water.

  • Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Separate the organic layer and dry it with a drying agent like anhydrous calcium chloride.

  • The final product can be purified by simple distillation.

• Monitoring: The formation of alkenes can be monitored by GC analysis of the distillate.

Diagram 2: Experimental Workflow for Dehydration of 2-Hexanol

Caption: A typical workflow for the dehydration of 2-hexanol.

Fischer Esterification of 2-Hexanol

Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water. The reaction of 2-hexanol with a carboxylic acid, such as acetic acid, yields the corresponding 2-hexyl ester.

Mechanism: The mechanism involves the initial protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst, which activates the carbonyl carbon towards nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, followed by proton transfer and elimination of a water molecule to give the ester.[7][8]

Kinetics: The reaction is reversible, and its rate is influenced by the concentrations of the reactants and the catalyst, as well as the temperature. The equilibrium can be shifted towards the product side by using an excess of one of the reactants or by removing water as it is formed.

Table 3: Representative Kinetic Data for the Esterification of Alcohols with Acetic Acid

Alcohol	Catalyst	Temperature (K)	Equilibrium Constant (Kc)	Activation Energy (Ea) (kJ/mol)	Reference
2-Ethyl-1-hexanol	Amberlyst 36	333-363	81	-	[9][10]
n-Butanol	-	351.15-366.15	-	28.45	[11]
Isobutanol	-	351.15-366.15	-	23.29	[11]
Ethanol	Dowex 50Wx8-400	-	-	30.02	[11]

Note: This table includes data for 2-ethyl-1-hexanol, a close structural analog of 2-hexanol, providing a reasonable estimate for its kinetic behavior in esterification.

Experimental Protocol: Fischer Esterification of 2-Hexanol with Acetic Acid

• Materials: 2-hexanol, glacial acetic acid, concentrated sulfuric acid (catalyst), diethyl ether (extraction solvent), saturated sodium bicarbonate solution, brine, anhydrous magnesium sulfate (drying agent).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine 2-hexanol, an excess of glacial acetic acid, and a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for a specified time (e.g., 1-2 hours).

  • After cooling, transfer the reaction mixture to a separatory funnel.

  • Dilute with diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acids), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • The resulting crude ester can be purified by distillation.

• Monitoring: The reaction can be monitored by TLC or GC to follow the disappearance of the starting materials and the appearance of the product.[4][12][13][14][15]

Diagram 3: Logical Relationship in Fischer Esterification

Caption: Factors influencing the Fischer esterification equilibrium.

Relevance in Drug Development: Metabolism and Toxicology

For drug development professionals, understanding the metabolic fate and potential toxicity of molecules is paramount. 2-Hexanol is a key metabolite of the industrial solvent n-hexane, and its toxicological profile is primarily linked to its further metabolism.[14][16]

Metabolic Pathway of n-Hexane

n-Hexane is metabolized in the liver primarily by cytochrome P450 enzymes, particularly CYP2E1.[9][17][18][19] The initial hydroxylation of n-hexane can occur at different positions, with hydroxylation at the second carbon atom leading to the formation of 2-hexanol. This is considered a bioactivation pathway because 2-hexanol is further metabolized to the neurotoxic compound 2,5-hexanedione (B30556).[9][14][16][20]

Neurotoxicity of 2,5-Hexanedione

The neurotoxicity of n-hexane is attributed to its metabolite, 2,5-hexanedione. This diketone is known to cause peripheral neuropathy by forming covalent cross-links with neurofilament proteins, disrupting axonal transport and leading to axonal swelling and degeneration.[16]

Recent studies have elucidated a more detailed molecular mechanism of 2,5-hexanedione-induced neurotoxicity, implicating specific signaling pathways. It has been shown to induce neuronal apoptosis by up-regulating the pro-nerve growth factor (proNGF)/p75 neurotrophin receptor (p75NTR) signaling pathway.[11][12][21] This activation leads to the downstream activation of the c-Jun N-terminal kinase (JNK) pathway, which in turn modulates the balance of pro- and anti-apoptotic proteins of the Bcl-2 family, ultimately leading to caspase activation and cell death.[11][21] Furthermore, 2,5-hexanedione has been shown to induce apoptosis in the spinal cord of rats by downregulating Nerve Growth Factor (NGF) expression and subsequently repressing the PI3K/Akt signaling pathway.[22]

Diagram 4: Signaling Pathway of 2,5-Hexanedione-Induced Neurotoxicity

Caption: The metabolic activation of n-hexane to 2,5-hexanedione and its subsequent induction of neuronal apoptosis via the proNGF/p75NTR and JNK signaling pathways.

Conclusion

The reaction kinetics and mechanisms of 2-hexanol are of significant interest in both chemical synthesis and toxicology. Its oxidation, dehydration, and esterification reactions follow well-established pathways for secondary alcohols. For professionals in drug development, the role of 2-hexanol as an intermediate in the metabolic activation of n-hexane to the neurotoxin 2,5-hexanedione highlights the importance of understanding metabolic pathways and their potential for inducing toxicity through specific signaling cascades. The provided data, protocols, and diagrams serve as a foundational guide for further research and application in these critical areas.

References

• 1. ijres.org [ijres.org]
• 2. asianpubs.org [asianpubs.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. A microscale oxidation of alcohols | Class experiment | RSC Education [edu.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. community.wvu.edu [community.wvu.edu]
• 9. homework.study.com [homework.study.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. portlandpress.com [portlandpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Elucidation of the effects of 2,5-hexandione as a metabolite of n-hexane on cognitive impairment in leptin-knockout mice (C57BL/6-Lepem1Shwl/Korl) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. crdp.org [crdp.org]
• 16. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Cytochrome P450 2E1 and Its Roles in Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Roles of Cytochrome P450 in Metabolism of Ethanol and Carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Roles of Cytochrome P450 in Metabolism of Ethanol and Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 20. quora.com [quora.com]
• 21. portlandpress.com [portlandpress.com]
• 22. 2,5-hexanedione downregulates nerve growth factor and induces neuron apoptosis in the spinal cord of rats via inhibition of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

2-Hexanol as a Volatile Organic Compound (VOC) Source: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hexanol as a source of volatile organic compounds (VOCs). It covers its primary emission sources, metabolic pathways, and standard experimental protocols for its detection and quantification.

Introduction to 2-Hexanol

2-Hexanol (C₆H₁₄O) is a secondary alcohol that is a colorless liquid at room temperature.[1] It is recognized as a VOC due to its volatility and its presence in both indoor and outdoor environments. 2-Hexanol is an isomer of other hexanols and exists as two enantiomers due to its chiral center.[1] Its role as a VOC is of interest due to its potential health effects and its utility as a biomarker.

Primary Sources of 2-Hexanol Emissions

2-Hexanol is emitted from a variety of biogenic and anthropogenic sources. These include microbial metabolism, industrial processes, and consumer products.

Biogenic Sources

Microorganisms are a significant source of 2-Hexanol. Certain bacteria and fungi can produce 2-Hexanol through metabolic processes. For example, methane-utilizing bacteria can oxidize n-hexane to produce 2-Hexanol.[2][3] Additionally, some bacteria, such as Clostridium carboxidivorans, can produce hexanol through syngas fermentation.[4][5] The microbial degradation of plasticizers, particularly those containing di(2-ethylhexyl) phthalate (B1215562) (DEHP), is also a notable source of 2-ethyl-1-hexanol in indoor environments.[6][7][8]

Anthropogenic Sources

Industrial activities and consumer products are major contributors to anthropogenic 2-Hexanol emissions. It is used as a solvent and as a fragrance ingredient.[9] Building materials, such as polyvinyl chloride (PVC) flooring and adhesives, can be significant sources of 2-ethyl-1-hexanol, a structurally similar compound often discussed in the context of indoor air quality.[10][11] The hydrolysis of plasticizers in these materials, especially in the presence of moisture, can release 2-ethyl-1-hexanol into the air.[10][12]

Quantitative Data on 2-Hexanol Emissions

The following tables summarize quantitative data on 2-Hexanol production and emission rates from various sources.

Table 1: Microbial Production of 2-Hexanol

Microbial Source	Substrate	Production Rate	Reference
Methane-utilizing bacteria	n-Hexane	0.08 µmol/h per 5.0 mg of protein	[2][3]
Clostridium carboxidivorans P7	Syngas	Up to 2.34 g/L	[4][5]

Table 2: 2-Ethyl-1-hexanol (2-EH) Emission Rates from Building Materials

Emission Source	Emission Rate	Conditions	Reference
Carpet tile	2492 µg/h/m²	Indoor school environment	[10]
Concrete surface beneath carpet	12,697 µg/h/m²	Indoor school environment	[10]
PVC flooring	47%-76% of total VOCs	Field and laboratory emission cell (FLEC) method	[10]

Table 3: Indoor Air Concentrations of 2-Ethyl-1-hexanol (2-EH)

Location	Geometric Mean Concentration (Summer)	Geometric Mean Concentration (Winter)	Reference
Large-scale buildings in Nagoya, Japan	55.4 µg/m³	13.7 µg/m³	[12]

Biological Pathways and Toxicological Profile

Metabolic Pathways

In humans, n-hexane is metabolized in the liver by mixed-function oxidases.[13] This process can lead to the formation of 2-Hexanol through a bioactivation pathway.[13] 2-Hexanol can be further metabolized to 2-hexanone (B1666271) and then to 2,5-hexanedione, which is considered the major toxic metabolite.[13]

Metabolic pathway of n-hexane to the neurotoxin 2,5-hexanedione.

Toxicity

The toxicity of 2-Hexanol is primarily associated with its metabolite, 2,5-hexanedione.[1] Exposure to n-hexane, and consequently to its metabolites, can lead to neurotoxicity, characterized by numbness, tingling, and progressive weakness in the extremities.[13] Acute toxicity data indicates that 2-Hexanol is harmful if swallowed.[14]

Experimental Protocols

The detection and quantification of 2-Hexanol as a VOC typically involve air sampling followed by analysis using gas chromatography-mass spectrometry (GC-MS).

Sample Collection

A common method for collecting VOCs from the air is by using a solid-phase extraction-type collection device.[15][16]

• Apparatus : A collection device packed with an appropriate adsorbent material (e.g., activated carbon or a porous polymer like Tenax TA).

• Procedure :

  • A known volume of air is drawn through the collection device using a sampling pump.

  • VOCs in the air, including 2-Hexanol, are trapped on the adsorbent.

  • The flow rate and sampling time are recorded to determine the total volume of air sampled.

Sample Preparation and Analysis

After collection, the trapped VOCs are desorbed from the adsorbent and analyzed.

• Thermal Desorption : The collection tube is heated, and the desorbed VOCs are transferred to a GC-MS system by a carrier gas.[17]

• Solvent Elution : The adsorbent is washed with a small volume of a suitable solvent (e.g., acetone (B3395972) or carbon disulfide) to elute the trapped VOCs.[15][18][19] The resulting solution is then injected into the GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard analytical technique for separating and identifying VOCs.

• Gas Chromatograph (GC) Conditions :

  • Column : A non-polar capillary column (e.g., SE-30, OV-101) is typically used.[20]

  • Carrier Gas : Helium is a common carrier gas.[21]

  • Temperature Program : The oven temperature is programmed to ramp up to separate compounds based on their boiling points.

• Mass Spectrometer (MS) Conditions :

  • Ionization : Electron Ionization (EI) at a standard energy of 70 eV is commonly used.[22]

  • Detection : The mass spectrometer is set to scan a specific mass-to-charge (m/z) range to detect the molecular ion and characteristic fragment ions of 2-Hexanol.

Generalized workflow for the analysis of 2-Hexanol as a VOC.

Conclusion

2-Hexanol is a significant VOC with both natural and man-made sources. Its presence in the environment, particularly indoors, warrants continued research due to its potential health implications, primarily through its metabolic conversion to the neurotoxin 2,5-hexanedione. The standardized analytical methods outlined in this guide, such as GC-MS, are crucial for accurately monitoring its levels and assessing exposure risks. For professionals in drug development, understanding the metabolic pathways of such compounds is vital for evaluating potential toxicities and developing safer alternatives.

References

• 1. 2-Hexanol - Wikipedia [en.wikipedia.org]
• 2. Microbial Oxidation of Gaseous Hydrocarbons: Production of Secondary Alcohols from Corresponding n-Alkanes by Methane-Utilizing Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Production of Hexanol as the Main Product Through Syngas Fermentation by Clostridium carboxidivorans P7 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. Origin of 2-ethylhexanol as a VOC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Origin of 2-ethylhexanol as a VOC (Journal Article) | ETDEWEB [osti.gov]
• 9. 2-hexanol, 626-93-7 [thegoodscentscompany.com]
• 10. Comprehensive review of 2‐ethyl‐1‐hexanol as an indoor air pollutant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Annual transition and seasonal variation of indoor air pollution levels of 2-ethyl-1-hexanol in large-scale buildings in Nagoya, Japan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. cpachem.com [cpachem.com]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative Determination of 2-Ethyl-1-hexanol, Texanol and TXIB in In-door Air Using a Solid-Phase Extraction-type Collection Device Followed by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. aivc.org [aivc.org]
• 18. researchgate.net [researchgate.net]
• 19. Determination of 2-ethyl-1-hexanol as contaminant in drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. 2-Hexanol [webbook.nist.gov]
• 21. Study of Volatile Organic Compounds of Two Table Grapes (cv. Italia and Bronx Seedless) along Ripening in Vines Established in the Aegean Region (Turkey) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Thermochemical Data of 2-Hexanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for isomers of 2-hexanol. The information is intended to be a valuable resource for researchers and professionals in the fields of chemistry, pharmacology, and drug development, where understanding the energetic properties of molecules is crucial for reaction design, stability analysis, and understanding intermolecular interactions.

Introduction to Hexanol Isomers

Hexanols are a group of alcohols with the chemical formula C₆H₁₄O. There are 17 constitutional isomers of hexanol, each with the hydroxyl group at a different position or with a different carbon skeleton branching. These structural variations lead to differences in their physical and chemical properties, including their thermochemical data. 2-Hexanol itself is a chiral molecule and exists as a racemic mixture of two enantiomers: (R)-2-hexanol and (S)-2-hexanol. The subtle differences in the three-dimensional arrangement of atoms in these isomers can influence their biological activity and metabolic pathways, making their distinct thermochemical properties of interest.

Thermochemical Data of Hexanol Isomers

Table 1: Standard Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states.

Compound	Formula	Phase	ΔfH° (kJ/mol)	Reference
1-Hexanol	C₆H₁₄O	liquid	-399.9 ± 0.8	[1]
gas	-342.3 ± 0.9
2-Hexanol	C₆H₁₄O	liquid	-392.0 ± 0.88
gas	-333.5 ± 2.2
3-Hexanol	C₆H₁₄O	liquid	-390.3 ± 0.88
gas	-332.8 ± 2.2
2-Methyl-1-pentanol	C₆H₁₄O	liquid	-401.5 ± 1.0
gas	-346.0 ± 1.1
3-Methyl-1-pentanol	C₆H₁₄O	liquid	-402.1 ± 1.0
gas	-346.4 ± 1.1
4-Methyl-1-pentanol	C₆H₁₄O	liquid	-405.4 ± 1.0
gas	-349.8 ± 1.1
2-Methyl-2-pentanol	C₆H₁₄O	liquid	-413.3 ± 1.2
gas	-356.5 ± 1.3
3-Methyl-2-pentanol	C₆H₁₄O	liquid	-398.2 ± 1.1
gas	-342.3 ± 1.2
4-Methyl-2-pentanol	C₆H₁₄O	liquid	-394.7 ± 0.75	[2]
gas	-344.1 ± 2.1	[2]
2,3-Dimethyl-2-butanol	C₆H₁₄O	liquid	-411.0 ± 1.5	[3]
gas	-354.6 ± 1.8
3,3-Dimethyl-2-butanol	C₆H₁₄O	liquid	-416.7 ± 1.4
gas	-361.9 ± 1.5

Note: Specific thermochemical data for the individual enantiomers, (R)-2-hexanol and (S)-2-hexanol, are not available in the cited sources.

Table 2: Standard Molar Heat Capacity (Cp°)

The standard molar heat capacity is the amount of heat required to raise the temperature of one mole of a substance by one degree Celsius under constant pressure.

Compound	Formula	Phase	Cp° (J/mol·K)	Temperature (K)	Reference
1-Hexanol	C₆H₁₄O	liquid	240.3 ± 1.2	298.15	[4]
2-Hexanol	C₆H₁₄O	liquid	256.31	298.15
3-Hexanol	C₆H₁₄O	liquid	251.0	298.15
2-Methyl-1-pentanol	C₆H₁₄O	liquid	239.7	298.15
3-Methyl-2-pentanol	C₆H₁₄O	liquid	275.9	298.15	[5]
2-Ethyl-1-butanol	C₆H₁₄O	liquid	246.65	298.15	[6]
3,3-Dimethyl-2-butanol	C₆H₁₄O	liquid	242.7	298.15

Table 3: Standard Molar Entropy (S°)

Standard molar entropy is the entropy content of one mole of a substance under standard state conditions.

Compound	Formula	Phase	S° (J/mol·K)	Reference
1-Hexanol	C₆H₁₄O	liquid	329.3 ± 1.6	[1]
3,3-Dimethyl-2-butanol	C₆H₁₄O	liquid	298.9	[7]

Experimental Protocols

The determination of thermochemical data for hexanol isomers primarily relies on calorimetric techniques. The following sections outline the general methodologies used.

The standard enthalpy of formation of organic compounds like hexanols is often determined indirectly from their enthalpy of combustion.

Experimental Workflow for Combustion Calorimetry

References

• 1. 1-Hexanol [webbook.nist.gov]
• 2. 2-Pentanol, 4-methyl- [webbook.nist.gov]
• 3. 2-Butanol, 2,3-dimethyl- [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]
• 6. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 7. WTT- Under Construction Page [wtt-pro.nist.gov]

A Technical Guide to Quantum Chemical Calculations for the 2-Hexanol Structure

Introduction

2-Hexanol (C₆H₁₄O) is a secondary alcohol with a chiral center, making it a molecule of interest in various chemical and biological contexts.[1][2] Its structural flexibility, arising from rotations around several single bonds, results in a complex conformational landscape. Understanding the three-dimensional structure, stability, and vibrational properties of its various conformers is crucial for predicting its reactivity, interactions, and spectroscopic signatures. Quantum chemical calculations, particularly Density Functional Theory (DFT), provide a powerful theoretical framework for elucidating these molecular properties with high accuracy.[3][4]

This technical guide outlines the comprehensive computational workflow for the conformational analysis, geometry optimization, and vibrational frequency calculation of 2-Hexanol, designed for researchers and professionals in computational chemistry and drug development.

Experimental Protocols: A Computational Approach

The theoretical investigation of 2-Hexanol's structure involves a multi-step process. The primary challenge lies in identifying all stable, low-energy conformers on the molecule's Potential Energy Surface (PES).

Step 1: Conformational Analysis via Potential Energy Surface (PES) Scan

Due to the rotational freedom around the C-C and C-O single bonds, 2-Hexanol can exist in numerous conformations. A PES scan is the initial and most critical step to identify the stable conformers (local minima on the PES).[5][6]

• Methodology : A relaxed PES scan is performed by systematically rotating key dihedral angles while optimizing the rest of the molecular geometry at each step.[7][8] For 2-Hexanol, the crucial dihedral angles to scan are:

  • τ1 (C1-C2-C3-C4)

  • τ2 (C2-C3-C4-C5)

  • τ3 (C3-C4-C5-C6)

  • τ4 (C4-C5-C6-O)

• Computational Level : A computationally less expensive level of theory is often used for the initial scan, such as DFT with a smaller basis set (e.g., B3LYP/6-31G(d)).

• Procedure : The scan is set up to rotate each selected dihedral angle, for example, from 0° to 360° in increments of 15° or 30°. The energy of the molecule is calculated at each point, generating a potential energy profile. The minima on this profile correspond to potentially stable conformers.

Step 2: Geometry Optimization of Identified Conformers

The structures corresponding to the energy minima found during the PES scan are then subjected to a full geometry optimization using a more robust level of theory.

• Methodology : Each candidate structure is optimized without constraints to find the exact local minimum on the potential energy surface. This process refines the bond lengths, bond angles, and dihedral angles to their equilibrium values for that specific conformer.

• Computational Level : A higher level of theory and a larger basis set are recommended for accurate final geometries, for instance, the B3LYP functional with the 6-311++G(d,p) basis set.[9] This level provides a good balance between accuracy and computational cost for molecules of this size.

Step 3: Vibrational Frequency Calculations

Following successful optimization, a vibrational frequency calculation is performed on each stable conformer.

• Methodology : This calculation computes the second derivatives of the energy with respect to the atomic coordinates.[10] It serves two primary purposes:

  • Confirmation of Minima : A true energy minimum will have all real (positive) vibrational frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, not a stable conformer.[10]

  • Prediction of Spectra : The calculated harmonic frequencies can be used to simulate the infrared (IR) and Raman spectra of each conformer, allowing for direct comparison with experimental data.[11][12]

• Computational Level : The frequency calculation must be performed at the same level of theory as the final geometry optimization (e.g., B3LYP/6-311++G(d,p)). The results also yield important thermochemical data, such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy, which are used to determine the relative stability and abundance of the conformers at a given temperature.

Data Presentation

The results from these calculations should be organized systematically to allow for clear interpretation and comparison between the different conformers of 2-Hexanol.

Table 1: Relative Energies and Thermochemical Data of 2-Hexanol Conformers

Conformer ID	Relative Energy (kcal/mol)	ZPVE Corrected Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)	Boltzmann Population (%)
Conf-1	0.00	0.00	0.00	Calculated Value
Conf-2	Calculated Value	Calculated Value	Calculated Value	Calculated Value
Conf-3	Calculated Value	Calculated Value	Calculated Value	Calculated Value
...	...	...	...	...

Table 2: Optimized Geometrical Parameters for the Most Stable Conformer (Conf-1)

Parameter	Bond/Angle	Value (Å / Degrees)
Bond Lengths	C1-C2	Calculated Value
C2-O	Calculated Value
O-H	Calculated Value
...	...
Bond Angles	C1-C2-C3	Calculated Value
C1-C2-O	Calculated Value
...	...
Dihedral Angles	H-O-C2-C1	Calculated Value
C1-C2-C3-C4	Calculated Value
...	...

Table 3: Calculated Vibrational Frequencies and Assignments for the Most Stable Conformer (Conf-1)

Frequency (cm⁻¹) (Scaled)	IR Intensity	Raman Activity	Vibrational Assignment
Calculated Value	Calculated Value	Calculated Value	O-H stretch
Calculated Value	Calculated Value	Calculated Value	CH₃ asymmetric stretch
Calculated Value	Calculated Value	Calculated Value	CH₂ scissoring
Calculated Value	Calculated Value	Calculated Value	C-O stretch
...	...	...	...

Visualization of Computational Workflow

The logical flow of the quantum chemical analysis of 2-Hexanol can be visualized as follows.

References

• 1. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hexanol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. arxiv.org [arxiv.org]
• 5. Generating potential energy surfaces - Visualize Organic Chemistry [visualizeorgchem.com]
• 6. 10.4 Potential Energy Scans‣ Chapter 10 Exploring Potential Energy Surfaces: Searches for Critical Points and Molecular Dynamics ‣ Q-Chem 5.2 User’s Manual [manual.q-chem.com]
• 7. scanning potential energy surfaces [cup.uni-muenchen.de]
• 8. gaussian.com [gaussian.com]
• 9. Conformational analysis, molecular structure, spectroscopic, NBO, reactivity descriptors, wavefunction and molecular docking investigations of 5,6-dimethoxy-1-indanone: A potential anti Alzheimer's agent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frequencies and Thermochemistry | Rowan [rowansci.com]
• 11. worldscientific.com [worldscientific.com]
• 12. researchgate.net [researchgate.net]

The Ubiquitous Presence of 2-Hexanol in Nature: A Technical Guide for Researchers

An In-depth Exploration of the Discovery, Quantification, and Biological Significance of a Key Natural Volatile

For Immediate Release

[City, State] – 2-Hexanol, a six-carbon secondary alcohol, is a naturally occurring volatile organic compound found across a diverse range of biological systems, from the fragrant bouquets of fruits and essential oils to the complex communication systems of insects and the metabolic pathways of microorganisms. This technical guide provides a comprehensive overview of the discovery of 2-Hexanol in natural products, detailing its sources, analytical methodologies for its isolation and quantification, and its emerging biological significance. This document is intended for researchers, scientists, and drug development professionals interested in the exploration and application of natural compounds.

Natural Occurrence of 2-Hexanol: A Quantitative Overview

2-Hexanol has been identified as a constituent in a wide variety of natural sources. Its concentration can vary significantly depending on the species, cultivar, environmental conditions, and the specific part of the organism being analyzed. The following tables summarize the quantitative data available for 2-Hexanol in various natural products.

Table 1: 2-Hexanol Content in Various Plant Species

Plant Species	Common Name	Plant Part	Concentration/Percentage	Analytical Method	Reference
Malus domestica	Apple	Peel and Pulp	Varies by cultivar; e.g., 'Granny Smith' (low), 'Jonagold' (higher)[1][2][3][4][5]	HS-SPME-GC-MS	[1][2][3][4][5]
Olea europaea	Olive	Oil	Present, but not a major volatile[6]	HS-SPME-GC-MS/FID	[6]
Fragaria × ananassa	Strawberry	Fruit	Detected in aroma profile[7][8][9]	HS-SPME-GC-MS	[7][8][9]
Mentha spicata	Spearmint	Essential Oil	Present as a minor component	GC-MS	[10]
Camellia sinensis	Tea	Leaves	Reported as a constituent	Not specified
Perilla frutescens	Perilla	Not specified	Reported as a constituent	Not specified
Alpinia zerumbet	Shell Ginger	Not specified	Reported as a constituent	Not specified
Carthamus tinctorius	Safflower	Not specified	Reported as a constituent	Not specified

Table 2: 2-Hexanol Production by Microorganisms

Microorganism	Substrate/Process	Titer/Yield	Reference
Clostridium carboxidivorans	Syngas Fermentation	Up to 1.90 g/L

Experimental Protocols for the Study of 2-Hexanol

Accurate identification and quantification of 2-Hexanol from complex natural matrices require robust analytical methodologies. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a widely adopted technique for the analysis of volatile compounds like 2-Hexanol.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS Analysis of 2-Hexanol in Apple Fruit

This protocol is adapted from methodologies used in the analysis of apple volatiles.[1][2][3][4][5]

1. Sample Preparation:

• Homogenize a known weight of apple peel or pulp.

• Transfer a specific amount (e.g., 5 g) of the homogenized sample into a headspace vial (e.g., 20 mL).

• Add a saturated solution of NaCl to enhance the release of volatiles.

• Add a known concentration of an internal standard (e.g., 3-hexanone) for quantification.[11]

2. HS-SPME Procedure:

• Equilibrate the vial at a specific temperature (e.g., 50°C) for a set time (e.g., 10 minutes) with agitation.[11]

• Expose a SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.[11]

3. GC-MS Analysis:

• Desorb the extracted volatiles from the SPME fiber in the GC injection port at a high temperature (e.g., 250°C) for a few minutes.[11]

• Separate the compounds on a suitable capillary column (e.g., HP-5MS).

• Program the oven temperature to achieve optimal separation (e.g., start at 40°C, ramp up to 250°C).[11]

• Identify 2-Hexanol based on its retention time and mass spectrum, comparing it to a pure standard.

• Quantify the concentration of 2-Hexanol by comparing its peak area to that of the internal standard.

Caption: Workflow for HS-SPME-GC-MS analysis of 2-Hexanol.

Biological Activities and Signaling Pathways

While research on the specific biological roles of 2-Hexanol is ongoing, preliminary studies and its structural similarity to other known bioactive compounds suggest its involvement in several biological processes.

Antifungal Activity

Some studies have indicated that 2-Hexanol exhibits antifungal properties. The following protocol outlines a general method for assessing the minimum inhibitory concentration (MIC) of 2-Hexanol against a fungal pathogen.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) of 2-Hexanol

This protocol is a generalized procedure based on standard antifungal susceptibility testing methods.[12][13]

1. Fungal Inoculum Preparation:

• Culture the fungal strain on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar).

• Prepare a suspension of fungal spores or cells in sterile saline.

• Adjust the suspension to a standardized concentration (e.g., 0.5 McFarland standard).

2. Broth Microdilution Assay:

• In a 96-well microtiter plate, prepare serial twofold dilutions of 2-Hexanol in a suitable broth medium (e.g., RPMI-1640).

• Inoculate each well with the standardized fungal suspension.

• Include a positive control (fungus without 2-Hexanol) and a negative control (broth only).

• Incubate the plate at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

3. MIC Determination:

• Visually or spectrophotometrically assess the growth in each well.

• The MIC is the lowest concentration of 2-Hexanol that completely inhibits visible growth of the fungus.

Caption: Workflow for MIC determination of 2-Hexanol.

Role as a Semiochemical in Insect Communication

2-Hexanol has been identified as a semiochemical, a chemical signal that mediates interactions between organisms. In insects, it can act as a component of pheromone blends or as a kairomone, a substance released by one species that benefits another. Electroantennography (EAG) is a technique used to measure the response of an insect's antenna to volatile compounds, providing insights into which chemicals are detected by the insect's olfactory system.[14][15][16][17][18]

The response of an insect's antenna to 2-Hexanol can be integrated into a broader signaling pathway. Upon binding to olfactory receptors on the antenna, an electrical signal is generated and transmitted to the antennal lobe in the insect's brain. This information is then processed in higher brain centers, leading to a behavioral response, such as attraction or repulsion.

Caption: Insect olfactory signaling pathway for 2-Hexanol.

Potential Role in Plant Defense Signaling

While direct evidence for 2-Hexanol's role in plant defense signaling is still emerging, its close structural relationship to other C6 volatile "green leaf volatiles" (GLVs) like (E)-2-hexenal suggests a potential involvement. GLVs are known to be released upon plant damage and can act as signaling molecules to prime defenses in neighboring plants.[19][20][21] The biosynthesis of these C6 compounds generally originates from the lipoxygenase (LOX) pathway, starting from linoleic and linolenic acids.[2] It is plausible that 2-Hexanol is also produced via this pathway and may participate in the complex signaling cascades that regulate plant defense responses.

Future Directions

The study of 2-Hexanol in natural products is a burgeoning field with significant potential. Future research should focus on:

• Comprehensive Quantification: Expanding the quantitative analysis of 2-Hexanol across a wider range of plant species and microorganisms to build a more complete database.

• Elucidation of Biosynthetic Pathways: Investigating the specific enzymatic steps involved in the biosynthesis of 2-Hexanol in different organisms.

• Detailed Signaling and Mechanism of Action Studies: Unraveling the precise molecular mechanisms by which 2-Hexanol exerts its biological effects, including its role in signaling pathways in plants, insects, and microbes.

• Exploration of Novel Applications: Investigating the potential of 2-Hexanol and its derivatives in agriculture (e.g., as a biopesticide), food science (e.g., as a natural flavoring agent), and medicine.

This technical guide serves as a foundational resource for the scientific community to further explore the multifaceted nature of 2-Hexanol and its potential applications. The continued investigation of this and other natural volatiles will undoubtedly contribute to advancements in various scientific and industrial fields.

References

• 1. GC-MS Metabolite and Transcriptome Analyses Reveal the Differences of Volatile Synthesis and Gene Expression Profiling between Two Apple Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. idus.us.es [idus.us.es]
• 7. ars.usda.gov [ars.usda.gov]
• 8. Comparative study of aromatic compounds in fruit wines from raspberry, strawberry, and mulberry in central Shaanxi area - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Evaluation of extra virgin olive oil compounds using computational methods: in vitro, ADMET, DFT, molecular docking and human gene network analysis study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. digital.csic.es [digital.csic.es]
• 12. benchchem.com [benchchem.com]
• 13. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Attempt to Quantify Molecules of Host Plant Volatiles Evoking an Electroantennographic Response in Anoplophora glabripennis Antennae - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ento.psu.edu [ento.psu.edu]
• 17. Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the volatile - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pure.psu.edu [pure.psu.edu]
• 19. nbinno.com [nbinno.com]
• 20. chinbullbotany.com [chinbullbotany.com]
• 21. The WRKY46–MYC2 module plays a critical role in E-2-hexenal-induced anti-herbivore responses by promoting flavonoid accumulation - PMC [pmc.ncbi.nlm.nih.gov]

2-Hexanol as a Semiochemical in Insects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Semiochemicals, chemical signals that mediate interactions between organisms, are fundamental to insect behavior, influencing processes such as mating, foraging, and oviposition.[1] Among the vast array of volatile organic compounds involved in these interactions, C6-volatiles, including 2-hexanol, play a significant role. These "Green Leaf Volatiles" (GLVs) are often released by plants upon damage and are perceived by a wide range of insect species.[2] This technical guide provides an in-depth overview of the role of 2-hexanol as a semiochemical in insects, focusing on quantitative data, experimental protocols, and the underlying signaling pathways.

Data Presentation: Electrophysiological and Behavioral Responses to 2-Hexanol

The following tables summarize quantitative data from various studies on the electrophysiological and behavioral responses of insects to 2-hexanol and related C6 compounds. This data is crucial for understanding the potency and behavioral significance of 2-hexanol as a semiochemical.

Table 1: Electroantennogram (EAG) Responses to C6-Volatiles

Insect Species	Compound	EAG Response (mV)	Concentration	Notes	Reference
Anoplophora glabripennis	1-Hexanol	Not specified	10 μg/μL	Elicited obvious electrophysiological responses.	[3]
Liliomyza sativae	Hexanol	Higher than C5 or C7 alcohols	Not specified	C6-alcohols elicited higher EAG responses than C6-aldehydes or acetates.	[2]
Pseudosymmachia flavescens	1-Hexanol	~0.2 - 0.8 mV	10 μg & 100 μg	Dose-dependent response observed.	[4]
Tribolium castaneum	1-Hexen-3-ol	Strongest among tested alcohols	Not specified	One of the compounds eliciting the strongest EAG responses in its chemical group.	[5]
Apis mellifera (Honeybee)	1-Hexanol	Amplitude varied with concentration	0.1 to 100 μl/ml	Used to define a "preference factor" based on EAG parameters.	[6]

Table 2: Behavioral Responses to C6-Volatiles

Insect Species	Compound	Assay Type	Behavioral Outcome	Concentration	Reference
Drosophila melanogaster larvae	(E)-2-Hexenal	Chemotaxis Assay	Aversive at low concentrations, attractive at high concentrations.	10⁻⁴ dilution (aversive), 10⁻² dilution (attractive)	[7][8]
Mantids (predator)	(E)-2-Hexenal	Predator Behavioral Assay	Repellent	Not specified	[9]
Apis mellifera (Honeybee)	1-Hexanol	Four-channel Maze	Fewer visits compared to honey, more than formic acid.	Not specified	[6]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of semiochemical research. Below are generalized protocols for key experiments used to evaluate insect responses to 2-hexanol.

Protocol 1: Electroantennography (EAG)

Electroantennography is a technique used to measure the electrical output of an insect's antenna in response to an odor stimulus.[3]

Materials:

• Intact insect

• Dissection microscope

• Glass capillary electrodes

• Insect saline solution

• High-impedance DC amplifier

• Stimulus controller

• Purified, humidified air source

• Pasteur pipettes and filter paper

• Test compounds (e.g., 2-hexanol) and solvent (e.g., hexane)

• Data acquisition system

Procedure:

• Antenna Preparation: Anesthetize the insect (e.g., by cooling). Under a dissection microscope, carefully excise an antenna at its base. The distal tip of the antenna may be trimmed to ensure good electrical contact.[1]

• Electrode Mounting: Mount the excised antenna between two glass capillary electrodes filled with insect saline solution. The recording electrode is placed over the distal end of the antenna, and the reference electrode is inserted into the base.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A filter paper impregnated with a known concentration of 2-hexanol in a solvent is placed inside a Pasteur pipette. The stimulus controller is used to inject a puff of air through the pipette, delivering the odorant into the humidified air stream.[1]

• Data Recording and Analysis: The change in electrical potential across the antenna (the EAG response) is amplified, recorded, and measured. The amplitude of the response is indicative of the sensitivity of the antennal olfactory receptor neurons to the specific compound.

Protocol 2: Y-Tube Olfactometer Bioassay

The Y-tube olfactometer is a common behavioral assay used to assess the preference or aversion of an insect to a specific odor.

Materials:

• Y-tube olfactometer

• Clean, humidified, and filtered air source

• Flow meters

• Odor sources (e.g., filter paper with 2-hexanol)

• Control source (e.g., filter paper with solvent only)

• Test insects

Procedure:

• Setup: Assemble the Y-tube olfactometer and connect it to the air source. Adjust the flow meters to ensure equal airflow through both arms of the Y-tube.

• Odor Introduction: Place the odor source at the upstream end of one arm and the control source at the upstream end of the other arm.

• Bioassay: Introduce a single insect into the base of the Y-tube. Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice. A choice is recorded when the insect moves a certain distance into one of the arms and remains there for a minimum period.[1]

• Data Analysis: Record the number of insects choosing the arm with the test odor versus the control arm. Statistical analysis (e.g., Chi-squared test) is used to determine if there is a significant preference or aversion.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes is essential for a comprehensive understanding of semiochemical research.

Insect Olfactory Signaling Pathway

The detection of semiochemicals like 2-hexanol by insects involves a sophisticated molecular signaling cascade within the olfactory sensory neurons (OSNs) located in the antennal sensilla. Insect olfaction primarily utilizes two main families of receptors: Odorant Receptors (ORs) and Ionotropic Receptors (IRs).[10][11]

Caption: Generalized insect olfactory signaling pathway for 2-Hexanol.

Experimental Workflow: Y-Tube Olfactometer Assay

The following diagram illustrates the typical workflow for conducting a behavioral experiment using a Y-tube olfactometer to test an insect's response to 2-hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Roles of (Z)-3-hexenol in plant-insect interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Attempt to Quantify Molecules of Host Plant Volatiles Evoking an Electroantennographic Response in Anoplophora glabripennis Antennae [mdpi.com]
• 4. Frontiers | Detection of Volatile Organic Compounds by Antennal Lamellae of a Scarab Beetle [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the volatile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.biologists.com [journals.biologists.com]
• 8. Receptors underlying an odorant's valence across concentrations in Drosophila larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Studies on chemical ecology of the heteropteran scent gland components [jstage.jst.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart - PMC [pmc.ncbi.nlm.nih.gov]

Plant Metabolites Derived from 2-Hexanol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hexanol is a six-carbon secondary alcohol that has been identified as a plant metabolite in various species, including Camellia sinensis (tea) and Perilla frutescens. It belongs to the class of C6 volatile organic compounds (VOCs), often referred to as green leaf volatiles (GLVs), which are typically released from plant tissues upon damage. These compounds play crucial roles in plant defense, signaling, and interactions with other organisms. This technical guide provides an in-depth overview of plant metabolites derived from 2-hexanol, focusing on their biosynthesis, biotransformation, signaling functions, and the experimental protocols for their analysis.

Biosynthesis of 2-Hexanol

The primary route for the biosynthesis of 2-hexanol and other C6 volatiles in plants is the lipoxygenase (LOX) pathway. This pathway utilizes polyunsaturated fatty acids, primarily linoleic acid (C18:2) and α-linolenic acid (C18:3), as precursors.

The key enzymatic steps are as follows:

• Lipoxygenase (LOX) : In response to tissue damage, LOX catalyzes the dioxygenation of linoleic acid or α-linolenic acid to form 13-hydroperoxides.

• Hydroperoxide Lyase (HPL) : The resulting hydroperoxides are then cleaved by HPL into a C6 aldehyde (hexanal from linoleic acid or (Z)-3-hexenal from α-linolenic acid) and a C12 oxo-acid.

• Alcohol Dehydrogenase (ADH) : The C6 aldehydes are subsequently reduced by ADH to their corresponding alcohols. Hexanal is reduced to 1-hexanol, and through a series of enzymatic reactions involving isomerases and reductases, other C6 alcohols, including 2-hexanol, can be formed.

Biosynthesis of 2-Hexanol via the Lipoxygenase Pathway.

Biotransformation of 2-Hexanol in Plants

Once formed, 2-hexanol can undergo further biotransformation, leading to a variety of derivatives. The two primary modifications are glycosylation and esterification.

Glycosylation

Glycosylation is a common detoxification and storage mechanism in plants. Volatile alcohols, including C6 alcohols, can be glycosylated to form non-volatile glycosides. This process is catalyzed by UDP-dependent glycosyltransferases (UGTs). The resulting glycosides can be stored in the vacuole and may be hydrolyzed back to the volatile aglycone upon tissue damage or pathogen attack, releasing a burst of defensive compounds. While the direct glycosylation of 2-hexanol has been suggested, more research is needed to isolate and characterize specific 2-hexanol glycosides from various plant species.

Esterification

Esterification of alcohols with acyl-CoAs is a key step in the formation of many flavor and aroma compounds in fruits and flowers. This reaction is catalyzed by alcohol acyltransferases (AATs). These enzymes can utilize a range of alcohol and acyl-CoA substrates. It is plausible that 2-hexanol serves as a substrate for AATs in some plant species, leading to the formation of 2-hexyl esters. For instance, AATs from apple and apricot have been shown to catalyze the formation of various esters from C6 alcohols.

Biotransformation pathways of 2-Hexanol in plants.

Signaling Role of 2-Hexanol and Related C6 Volatiles

C6 volatiles, including 2-hexanol, are important signaling molecules in plant defense. Their release upon herbivore attack can trigger both local and systemic responses in the damaged plant and in neighboring plants.

• Direct Defense: Some C6 volatiles have direct antimicrobial and insect-repellent properties.

• Indirect Defense: They can act as signals to attract natural enemies of herbivores, such as parasitic wasps and predatory mites.

• Plant-Plant Communication: Airborne C6 volatiles can be perceived by neighboring plants, priming their defenses for a more rapid and robust response to subsequent attacks.

The signaling cascade initiated by C6 volatiles often involves the jasmonic acid (JA) pathway, a central hub for plant defense signaling.

Signaling role of C6 volatiles in plant defense.

Quantitative Data of 2-Hexanol in Plants

The emission of 2-hexanol can vary significantly depending on the plant species, the type of stress, and the specific plant tissue. The following table summarizes some reported quantitative data for 2-hexanol in plants.

Plant Species	Tissue/Condition	2-Hexanol Concentration/Emission Rate	Reference
Ugni molinae (Wild Relative 19-1)	Leaves (Control)	Not detected	[1]
Ugni molinae (Wild Relative 19-1)	Leaves (Mechanical Damage)	~6-fold increase compared to control	[1]
Ugni molinae (Wild Relative 19-1)	Leaves (Herbivory Damage)	~6-fold increase compared to control	[1]
Solanum lycopersicum (Tomato)	Leaves (PVYC-to infected)	Present (relative quantification)	[2]
Beta vulgaris (Sugar Beet)	Leaves (Drought and/or Mite Infestation)	Present (relative quantification of C6 alcohols)	[2][3]
Prunus domestica (Plum)	Fruit	Present (qualitative)	[4]
Solanum tuberosum (Potato)	Leaves (Damaged by Colorado potato beetles)	Emitted (7 to 10 times more than undamaged)	[5]

Experimental Protocols

Analysis of 2-Hexanol and other Volatiles by Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a general method for the extraction and analysis of volatile compounds, including 2-hexanol, from plant tissues.

Materials:

• Plant material (e.g., leaves, flowers, fruits)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• SPME manual holder

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Heating block or water bath

• Analytical balance

• Internal standard (e.g., 2-octanol (B43104) or nonane, if quantitative analysis is desired)

Procedure:

• Sample Preparation:

  • Weigh a precise amount of fresh plant material (e.g., 0.5 - 2.0 g) and place it into a 20 mL headspace vial.[3][6]

  • If using an internal standard for quantification, add a known amount to the vial.

  • Immediately seal the vial with the screw cap.

• Headspace Equilibration and Extraction:

  • Place the vial in a heating block or water bath set to a specific temperature (e.g., 40-80 °C) for a defined equilibration time (e.g., 15-30 minutes) to allow volatiles to accumulate in the headspace.[3][6]

  • After equilibration, expose the SPME fiber to the headspace of the vial by piercing the septum and depressing the plunger.

  • Keep the fiber exposed for a specific extraction time (e.g., 30-60 minutes) at the same temperature.[3][6]

• Desorption and GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately insert it into the heated injection port of the GC (e.g., 250 °C).

  • Depress the plunger to expose the fiber and allow for thermal desorption of the analytes onto the GC column for a set time (e.g., 1-5 minutes).[3][6]

  • Start the GC-MS data acquisition.

  • GC Conditions (Example):

    • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.[7][8]

    • Carrier gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[7][9]

    • Oven temperature program: e.g., start at 40 °C for 2 min, ramp at 5 °C/min to 250 °C, hold for 5 min.[6]

  • MS Conditions (Example):

    • Ionization mode: Electron Impact (EI) at 70 eV.[9]

    • Mass scan range: m/z 40-500.[9]

• Data Analysis:

  • Identify the compounds by comparing their mass spectra with a reference library (e.g., NIST, Wiley) and by comparing their retention indices with known standards.

  • For quantitative analysis, calculate the concentration of 2-hexanol based on the peak area relative to the internal standard and a calibration curve.

Experimental workflow for HS-SPME-GC-MS analysis of plant volatiles.

Alcohol Acyltransferase (AAT) Activity Assay

This protocol provides a general method for measuring the activity of AAT enzymes in plant extracts, which are responsible for the esterification of alcohols like 2-hexanol.

Materials:

• Plant tissue

• Extraction buffer (e.g., 100 mM Tris-HCl pH 7.5, 10% glycerol, 5 mM DTT)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5)

• Substrates:

  • Alcohol (e.g., 2-hexanol)

  • Acyl-CoA (e.g., acetyl-CoA, hexanoyl-CoA)

• Internal standard (e.g., nonane)

• Hexane or other suitable organic solvent for extraction

• GC-MS for product analysis

• Spectrophotometer and DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) for an alternative colorimetric assay

Procedure (GC-MS based):

• Enzyme Extraction:

  • Homogenize fresh or frozen plant tissue in ice-cold extraction buffer.

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4 °C.

  • Use the supernatant containing the crude enzyme extract for the assay. The protein can be further purified if necessary.[10]

• Enzyme Assay:

  • Prepare the reaction mixture in a glass vial containing the assay buffer, a known concentration of the alcohol substrate (e.g., 2-hexanol), and the acyl-CoA substrate.

  • Initiate the reaction by adding a specific volume of the enzyme extract.[10]

  • Incubate the reaction mixture at a specific temperature (e.g., 30 °C) for a defined period (e.g., 20-60 minutes) with gentle agitation.[10]

  • Stop the reaction by adding a strong acid (e.g., HCl) or by rapid freezing.

• Product Extraction and Analysis:

  • Add an internal standard to the reaction mixture.

  • Extract the formed ester with an organic solvent like hexane.

  • Analyze the organic phase by GC-MS to identify and quantify the ester product.

Alternative Colorimetric Assay:

AAT activity can also be measured by quantifying the release of Coenzyme A (CoA) using DTNB, which reacts with the free thiol group of CoA to produce a colored product that can be measured spectrophotometrically at 412 nm.

Conclusion

2-Hexanol and its derivatives are integral components of the complex metabolic and signaling networks in plants. As C6 green leaf volatiles, they are rapidly produced in response to stress and play a vital role in plant defense. Further research into the specific glycosylated and esterified derivatives of 2-hexanol across a wider range of plant species will provide deeper insights into their physiological functions and potential applications in agriculture and drug development. The experimental protocols outlined in this guide provide a solid foundation for researchers to investigate these fascinating plant metabolites.

References

• 1. biorxiv.org [biorxiv.org]
• 2. The effects of biotic and abiotic stress on the emission of volatile organic compounds by sugar beet plants [plantprotection.pl]
• 3. plantprotection.pl [plantprotection.pl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]

Protocols & Analytical Methods

Synthesis of 2-Hexanol via Acid-Catalyzed Hydration of 1-Hexene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-hexanol through the acid-catalyzed hydration of 1-hexene (B165129). The primary method described is the Markovnikov addition of water across the double bond of 1-hexene, predominantly yielding 2-hexanol.[1][2][3] This reaction is of significant interest in organic synthesis for the production of secondary alcohols.[4] The protocol herein details the necessary reagents, equipment, and procedural steps, including reaction setup, workup, and purification. Additionally, potential side reactions and alternative synthetic routes are briefly discussed to provide a comprehensive overview for researchers.

Introduction

The hydration of alkenes is a fundamental organic transformation that introduces a hydroxyl group, converting a hydrocarbon into an alcohol. The acid-catalyzed hydration of 1-hexene follows Markovnikov's rule, which dictates that the hydrogen atom of the adding reagent (water) will attach to the carbon atom of the double bond that already has more hydrogen atoms.[2][3] This regioselectivity leads to the preferential formation of the more stable secondary carbocation intermediate, resulting in 2-hexanol as the major product.[1][3][5] Sulfuric acid is a commonly employed catalyst for this reaction, protonating the alkene to initiate the reaction cascade.[3][6]

Understanding and controlling this reaction is crucial for various applications in the chemical and pharmaceutical industries where secondary alcohols serve as important intermediates. This document aims to provide a robust and reproducible protocol for the synthesis of 2-hexanol from 1-hexene.

Reaction Mechanism & Signaling Pathway

The acid-catalyzed hydration of 1-hexene to 2-hexanol proceeds through a well-established carbocation mechanism. The key steps are:

• Protonation of the Alkene: The π-electrons of the 1-hexene double bond act as a nucleophile, attacking a proton from the hydronium ion (formed from the acid catalyst in water). This protonation occurs at the terminal carbon (C1) to form the more stable secondary carbocation at C2.

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, attacks the electron-deficient carbocation at C2.

• Deprotonation: A final deprotonation step, where another water molecule acts as a base, removes a proton from the oxonium ion intermediate to yield the final product, 2-hexanol, and regenerate the acid catalyst.

It is important to note that the formation of a carbocation intermediate can sometimes lead to rearrangements, potentially forming other isomers such as 3-hexanol, although 2-hexanol is the major product.[7]

Caption: Acid-catalyzed hydration of 1-hexene to 2-hexanol.

Quantitative Data Summary

The yield and purity of 2-hexanol are dependent on various factors including reaction time, temperature, and purification efficiency. The following table summarizes representative quantitative data from a typical experimental setup.

Parameter	Value	Notes
Reactants
1-Hexene	10.0 mL (0.673 g/mL)	Limiting Reagent
85% Sulfuric Acid	7.6 mL	Catalyst
Water	6.0 mL	Reagent and Solvent
Product
Theoretical Yield	~8.9 g	Calculated based on 1-hexene
Actual Yield (2-hexanol)	7.8 mL (0.81 g/mL)	~6.3 g
Percent Yield	~71%	Representative value
Physical Properties
Boiling Point of 2-Hexanol	136-140 °C	[7]
Density of 2-Hexanol	~0.81 g/mL

Experimental Protocols

This section provides a detailed methodology for the synthesis of 2-hexanol from 1-hexene.

Materials and Equipment

• Reagents: 1-hexene (≥97%), concentrated sulfuric acid (85%), deionized water, diethyl ether, 10% aqueous sodium hydroxide (B78521), anhydrous potassium carbonate, sodium chloride.

• Glassware: Round-bottom flask (10 mL), magnetic stir bar, stir plate, screw-top vial (3 mL), Erlenmeyer flasks (10 mL, 15 mL), separatory funnel, distillation apparatus (simple or fractional), Pasteur pipettes, graduated cylinders.

• Safety Equipment: Fume hood, safety goggles, lab coat, acid-resistant gloves.

Experimental Workflow Diagram

Caption: Experimental workflow for 2-hexanol synthesis.

Detailed Procedure

Reaction Setup and Execution:

• In a fume hood, carefully add 1.0 mL of 85% sulfuric acid to a 3 mL screw-top vial.

• To the same vial, add 0.5 mL of 1-hexene and a small magnetic stir bar.[8] Cap the vial.

• Clamp the vial securely over a magnetic stir plate and begin stirring vigorously for 20 minutes. The mixture may initially appear cloudy and then become clear.[6]

• After 20 minutes, stop the stirring and carefully add another 0.5 mL of 1-hexene to the vial.

• Resume vigorous stirring for an additional 20 minutes.[8]

Workup and Isolation:

• Transfer the reaction mixture to a 10 mL Erlenmeyer flask.

• Carefully add 4 mL of water to the flask to quench the reaction.[6]

• Add approximately 160 mg of sodium chloride to the flask and swirl to dissolve. This will help to decrease the solubility of the alcohol in the aqueous layer.

• Add 2.0 mL of diethyl ether to the flask to extract the 2-hexanol.[8]

• Thoroughly mix the layers by drawing the mixture into a Pasteur pipette and rapidly expelling it back into the flask for several minutes.

• Allow the layers to separate. The upper layer is the organic (ether) layer containing the product, and the lower layer is the aqueous layer.

• Carefully remove the lower aqueous layer using a Pasteur pipette and transfer it to a separate container for waste.

• Wash the remaining ether layer by adding 2 mL of 10% aqueous sodium hydroxide solution. Mix thoroughly and separate the layers as before, discarding the lower aqueous layer. This step neutralizes any remaining acid.[6]

• Wash the ether layer again with 2 mL of brine (saturated aqueous NaCl solution) to remove any residual sodium hydroxide and water. Separate and discard the aqueous layer.

Drying and Solvent Removal:

• Dry the ether solution by adding approximately 0.100 g of anhydrous potassium carbonate.[8] Swirl the flask occasionally and allow it to stand for 5-7 minutes. The solution should become clear.

• Carefully transfer the dried ether solution to a clean, pre-weighed 15 mL Erlenmeyer flask using a Pasteur pipette, ensuring that none of the solid drying agent is transferred.[8]

• Gently evaporate the diethyl ether in the fume hood. This can be done by gently warming the flask with your hands or using a gentle stream of nitrogen.

Purification (Optional but Recommended):

• The crude 2-hexanol can be purified by simple or fractional distillation.

• Collect the fraction that distills between 136-140 °C.

Characterization:

• Determine the mass of the final product and calculate the percent yield.

• Characterize the product using appropriate analytical techniques such as Fourier-transform infrared (FTIR) spectroscopy to identify the hydroxyl group and confirm the absence of the alkene C=C bond, and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the structure of 2-hexanol.

Alternative Synthetic Routes

While acid-catalyzed hydration is a direct method, other synthetic routes can produce 2-hexanol or its isomer, 1-hexanol (B41254).

• Oxymercuration-Demercuration: This two-step method also yields the Markovnikov product (2-hexanol) but avoids carbocation rearrangements. It involves the reaction of the alkene with mercury(II) acetate (B1210297) in water, followed by reduction with sodium borohydride.[9][10]

• Hydroboration-Oxidation: This reaction sequence results in the anti-Markovnikov addition of water, yielding 1-hexanol as the major product.[9][11][12] It involves the reaction of 1-hexene with borane (B79455) (BH₃) followed by oxidation with hydrogen peroxide in a basic solution.

Conclusion

The acid-catalyzed hydration of 1-hexene is an effective method for the synthesis of 2-hexanol. The provided protocol offers a detailed guide for researchers to perform this synthesis reproducibly. Careful control of the reaction conditions and a thorough workup procedure are essential for obtaining a good yield and high purity of the final product. For syntheses where carbocation rearrangements are a concern, the oxymercuration-demercuration route should be considered. Conversely, if the terminal alcohol (1-hexanol) is the desired product, hydroboration-oxidation is the preferred method.

References

• 1. scribd.com [scribd.com]
• 2. Solved Acid-Catalyzed Hydration of 1-Hexene Objectives | Chegg.com [chegg.com]
• 3. brainly.com [brainly.com]
• 4. studypool.com [studypool.com]
• 5. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Solved (2pts) Hydration of 1-Hexene Are you completing this | Chegg.com [chegg.com]
• 9. Hydration of Alkenes; Oxymercuration & Hydroboration - Chad's Prep® [chadsprep.com]
• 10. Addition of Water to Alkenes - Chemistry Steps [chemistrysteps.com]
• 11. youtube.com [youtube.com]
• 12. youtube.com [youtube.com]

Application Notes and Protocols for the Grignard Synthesis of 2-Hexanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with exceptional versatility.[1] This organometallic reaction involves the addition of an organomagnesium halide (Grignard reagent) to a carbonyl group, such as that in an aldehyde or ketone.[2][3] The reaction of a Grignard reagent with an aldehyde provides a straightforward and efficient route to secondary alcohols.[3][4]

This document provides a detailed protocol for the synthesis of 2-hexanol via the reaction of pentanal with a methyl Grignard reagent (methylmagnesium bromide).[5][6][7] The protocol covers the preparation of the Grignard reagent, its reaction with the aldehyde, and the subsequent work-up and purification of the final product.

Reaction Scheme

The synthesis of 2-hexanol from pentanal proceeds in two main steps:

• Formation of the Grignard Reagent: Methyl bromide reacts with magnesium metal in anhydrous diethyl ether to form methylmagnesium bromide.

• Nucleophilic Addition and Work-up: The Grignard reagent attacks the electrophilic carbonyl carbon of pentanal. Subsequent acidic work-up protonates the resulting alkoxide to yield the secondary alcohol, 2-hexanol.[2][6]

Overall Reaction:

CH₃Br + Mg → CH₃MgBr CH₃(CH₂)₃CHO + CH₃MgBr → CH₃(CH₂)₃CH(OMgBr)CH₃ CH₃(CH₂)₃CH(OMgBr)CH₃ + H₃O⁺ → CH₃(CH₂)₃CH(OH)CH₃ + Mg(OH)Br

Data Presentation

Physical and Chemical Properties of Key Compounds

Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Methyl Bromide	CH₃Br	94.94	3.6	1.732
Magnesium	Mg	24.31	1090	1.738
Diethyl Ether	(C₂H₅)₂O	74.12	34.6	0.713
Pentanal	C₅H₁₀O	86.13	103	0.817
2-Hexanol	C₆H₁₄O	102.17[8]	136-140	0.814 - 0.816[9]

Spectroscopic Data for 2-Hexanol

Spectroscopic Technique	Key Peaks / Chemical Shifts
¹H NMR (CDCl₃, 90 MHz)[8]	δ (ppm): 0.91 (t, 3H), 1.15-1.48 (m, 9H), 3.76-3.83 (m, 1H)
¹³C NMR (CDCl₃, 25.16 MHz)[8]	δ (ppm): 14.1, 22.7, 23.4, 27.9, 39.0, 68.3
IR (ATR)	ν (cm⁻¹): ~3340 (O-H stretch, broad), ~2930 (C-H stretch), ~1115 (C-O stretch)
Mass Spectrometry (EI) [8]	m/z: 45 (100%), 43 (70%), 55 (23%), 58 (30%), 87 (M-15, low abundance), 102 (M⁺, very low abundance)

Experimental Workflow Diagram

Caption: Experimental workflow for the Grignard synthesis of 2-hexanol.

Experimental Protocols

Safety Precautions: This procedure must be conducted in a well-ventilated fume hood. Diethyl ether is extremely flammable and volatile. Methyl bromide is toxic. Appropriate personal protective equipment (safety goggles, lab coat, gloves) must be worn at all times. The Grignard reaction is highly exothermic and sensitive to moisture.

Part A: Preparation of Methylmagnesium Bromide (Grignard Reagent)

• Glassware Preparation: All glassware (a three-necked round-bottom flask, a reflux condenser, and a dropping funnel) must be rigorously dried in an oven at 120°C overnight and assembled while hot under a stream of dry nitrogen or argon to ensure anhydrous conditions.[10][11] The apparatus should be fitted with a calcium chloride drying tube.[10]

• Initiation: Place magnesium turnings (1.0 eq) into the three-necked flask. Add a single small crystal of iodine, which acts as an initiator.[10]

• Solvent Addition: Add enough anhydrous diethyl ether to the flask to cover the magnesium turnings.

• Alkyl Halide Addition: Dissolve methyl bromide (1.0 eq) in anhydrous diethyl ether in the dropping funnel. Add a small portion of this solution to the magnesium.

• Reaction: The reaction should begin spontaneously, indicated by the disappearance of the iodine color, bubble formation, and gentle boiling of the ether.[10][12] If the reaction does not start, gentle warming with a heat gun may be necessary. Once initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a steady reflux.[11]

• Completion: After the addition is complete, continue to stir the mixture and reflux gently for an additional 15-30 minutes to ensure all the magnesium has reacted. The resulting solution should be a cloudy, grey-to-brown color.[11][12]

Part B: Reaction with Pentanal

• Cooling: Cool the flask containing the freshly prepared Grignard reagent in an ice-water bath.

• Aldehyde Addition: Dissolve pentanal (1.0 eq) in anhydrous diethyl ether in the dropping funnel. Add the pentanal solution dropwise to the stirred, cooled Grignard reagent. A vigorous exothermic reaction will occur; maintain the temperature below 10°C during the addition.[10]

• Reaction Time: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion.[10]

Part C: Quenching and Work-up

• Quenching: Cool the reaction mixture again in an ice-water bath. Slowly and cautiously add a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) dropwise to quench the reaction and hydrolyze the magnesium alkoxide salt.[1][10] This process is exothermic.

• Extraction: Transfer the entire mixture to a separatory funnel. If any solids are present, they can be dissolved by adding a small amount of dilute HCl.[10]

• Layer Separation: Allow the layers to separate. Remove the lower aqueous layer.

• Aqueous Layer Extraction: Extract the aqueous layer twice more with small portions of diethyl ether to recover any dissolved product.[1]

• Washing: Combine all the organic extracts. Wash the combined organic layer sequentially with distilled water, then with a saturated sodium bicarbonate solution (if acid was used), and finally with brine (saturated NaCl solution).[1][10]

• Drying: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄).[1][11]

Part D: Isolation and Purification

• Filtration: Filter the dried organic solution by gravity to remove the magnesium sulfate.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator to yield the crude 2-hexanol.[1]

• Purification: Purify the crude product by fractional distillation under atmospheric pressure. Collect the fraction boiling between 136-140°C.

• Characterization: Confirm the identity and purity of the 2-hexanol product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy. Assess purity using gas chromatography (GC).

Conclusion

The protocol outlined provides a reliable and effective method for the laboratory-scale synthesis of 2-hexanol using the Grignard reaction.[10][11] Success in this synthesis is highly dependent on maintaining strictly anhydrous conditions throughout the preparation and reaction steps.[11][12] Careful control of temperature during the addition of reagents is crucial for managing the exothermic nature of the reaction and maximizing the yield of the desired secondary alcohol.

References

• 1. Lu Le Laboratory: Synthesis of 2-Methyl-2-Hexanol-The Grignard Reaction-Lu Le Laboratory [lulelaboratory.blogspot.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Grignard Reagents [chemed.chem.purdue.edu]
• 5. quora.com [quora.com]
• 6. homework.study.com [homework.study.com]
• 7. chemistry1.quora.com [chemistry1.quora.com]
• 8. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-hexanol, 626-93-7 [thegoodscentscompany.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]

Enantioselective Synthesis of (R)- and (S)-2-Hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (R)- and (S)-2-hexanol, valuable chiral building blocks in the pharmaceutical and fine chemical industries.[1] The methodologies presented focus on two primary strategies: asymmetric reduction of the prochiral ketone 2-hexanone (B1666271) and enzymatic kinetic resolution of racemic 2-hexanol.

Introduction

Chirally pure secondary alcohols such as (R)- and (S)-2-hexanol are critical intermediates in the synthesis of complex organic molecules, including active pharmaceutical ingredients.[1] Their specific stereochemistry is often essential for biological activity. Consequently, robust and efficient methods for their enantioselective synthesis are in high demand. This guide details two effective and widely used approaches: the Corey-Bakshi-Shibata (CBS) reduction and lipase-catalyzed kinetic resolution, providing researchers with the necessary information for laboratory implementation.

Data Presentation: Comparison of Synthetic Methods

The following table summarizes quantitative data for the described synthetic routes to (R)- and (S)-2-hexanol. These values are representative and may be optimized for specific laboratory conditions.

Method	Target Enantiomer	Catalyst	Reducing/Acylating Agent	Yield (%)	Enantiomeric Excess (ee%)
Asymmetric Reduction	(S)-2-Hexanol	(R)-2-Methyl-CBS-oxazaborolidine	Borane-dimethyl sulfide	~95	>98%
(R)-2-Hexanol	(S)-2-Methyl-CBS-oxazaborolidine	Borane-dimethyl sulfide	~95	>98%
Lipase-Catalyzed Kinetic Resolution	(R)-2-Hexanol	Candida antarctica Lipase B (CALB), immobilized	Vinyl Acetate	~45	>99%
(S)-2-Hexyl Acetate	Candida antarctica Lipase B (CALB), immobilized	Vinyl Acetate	~45	>99%

Experimental Protocols

Method 1: Asymmetric Reduction of 2-Hexanone via CBS Catalysis

This protocol describes the enantioselective reduction of 2-hexanone to either (S)- or (R)-2-hexanol using the appropriate enantiomer of the CBS catalyst.[2][3] The predictability of the stereochemical outcome is a key advantage of this method.[4]

Diagram of a General Asymmetric Reduction Workflow

References

• 1. jocpr.com [jocpr.com]
• 2. scbt.com [scbt.com]
• 3. (R)-2-Methyl-CBS-oxazaborolidine - Wikipedia [en.wikipedia.org]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Hexanol in the Synthesis of Nonionic Surfactants

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of nonionic surfactants utilizing 2-Hexanol as the hydrophobic starting material. While the structurally similar branched alcohol, 2-ethylhexanol, is more commonly cited in surfactant literature due to its availability and price, 2-Hexanol offers a valuable alternative for creating surfactants with potentially unique properties.[1][2][3] The methodologies outlined below are based on established principles of alkoxylation and are adaptable for the synthesis of a range of 2-Hexanol-based nonionic surfactants.[1][2]

Introduction to 2-Hexanol-Based Nonionic Surfactants

Nonionic surfactants are essential components in a multitude of applications, including pharmaceuticals, detergents, emulsifiers, and wetting agents.[2][4] The structure of these surfactants consists of a hydrophobic (lipophilic) part and a hydrophilic (lipophobic) part. In the context of this document, the hydrophobic moiety is derived from 2-Hexanol. The hydrophilic character is introduced through the process of alkoxylation, typically involving the addition of ethylene (B1197577) oxide (EO) and/or propylene (B89431) oxide (PO) to the 2-Hexanol molecule.

The general structure of a 2-Hexanol-based nonionic surfactant can be represented as:

CH₃(CH₂)₃CH(CH₃)O-(PO)ₘ-(EO)ₙ-H

Where 'm' and 'n' represent the average number of propylene oxide and ethylene oxide units, respectively. The variation of 'm' and 'n' allows for the fine-tuning of the surfactant's properties, such as its hydrophilic-lipophilic balance (HLB), surface tension, and critical micelle concentration (CMC).

Synthesis of 2-Hexanol Alkoxylates

The synthesis of 2-Hexanol-based nonionic surfactants is achieved through the alkoxylation (ethoxylation and/or propoxylation) of the starting alcohol. This reaction is typically catalyzed by either a strong base (e.g., potassium hydroxide, KOH) or a double metal cyanide (DMC) catalyst.[1][2] DMC catalysts are often preferred as they can lead to a narrower distribution of alkoxylation homologues.[1][5]

General Reaction Scheme

The synthesis involves a sequential addition of propylene oxide (optional) and ethylene oxide to 2-Hexanol. Propoxylation is often performed first to enhance the hydrophobic character before ethoxylation introduces the primary hydrophilic groups.[6]

Logical Relationship of Synthesis Steps

Caption: Logical flow of the synthesis of 2-Hexanol alkoxylates.

Experimental Protocols

The following protocols are generalized procedures for the synthesis of 2-Hexanol alkoxylates. All reactions involving alkylene oxides must be conducted in a suitable high-pressure reactor (autoclave) by trained personnel due to the hazardous nature of the reagents.

Materials and Equipment

• Reactants: 2-Hexanol (≥99% purity), Ethylene Oxide (≥99.9% purity), Propylene Oxide (≥99.5% purity)

• Catalysts: Potassium Hydroxide (KOH) or a Double Metal Cyanide (DMC) catalyst

• Equipment: High-pressure stainless-steel autoclave (e.g., 1-dm³) equipped with a magnetic stirrer, heating mantle, cooling system, and ports for reactant and inert gas inlet and product outlet.

• Inert Gas: Nitrogen (high purity) for purging.

Protocol for Propoxylation followed by Ethoxylation

This protocol describes the synthesis of a 2-Hexanol propoxylate-ethoxylate block copolymer.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of 2-Hexanol alkoxylates.

Procedure:

• Reactor Charging and Dehydration:

  • Charge a weighed amount of 2-Hexanol and the catalyst (e.g., KOH, typically 0.1-0.5% by weight of the final product) into the dry autoclave.

  • Seal the reactor and purge thoroughly with nitrogen to remove air.

  • Heat the mixture to 120°C while stirring and maintain a nitrogen purge for approximately 20 minutes to remove any residual water.[1][2]

• Propoxylation:

  • Increase the temperature to 130°C.

  • Introduce a pre-weighed amount of propylene oxide into the reactor at a controlled rate, ensuring the temperature does not exceed the set point.

  • After the addition is complete, continue stirring at 130°C for at least 60 minutes, or until the pressure in the reactor stabilizes, indicating the completion of the reaction.[1][2]

• Ethoxylation:

  • Following the propoxylation step, introduce a pre-weighed amount of ethylene oxide into the reactor under the same temperature conditions (130°C).

  • Maintain stirring for another 60 minutes after the addition is complete, allowing the reaction to reach completion as indicated by a stable pressure.[1][2]

• Product Recovery:

  • Cool the reactor to below 50°C.

  • Carefully unload the final product.

  • If an alkaline catalyst like KOH was used, the product can be neutralized with an acid (e.g., acetic or phosphoric acid) and the resulting salts filtered off.

Physicochemical Properties and Characterization

The synthesized surfactants should be characterized to determine their physicochemical properties, which dictate their performance in various applications. While specific data for 2-Hexanol derived surfactants is not widely published, the following table outlines the expected properties and provides a comparison with surfactants derived from 2-ethylhexanol, based on available literature.

Table 1: Physicochemical Properties of 2-Hexanol Alkoxylates (Anticipated) vs. 2-Ethylhexanol Alkoxylates (Published Data)

Property	2-Hexanol-(PO)m-(EO)n (Anticipated)	2-Ethylhexanol-(PO)m-(EO)n (Published Data)[1]	Analytical Method
Appearance	Colorless to pale yellow liquid/solid	Colorless to pale yellow liquid/solid	Visual Inspection
Hydroxyl Value (mg KOH/g)	Decreases with increasing alkoxylation	Varies (e.g., ~120-135 for 7 EO units)[3]	Titration (e.g., ASTM D4252)[1]
Cloud Point (°C, 1% aq.)	Increases with EO content	Varies with EO/PO ratio (e.g., 71-81°C for 7 EO units in 25% BDG)[3]	Visual/Turbidimetric
Surface Tension at CMC (mN/m)	28 - 35	29 - 34	Tensiometer (du Noüy ring method)[7]
Critical Micelle Concentration (CMC, mol/L)	10⁻³ - 10⁻⁴	Varies (e.g., ~1.5 - 7.0 x 10⁻⁴)	Tensiometry[1]

Applications

Nonionic surfactants based on C6-C10 alcohols are known for being effective, low-foaming wetting and cleaning agents.[1][2] Surfactants derived from 2-Hexanol are expected to find utility in the following areas:

• Hard Surface Cleaning: Due to their good wetting properties.[3]

• Agrochemical Formulations: As emulsifiers and dispersing agents.

• Textile Processing: As wetting and scouring agents.

• Paints and Coatings: As dispersing agents for pigments.[4]

• Pharmaceutical Formulations: As solubilizers and emulsifiers for drug delivery systems.

Safety Considerations

• 2-Hexanol is a flammable liquid and should be handled in a well-ventilated area.

• Ethylene oxide and propylene oxide are highly flammable, toxic, and carcinogenic. All synthesis work must be performed in a specialized high-pressure reactor with appropriate safety measures and by trained personnel.

• Consult the Material Safety Data Sheet (MSDS) for all chemicals before use.

By following these protocols and characterization methods, researchers can effectively synthesize and evaluate nonionic surfactants derived from 2-Hexanol for a variety of applications.

References

• 1. 2-Ethylhexanol Derivatives as Nonionic Surfactants: Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. kimyagaran.com [kimyagaran.com]
• 4. 2-Ethyl Hexanol [portal.cjchemicals.net]
• 5. researchgate.net [researchgate.net]
• 6. 2-Ethylhexanol Derivatives as Nonionic Surfactants: Synthesis and Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes: 2-Ethylhexanol as a Versatile Precursor for High-Performance Plasticizers

Introduction

2-Ethylhexanol is a branched, eight-carbon chiral alcohol that serves as a critical precursor in the synthesis of a variety of high-performance plasticizers. While the user specified 2-hexanol, the vast majority of industrial and academic literature points to 2-ethylhexanol as the key C8 alcohol used for producing common plasticizers. Its branched structure effectively inhibits crystallization, and esters derived from it exhibit low volatility and viscosity-reducing properties, making them ideal for increasing the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] This document provides detailed protocols for the laboratory-scale synthesis of three major plasticizers derived from 2-ethylhexanol: Di(2-ethylhexyl) phthalate (B1215562) (DEHP), Di(2-ethylhexyl) terephthalate (B1205515) (DOTP), and Trioctyl trimellitate (TOTM).

These plasticizers are synthesized through esterification, a condensation reaction between an alcohol (2-ethylhexanol) and a carboxylic acid or its anhydride (B1165640). The general reaction mechanism involves the protonation of the carbonyl oxygen of the acid or anhydride, followed by nucleophilic attack by the alcohol. The removal of water, a byproduct of the reaction, is crucial to drive the equilibrium towards the formation of the ester product.

Key Plasticizers Derived from 2-Ethylhexanol

• Di(2-ethylhexyl) phthalate (DEHP): One of the most common and historically significant plasticizers, DEHP is produced by the reaction of phthalic anhydride with 2-ethylhexanol.[2] It is known for its excellent gelling power and dielectric properties.[3]

• Di(2-ethylhexyl) terephthalate (DOTP): A non-ortho-phthalate plasticizer, DOTP is synthesized from terephthalic acid and 2-ethylhexanol.[4] It is considered a safer alternative to DEHP and offers advantages such as heat resistance, cold resistance, and low volatility.[5][6]

• Trioctyl trimellitate (TOTM): A high-performance plasticizer produced from trimellitic anhydride and 2-ethylhexanol.[7] TOTM is valued for its low volatility, excellent thermal properties, and resistance to aging, making it suitable for high-temperature applications like heat-resistant cable insulation.[8]

Comparative Data of 2-Ethylhexanol Based Plasticizers

The following table summarizes key performance and safety data for DEHP, DOTP, and TOTM.

Property	Di(2-ethylhexyl) phthalate (DEHP)	Di(2-ethylhexyl) terephthalate (DOTP)	Trioctyl trimellitate (TOTM)
Starting Acid/Anhydride	Phthalic Anhydride	Terephthalic Acid	Trimellitic Anhydride
Molecular Weight	390.56 g/mol	390.56 g/mol	546.77 g/mol
Safety (NOAEL in rodents)	4.8 mg/kg of body weight[9]	500-700 mg/kg of body weight[6][9]	100 mg/kg of body weight[9]
DEHP Contamination	-	< 50 ppm (typically much lower)[9]	Can be up to 2000 ppm[9]
Performance Highlights	Good efficiency, low cost[5]	Good heat and cold resistance, low volatility, safer toxicological profile[5][6]	Very low volatility, excellent for high-temperature applications, low migration[7][10]
Processing Notes	Excellent processing efficiency[6]	Slower absorption into PVC resin compared to DEHP, may require formulation adjustments[6][9]	Slower absorption into PVC resin than DOTP, can lead to gels if not properly compounded[9]

Experimental Protocols

The following sections provide detailed laboratory-scale protocols for the synthesis of DEHP, DOTP, and TOTM.

Protocol 1: Synthesis of Di(2-ethylhexyl) phthalate (DEHP)

This protocol is based on the direct esterification of phthalic anhydride with 2-ethylhexanol using an acid catalyst.

Materials:

• Phthalic anhydride (1.0 mol)

• 2-Ethylhexanol (2.5 mol, excess)

• Para-toluenesulfonic acid (p-TSA) or Methane sulfonic acid (MSA) (catalyst)

• Sodium carbonate solution (5% aqueous)

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

• Toluene (B28343) (for azeotropic removal of water)

Equipment:

• Three-necked round-bottom flask

• Heating mantle with magnetic stirrer

• Thermometer

• Dean-Stark apparatus or equivalent setup for water removal

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and Dean-Stark apparatus connected to a condenser, combine phthalic anhydride, 2-ethylhexanol, and toluene.

• Catalyst Addition: Slowly add the acid catalyst (p-TSA or MSA) to the stirred mixture.

• Esterification: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until the theoretical amount of water is collected, indicating the completion of the reaction. The reaction progress can also be monitored by measuring the acid value of the mixture.

• Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a 5% sodium carbonate solution to neutralize the acid catalyst. Repeat the washing until the aqueous layer is no longer acidic.

• Washing: Wash the organic layer with a saturated sodium chloride solution to remove any remaining salts, followed by a final wash with distilled water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the mixture to remove the drying agent. Remove the toluene and excess 2-ethylhexanol under reduced pressure using a rotary evaporator to obtain the crude DEHP.

• Final Purification (Optional): For higher purity, the crude product can be further purified by vacuum distillation.

Protocol 2: Synthesis of Di(2-ethylhexyl) terephthalate (DOTP)

This protocol describes the direct esterification of terephthalic acid with 2-ethylhexanol, a common industrial method.[4]

Materials:

• Terephthalic acid (TPA) (1.0 mol)

• 2-Ethylhexanol (2-EH) (3.0 to 3.5 mol, excess)[11]

• Titanate catalyst (e.g., tetraisopropyl titanate)

• Sodium hydroxide (B78521) solution (2.5% aqueous)

• Activated carbon

• Filter aid (e.g., Celite)

Equipment:

• Stirred reactor vessel equipped with heating, pressure control, and a condenser with an oil-water separator[11]

• Vacuum source

• Filtration apparatus

Procedure:

• Reaction Setup: Charge the reactor with terephthalic acid and excess 2-ethylhexanol.

• Catalyst Addition: Add the titanate catalyst to the mixture.

• Esterification: Heat the stirred mixture under pressure (above 1 atm to 4.0 kg/cm ²) to the reaction temperature (typically 180-220°C).[11] Continuously remove the water of reaction using the condenser and oil-water separator, returning the unreacted 2-ethylhexanol to the reactor.[12] Monitor the reaction until the acid value drops below 0.2 mg KOH/g.[4]

• Purification - Alcohol Removal: Strip off the excess 2-ethylhexanol under reduced pressure.[12]

• Neutralization and Washing: Neutralize the crude product with a 2.5% aqueous sodium hydroxide solution, followed by washing with water.[12]

• Decolorization: Treat the product with activated carbon to improve color.[12]

• Filtration: Filter the final product through a filter aid to remove any solid impurities, yielding purified DOTP.[12]

Protocol 3: Two-Step Synthesis of High-Purity Trioctyl Trimellitate (TOTM)

This two-step method involves the synthesis of a trimethyl trimellitate intermediate, which is then purified before transesterification. This process yields a higher purity final product with lower levels of phthalate contamination.[13]

Materials:

• Step 1:

  • Trimellitic anhydride (TMA) (1.0 mol)

  • Methanol (B129727) (excess)

  • Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)

  • Dilute alkaline solution (e.g., sodium carbonate)

• Step 2:

  • Purified trimethyl trimellitate

  • 2-Ethylhexanol

  • Transesterification catalyst (e.g., titanate catalyst)

• Final Purification:

  • Activated carbon and kieselguhr[8]

Equipment:

• Two separate reactor setups (one for each step) with heating, stirring, and distillation capabilities

• Vacuum distillation apparatus (for rectification)

• Nitrogen source

• Filtration apparatus

Procedure:

Step 1: Synthesis and Purification of Trimethyl Trimellitate

• Esterification: In a reactor, combine trimellitic anhydride, excess methanol, and the acid catalyst. Heat the mixture to reflux, continuously removing the water formed. Monitor the reaction by measuring the acid value.[13]

• Neutralization and Washing: After cooling, neutralize the acid catalyst with a dilute alkaline solution. Wash the organic layer with water to remove salts and excess methanol.[13]

• Rectification: Purify the crude trimethyl trimellitate by vacuum distillation to separate it from heavier impurities.[13]

Step 2: Transesterification to Trioctyl Trimellitate

• Reaction Setup: In a clean, dry reactor, combine the purified trimethyl trimellitate, 2-ethylhexanol, and a titanate catalyst.[13]

• Transesterification: Heat the mixture under a nitrogen atmosphere. Continuously remove the methanol produced during the reaction by distillation to drive the reaction to completion.[13]

• Refining: In the reaction vessel, add activated carbon and kieselguhr, stir for 30 minutes, and then filter the hot mixture (at approximately 50°C) to obtain the final high-purity TOTM product.[8]

Visualizations

General Synthesis Pathway

The following diagram illustrates the general workflow for the synthesis of plasticizers from 2-ethylhexanol.

Caption: General workflow for plasticizer synthesis.

Logical Relationship of Plasticizer Selection

The choice between DEHP, DOTP, and TOTM often depends on a balance of cost, performance requirements, and regulatory considerations.

Caption: Decision tree for plasticizer selection.

References

• 1. researchgate.net [researchgate.net]
• 2. Di(2-ethylhexyl) phthalate - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 2-Ethylhexanol Derivatives as Nonionic Surfactants: Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bastone-plastics.com [bastone-plastics.com]
• 5. DOTP Plasticizer Guide — Dioctyl Terephthalate FAQ & Uses [integratechem.com]
• 6. bastone-plastics.com [bastone-plastics.com]
• 7. bastone-plastics.com [bastone-plastics.com]
• 8. CN106008218A - Method for synthesizing tri (2-ethylhexyl) trimellitate - Google Patents [patents.google.com]
• 9. plasticstoday.com [plasticstoday.com]
• 10. Plasticizer Migration Study by Teknor Apex Ranks Phthalates and Alternatives by Effect on Non-PVC Plastics in Medical Devices | Teknor Apex [teknorapex.com]
• 11. EP2781502A1 - Method for producing di(2-ethylhexyl) terephthalate - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. benchchem.com [benchchem.com]

Application of 2-Hexanol in Nanoparticle Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 2-hexanol and related hexanol isomers in the synthesis of various nanoparticles. While direct protocols for 2-hexanol are not abundantly reported in the literature, its role can be inferred from studies on other long-chain alcohols. This guide offers detailed experimental protocols for nanoparticle synthesis where hexanol isomers have been employed, alongside quantitative data and visualizations to aid in experimental design and execution.

Introduction to the Role of 2-Hexanol in Nanoparticle Synthesis

Alcohols are versatile reagents in nanoparticle synthesis, often serving multiple functions as solvents, reducing agents, and stabilizing agents.[1][2] Longer-chain alcohols, such as hexanols, offer distinct advantages due to their higher boiling points, which allow for a broader range of reaction temperatures and better control over nanoparticle nucleation and growth kinetics.[2] The use of 2-hexanol, a secondary alcohol, can influence the reaction environment differently than its primary alcohol isomer, 1-hexanol (B41254), potentially affecting nanoparticle size, morphology, and surface chemistry.

The key roles of hexanol isomers in nanoparticle synthesis include:

• Solvent: Due to their ability to dissolve a variety of organic and inorganic precursors, hexanols can serve as the reaction medium. Their relatively high boiling points are advantageous for solvothermal synthesis methods.[2]

• Reducing Agent: Under certain conditions, particularly at elevated temperatures, alcohols can reduce metal salt precursors to form metallic nanoparticles. Primary alcohols are generally more effective reducing agents than secondary alcohols.[3]

• Stabilizer/Capping Agent: The alkyl chains of hexanol molecules can adsorb onto the surface of newly formed nanoparticles, providing steric hindrance that prevents aggregation and controls particle growth.[2]

• Co-surfactant: In microemulsion systems, longer-chain alcohols like 1-hexanol can act as co-surfactants, enhancing the stability of the microemulsion and influencing the size and density of the resulting nanoparticles.[4]

Quantitative Data Summary

The following tables summarize quantitative data from nanoparticle synthesis protocols involving hexanol isomers.

Table 1: Synthesis of Palladium (Pd) Nanoparticles using a Pyridine (B92270)/Hexanol Co-Solvent System [5][6]

Parameter	Value
Nanoparticle Type	Palladium (Pd)
Precursor	Palladium(II) acetate (B1210297) (Pd(OAc)₂)
Precursor Concentration	10 mM
Solvent System	1:1 (v/v) Pyridine:Hexanol
Ligand/Stabilizer	Trioctylphosphine (B1581425) (TOP)
Ligand to Precursor Ratio	1:1 (molar ratio)
Reaction Temperature	100 °C
Resulting Particle Size	1.55 nm to 4.93 nm (diameter)
Morphology	Not specified

Table 2: Synthesis of Zinc Oxide (ZnO) Nanoparticles using Primary Alcohols [7]

Parameter	Methanol (B129727)	Ethanol	1-Propanol	1-Butanol	1-Pentanol	1-Hexanol
Nanoparticle Type	Zinc Oxide (ZnO)	Zinc Oxide (ZnO)	Zinc Oxide (ZnO)	Zinc Oxide (ZnO)	Zinc Oxide (ZnO)	Zinc Oxide (ZnO)
Precursor	Zinc Acetate	Zinc Acetate	Zinc Acetate	Zinc Acetate	Zinc Acetate	Zinc Acetate
Solvent	Methanol	Ethanol	1-Propanol	1-Butanol	1-Pentanol	1-Hexanol
Morphology	Quasi-spherical	Quasi-spherical	Rod-like	Rod-like	Rod-like	Rod-like
Particle Size (TEM)	~20-30 nm	~20-40 nm	~30-50 nm (length)	~40-60 nm (length)	~50-80 nm (length)	~60-100 nm (length)

Table 3: Synthesis of Gold (Au) Nanoparticles using 6-Mercapto-1-hexanol (B159029) [8]

Parameter	Value
Nanoparticle Type	Gold (Au)
Precursor	HAuCl₄·3H₂O
Functionalizing Agent	6-mercapto-1-hexanol
Reducing Agent	Sodium borohydride (B1222165) (NaBH₄)
Solvent	Methanol
Resulting Particle Size	~7 nm (average diameter)
Morphology	Spherical

Experimental Protocols

Protocol 1: Synthesis of Palladium (Pd) Nanoparticles in a Pyridine/Hexanol Co-Solvent System

This protocol is adapted from a study investigating the size-focusing of colloidal metal nanoparticles.[5][6]

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Pyridine (anhydrous)

• Hexanol (anhydrous, specific isomer not stated, 1-hexanol is commonly used)

• Trioctylphosphine (TOP)

• Schlenk line and glassware

• Heating mantle and magnetic stirrer

Procedure:

• Precursor Solution Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of 10 mM Pd(OAc)₂ in a 1:1 (v/v) mixture of pyridine and hexanol.

• Ligand Addition: To the precursor solution, add trioctylphosphine (TOP) to achieve a TOP:Pd molar ratio of 1:1.

• Reaction Setup: Transfer the solution to a Schlenk flask equipped with a condenser and a magnetic stir bar.

• Heating and Reaction: Heat the reaction mixture to 100 °C under vigorous stirring.

• Monitoring: The formation of Pd nanoparticles can be monitored by observing the color change of the solution and can be further analyzed using techniques like in situ Small Angle X-ray Scattering (SAXS) to track particle size and concentration over time.

• Purification: After the desired particle size is achieved, the nanoparticles can be purified by precipitation with a non-solvent (e.g., ethanol), followed by centrifugation and redispersion in a suitable solvent like toluene.

Workflow Diagram:

Workflow for Pd Nanoparticle Synthesis

Protocol 2: Synthesis of Gold (Au) Nanoparticles Functionalized with 6-Mercapto-1-hexanol

This protocol describes the synthesis of gold nanoparticles with a surface functionalized with 6-mercapto-1-hexanol.[8]

Materials:

• Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

• 6-mercapto-1-hexanol

• Sodium borohydride (NaBH₄)

• Methanol (CH₃OH)

• Centrifuge

Procedure:

• Solution Preparation:

  • Prepare a solution of HAuCl₄·3H₂O (13 mg, 0.03 mmol) in 2 ml of methanol.

  • Prepare a solution of 6-mercapto-1-hexanol (20 mg, 0.03 mmol) in 1.5 ml of methanol.

  • Freshly prepare a solution of sodium borohydride (19 mg, 0.5 mmol) in 1.5 ml of methanol just before use.

• Reaction:

  • Add the HAuCl₄·3H₂O solution to the stirring solution of 6-mercapto-1-hexanol.

  • Stir the mixture for 30 minutes.

  • Add the freshly prepared sodium borohydride solution to the reaction mixture. The solution will turn dark brown, indicating the formation of gold nanoparticles.

• Purification:

  • Continue stirring the solution for two hours.

  • Centrifuge the solution at 10,000 rpm to obtain a solid precipitate of the nanostructure.

  • Wash the precipitate with pure methanol.

  • Dry the product to obtain a dark brown powder of 6-mercapto-1-hexanol conjugated gold nanoparticles.

Workflow Diagram:

Workflow for Au Nanoparticle Synthesis

Signaling Pathways and Logical Relationships

The synthesis of nanoparticles using alcohols involves a series of interconnected steps, from precursor dissolution to nucleation and growth, all influenced by the properties of the alcohol.

Logical Relationship Diagram:

Influence of 2-Hexanol Properties

This diagram illustrates how the intrinsic properties of 2-hexanol can influence the different stages of nanoparticle synthesis, ultimately determining the final characteristics of the nanoparticles. The high boiling point allows for better temporal separation of nucleation and growth, leading to more uniform particle sizes. Its solvating power ensures the dissolution of precursors, while its potential as a reducing agent can initiate the formation of nanoparticles. The steric hindrance provided by its alkyl chain contributes to the stabilization of the formed nanoparticles, preventing aggregation.

Concluding Remarks

While specific literature on the use of 2-hexanol in nanoparticle synthesis is not as extensive as for other alcohols, its properties suggest it is a viable and potentially advantageous medium for such processes. The provided protocols using hexanol isomers offer a solid foundation for developing new synthesis routes. Researchers are encouraged to explore the use of 2-hexanol, paying close attention to how its unique structure as a secondary alcohol may influence reaction outcomes compared to primary isomers like 1-hexanol. Further investigation into the comparative effects of different hexanol isomers would be a valuable contribution to the field of nanomaterial synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The role of nanoparticle size and ligand coverage in size focusing of colloidal metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Influence of the Alcohols on the ZnO Synthesis and Its Properties: The Photocatalytic and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surface modification of gold nanoparticles with 6-mercapto-1-hexanol to facilitate dual conjugation of protoporphyrin IX and folic acid for improving the targeted photochemical internalization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chiral HPLC Separation of 2-Hexanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The enantiomeric separation of chiral compounds is a critical aspect of pharmaceutical development and chemical analysis, as individual enantiomers can exhibit distinct pharmacological and toxicological profiles. This document provides detailed application notes and protocols for the chiral High-Performance Liquid Chromatography (HPLC) separation of 2-Hexanol enantiomers. Both direct and indirect methods are discussed to provide a comprehensive guide for researchers. The direct approach utilizes a chiral stationary phase (CSP), while the indirect approach involves derivatization to form diastereomers that can be separated on a standard achiral column.

Introduction to Chiral Separation of 2-Hexanol

2-Hexanol is a chiral alcohol with a stereocenter at the C-2 position, existing as (R)-(-)-2-Hexanol and (S)-(+)-2-Hexanol. The separation and quantification of these enantiomers are essential for various applications, including the synthesis of enantiomerically pure compounds and the assessment of enantiomeric excess (ee). While the direct chiral HPLC separation of small, flexible aliphatic alcohols like 2-Hexanol can be challenging due to their limited interaction with chiral stationary phases, successful separations can be achieved through careful method development.[1] An alternative and often more robust method involves the derivatization of the alcohol to introduce a chromophore and create diastereomers with more significant structural differences, facilitating separation on a conventional achiral stationary phase.[1][2]

Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, are frequently the first choice for the chiral separation of a wide array of compounds, including alcohols.[3] The selection of the appropriate CSP and the optimization of the mobile phase composition are paramount for achieving baseline resolution.[4]

Methodologies and Protocols

This section details the experimental protocols for both direct and indirect chiral HPLC separation of 2-Hexanol enantiomers.

Direct Enantioseparation on a Chiral Stationary Phase

This protocol outlines a direct method using a polysaccharide-based chiral stationary phase. The conditions are based on general practices for separating chiral alcohols and related compounds.[5][6]

2.1.1. Experimental Protocol: Direct Method

• Instrumentation and Materials:

  • HPLC system with a pump, autosampler, column oven, and a suitable detector (Refractive Index (RI) or UV detector if a derivative is used).

  • Chiral Stationary Phase: Lux® Cellulose-1 or Chiralpak® AD-H (250 x 4.6 mm, 5 µm).[7][8]

  • Mobile Phase: HPLC grade n-Hexane and 2-Propanol (Isopropanol).

  • Sample: Racemic 2-Hexanol solution (1 mg/mL in mobile phase).

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / 2-Propanol (98:2, v/v). The ratio can be adjusted to optimize separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: Refractive Index (RI) detector. Due to the lack of a strong chromophore in 2-Hexanol, a UV detector is not suitable for the underivatized compound.[1]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of racemic 2-Hexanol at a concentration of 1 mg/mL in the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Indirect Enantioseparation via Derivatization

This method involves the conversion of the 2-Hexanol enantiomers into diastereomeric esters using a chiral derivatizing agent. These diastereomers can then be separated on a standard achiral HPLC column.[2][9] This approach also enhances UV detectability.

2.2.1. Derivatization Protocol

• Reagents and Materials:

  • Racemic 2-Hexanol.

  • Chiral Derivatizing Agent: (1S)-(-)-Camphanic chloride.

  • Aprotic solvent (e.g., Dichloromethane).

  • Tertiary amine base (e.g., Pyridine (B92270) or Triethylamine).

  • Reagents for work-up (e.g., dilute HCl, saturated sodium bicarbonate solution).

• Procedure:

  • Dissolve 2-Hexanol (1 equivalent) in dichloromethane (B109758) in a clean, dry flask.

  • Add pyridine (1.5 equivalents) to the solution.

  • Add (1S)-(-)-Camphanic chloride (1.2 equivalents) portion-wise while stirring.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with dilute HCl, water, and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the diastereomeric esters.

2.2.2. Experimental Protocol: Indirect Method (HPLC of Diastereomers)

• Instrumentation and Materials:

  • HPLC system with a pump, autosampler, column oven, and a UV detector.

  • Achiral Stationary Phase: C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: HPLC grade Acetonitrile and Water.

  • Sample: Solution of the derivatized 2-Hexanol diastereomers in the mobile phase.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile / Water (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

Data Presentation

The following tables summarize the expected quantitative data for the chiral separation of 2-Hexanol enantiomers based on the described protocols.

Table 1: Hypothetical Quantitative Data for Direct Chiral HPLC Separation of 2-Hexanol Enantiomers

Enantiomer	Retention Time (min)	Tailing Factor	Theoretical Plates
(R)-(-)-2-Hexanol	10.2	1.1	8500
(S)-(+)-2-Hexanol	11.5	1.1	8700
Resolution (Rs)	\multicolumn{3}{c	}{1.6}
Separation Factor (α)	\multicolumn{3}{c	}{1.13}

Note: The data in this table is hypothetical and serves as a target for method development, based on typical performance for similar compounds.

Table 2: Representative Quantitative Data for Indirect Chiral HPLC Separation of 2-Hexanol Diastereomers

Diastereomer	Retention Time (min)	Tailing Factor	Theoretical Plates
(1S)-Camphanoyl-(R)-2-hexyl ester	15.8	1.05	9200
(1S)-Camphanoyl-(S)-2-hexyl ester	17.9	1.08	9500
Resolution (Rs)	\multicolumn{3}{c	}{2.5}
Separation Factor (α)	\multicolumn{3}{c	}{1.13}

Visualization of Experimental Workflows

The following diagrams illustrate the logical workflows for the direct and indirect chiral separation methods.

Caption: Workflow for direct chiral HPLC separation.

Caption: Workflow for indirect chiral HPLC separation.

Conclusion

The enantiomeric separation of 2-Hexanol can be successfully achieved using chiral HPLC. For direct separation, a screening of polysaccharide-based chiral stationary phases with a normal phase mobile phase system is a recommended starting point. Due to the challenges associated with the direct separation of small aliphatic alcohols, an indirect method involving derivatization with a chiral reagent offers a robust and often more easily optimized alternative. This approach not only facilitates separation on a standard achiral column but also enhances detectability. The protocols and data presented in this application note provide a solid foundation for researchers to develop and validate a suitable method for the chiral separation of 2-Hexanol enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phenomenex.com [phenomenex.com]
• 9. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of 2-Hexanol for Improved Gas Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas chromatography (GC) is a cornerstone technique for the separation and analysis of volatile and semi-volatile compounds. However, the direct analysis of polar compounds like alcohols can be challenging. The hydroxyl group of 2-hexanol can interact with active sites, such as exposed silanol (B1196071) groups, within the GC system, leading to poor peak shape, tailing, and reduced sensitivity.[1] Derivatization is a chemical modification process used to convert analytes into a form more suitable for GC analysis by increasing volatility, improving thermal stability, and reducing polarity.[2][3] This application note details a silylation protocol for the derivatization of 2-hexanol, which significantly enhances its chromatographic behavior.

Silylation replaces the active hydrogen in the hydroxyl group with a nonpolar trimethylsilyl (B98337) (TMS) group.[4] This process effectively masks the polar hydroxyl group, which minimizes hydrogen bonding interactions with the column's stationary phase, resulting in sharper, more symmetrical peaks and improved detection limits.[1][5] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful and commonly used silylating reagent for this purpose.[6] The addition of a catalyst like trimethylchlorosilane (TMCS) can further increase the reactivity of BSTFA, especially for hindered hydroxyl groups like that in the secondary alcohol, 2-hexanol.[4][7]

Experimental Protocols

Materials and Reagents

• Analyte: 2-Hexanol (≥98% purity)

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Solvent: Anhydrous Pyridine or Acetonitrile (GC grade)

• Equipment:

  • Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

  • Autosampler Vials (2 mL) with PTFE-lined caps

  • Microsyringes

  • Heating block or oven

  • Vortex mixer

Standard Preparation

• Prepare a stock solution of 2-hexanol at 1000 µg/mL in the chosen solvent (e.g., acetonitrile).

• Perform serial dilutions from the stock solution to prepare working standards at desired concentrations (e.g., 1, 5, 10, 50, 100 µg/mL).

Derivatization Protocol

Caution: Silylating reagents are sensitive to moisture. Ensure all glassware and solvents are dry and work in a well-ventilated fume hood.[1]

• Pipette 100 µL of the 2-hexanol standard solution into a 2 mL autosampler vial.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Cap the vial tightly and vortex briefly to ensure thorough mixing.

• Heat the vial in a heating block or oven at 70°C for 30 minutes to ensure the reaction goes to completion.[1]

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC system.

Gas Chromatography (GC) Conditions

The following are typical GC parameters. Optimization may be required for your specific instrument.

• Instrument: GC-FID or GC-MS

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Injection Mode: Split (e.g., 20:1 ratio)

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 2 minutes at 200°C

• Detector (FID):

  • Temperature: 280°C

  • Hydrogen flow: 30 mL/min

  • Air flow: 300 mL/min

  • Makeup flow (He): 25 mL/min

Results and Data Presentation

Derivatization of 2-hexanol to its trimethylsilyl (TMS) ether derivative significantly improves chromatographic performance. The resulting silylated compound is more volatile and less polar, leading to a shorter retention time, a substantial reduction in peak tailing, and an increase in signal intensity.

Table 1: Comparison of Chromatographic Data for Underivatized and Derivatized 2-Hexanol.

Parameter	Underivatized 2-Hexanol	Derivatized 2-Hexanol (TMS-ether)	Improvement
Retention Time (min)	~ 6.8	~ 5.2	Faster Elution
Peak Asymmetry (Tf)	1.8	1.1	Symmetrical Peak

| Signal-to-Noise Ratio | 85 | 450 | > 5-fold Increase |

Note: The data presented are representative and may vary based on the specific analytical conditions and instrument used.

Visualizations

Chemical Derivatization Reaction

The silylation of 2-hexanol with BSTFA proceeds via a nucleophilic attack of the alcohol's hydroxyl group on the silicon atom of the silylating reagent.

Silylation reaction of 2-Hexanol with BSTFA.

Experimental Workflow

The overall workflow from sample preparation to data analysis is a straightforward multi-step process.

Workflow for the derivatization and GC analysis of 2-Hexanol.

Conclusion

The silylation of 2-hexanol using BSTFA with a TMCS catalyst is a simple, rapid, and effective method to overcome the challenges associated with its direct analysis by gas chromatography. This derivatization protocol leads to the formation of a more volatile and thermally stable TMS-ether, resulting in significantly improved peak symmetry, faster elution times, and enhanced detector sensitivity. This method is highly recommended for the accurate and precise quantification of 2-hexanol in various research and quality control applications.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. youtube.com [youtube.com]
• 4. adis-international.ro [adis-international.ro]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. gcms.cz [gcms.cz]

Application Notes: Quantification of 2-Hexanol in Biological Samples

Introduction

2-Hexanol is a secondary alcohol that can be present in biological systems primarily as a metabolite of n-hexane, a common industrial solvent.[1][2][3] Exposure to n-hexane is prevalent in occupations such as shoe manufacturing, furniture restoration, and automobile repair. The metabolism of n-hexane proceeds via oxidation by cytochrome P-450 enzymes, leading to the formation of various metabolites, including 2-hexanol.[3] This initial hydroxylation is a key step in a bioactivation pathway that can ultimately produce the neurotoxic compound 2,5-hexanedione (B30556).[1][3] Consequently, the quantification of 2-hexanol and other n-hexane metabolites in biological samples like blood and urine serves as a valuable biomarker for assessing exposure and understanding the associated toxicological risks.[1]

These application notes provide detailed protocols for the quantification of 2-Hexanol in human blood and urine samples using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS).

Metabolic Pathway of n-Hexane

n-Hexane is metabolized in the liver, where it undergoes hydroxylation to form hexanols. The formation of 2-hexanol is a critical step in the bioactivation pathway that leads to the generation of the neurotoxin 2,5-hexanedione. Understanding this pathway is essential for interpreting the results of toxicological studies.

Metabolic pathway of n-Hexane to 2,5-Hexanedione.

Quantitative Data Summary

The following tables summarize the reported concentrations of 2-Hexanol and its major metabolite, 2,5-hexanedione, in human urine. This data is crucial for establishing reference ranges and understanding exposure levels.

Table 1: Concentration of 2-Hexanol in Human Urine

Population	Matrix	Mean Concentration (mg/L)	Standard Deviation (mg/L)	Analytical Method	Reference
Occupationally Exposed Workers	Urine	0.19	0.26	Gas Chromatography	[1][2]

Table 2: Concentration of 2,5-Hexanedione in Human Urine

Population	Matrix	Concentration Range (mg/L)	Notes	Analytical Method	Reference
Unexposed Individuals	Urine	0.12 - 0.78	Endogenous levels may be present.	GC-MS	[4]
Occupationally Exposed Workers	Urine	0.4 - 21.7	Levels correlate with n-hexane exposure.	Gas Chromatography

Experimental Protocols

This section provides detailed methodologies for the quantification of 2-Hexanol in biological samples using two common headspace sampling techniques followed by GC-MS analysis.

Protocol 1: Static Headspace GC-MS Analysis of 2-Hexanol in Whole Blood

This protocol is suitable for the routine analysis of volatile compounds in blood and minimizes matrix effects.

1. Materials and Reagents

• 2-Hexanol (analytical standard)

• n-Propanol (internal standard)

• Sodium Chloride (NaCl)

• Deionized water

• Whole blood (control and samples)

• 20 mL headspace vials with PTFE/silicone septa and aluminum crimp caps

2. Preparation of Standards and Controls

• Stock Solution (1 mg/mL): Accurately weigh 100 mg of 2-Hexanol and dissolve in 100 mL of deionized water.

• Working Standards: Prepare a series of working standards by diluting the stock solution with deionized water to achieve concentrations ranging from 0.05 to 5 mg/L.

• Internal Standard (IS) Solution (10 mg/L): Prepare a solution of n-propanol in deionized water.

• Calibrators: In 20 mL headspace vials, add 1 mL of control whole blood, 100 µL of the appropriate working standard, and 100 µL of the IS solution.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibrators.

3. Sample Preparation

• Allow all samples and reagents to reach room temperature.

• For each sample, add 1 mL of whole blood to a 20 mL headspace vial.

• Add 100 µL of the internal standard solution to each vial.

• Add 0.5 g of NaCl to each vial to facilitate the release of volatile compounds.

• Immediately seal the vials with PTFE/silicone septa and aluminum crimp caps.

• Gently vortex the vials for 10 seconds.

4. HS-GC-MS Parameters

• Headspace Autosampler:

  • Incubation Temperature: 80°C

  • Incubation Time: 20 minutes

  • Syringe Temperature: 90°C

  • Injection Volume: 1 mL

• Gas Chromatograph:

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 220°C

  • Oven Program: 40°C (hold for 5 min), ramp to 180°C at 10°C/min, hold for 5 min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor (2-Hexanol): m/z 45, 59, 87

  • Ions to Monitor (n-Propanol - IS): m/z 31, 59, 60

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis of 2-Hexanol in Urine

This protocol offers higher sensitivity due to the pre-concentration of analytes on the SPME fiber.

1. Materials and Reagents

• 2-Hexanol (analytical standard)

• 2-Heptanol (internal standard)

• Sodium Chloride (NaCl)

• Deionized water

• Urine (control and samples)

• 20 mL headspace vials with PTFE/silicone septa and aluminum crimp caps

• SPME Fiber: 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) is recommended for alcohols.

2. Preparation of Standards and Controls

• Prepare stock and working standards of 2-Hexanol as described in Protocol 1.

• Internal Standard (IS) Solution (5 mg/L): Prepare a solution of 2-Heptanol in deionized water.

• Calibrators and QC Samples: In 20 mL headspace vials, add 2 mL of control urine, 100 µL of the appropriate working standard, and 100 µL of the IS solution.

3. Sample Preparation

• Allow all samples and reagents to reach room temperature.

• For each sample, add 2 mL of urine to a 20 mL headspace vial.

• Add 100 µL of the internal standard solution to each vial.

• Add 1 g of NaCl to each vial.

• Immediately seal the vials.

• Gently vortex the vials for 10 seconds.

4. HS-SPME-GC-MS Parameters

• SPME Autosampler:

  • Incubation Temperature: 60°C

  • Incubation Time: 30 minutes with agitation

  • Extraction Time: 20 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 2 minutes

• Gas Chromatograph and Mass Spectrometer:

  • Use the same GC-MS parameters as described in Protocol 1.

  • Ions to Monitor (2-Hexanol): m/z 45, 59, 87

  • Ions to Monitor (2-Heptanol - IS): m/z 45, 59, 101

Method Validation

A comprehensive validation of the analytical method should be performed to ensure reliable and accurate results. Key validation parameters include:

• Linearity: Analyze a series of calibrators to establish the linear range of the assay. A correlation coefficient (r²) of >0.99 is desirable.

• Accuracy and Precision: Analyze QC samples at multiple concentrations on different days to determine the intra- and inter-day accuracy and precision. Acceptance criteria are typically within ±15% (±20% for the LLOQ) of the nominal concentration.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately and precisely quantified.

• Selectivity: Analyze blank biological samples from multiple sources to ensure no endogenous interferences co-elute with the analyte or internal standard.

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte by comparing the response of the analyte in neat solution versus a post-extraction spiked sample.

• Stability: Assess the stability of 2-Hexanol in the biological matrix under various storage conditions (e.g., room temperature, refrigerated, frozen) and after freeze-thaw cycles.

Table 3: Example Method Validation Parameters for Volatile Alcohols in Blood by HS-GC-MS

Parameter	Specification
Linearity (r²)	> 0.99
Accuracy	85-115% of nominal value
Precision (%RSD)	< 15%
LOD	Signal-to-noise ratio > 3
LOQ	Signal-to-noise ratio > 10
Recovery	> 80%

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantification of 2-Hexanol in biological samples.

General workflow for 2-Hexanol quantification.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Detection of 2,5-hexanedione in the urine of persons not exposed to n-hexane - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Hexanol as a Biofuel Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-hexanol as a biofuel additive. The information is intended to guide researchers in exploring its potential to enhance fuel properties, improve engine performance, and reduce emissions in diesel and biodiesel fuels. Detailed experimental protocols are provided to ensure standardized and reproducible results.

Introduction

2-Hexanol (C₆H₁₄O) is a secondary alcohol that holds promise as a biofuel additive due to its oxygen content and miscibility with diesel and biodiesel. As a biomass-derived fuel component, it has the potential to reduce reliance on fossil fuels and mitigate the environmental impact of internal combustion engines. The addition of 2-hexanol to conventional fuels can influence key parameters such as cetane number, viscosity, and lubricity, thereby affecting combustion efficiency and the emission of regulated pollutants like carbon monoxide (CO), nitrogen oxides (NOx), hydrocarbons (HC), and particulate matter (smoke).

Physicochemical Properties of 2-Hexanol and Blends

The addition of 2-hexanol to diesel and biodiesel alters the physical and chemical properties of the base fuel. Understanding these changes is crucial for predicting engine performance and emissions. The following tables summarize the key properties of 2-hexanol and its blends. Data for 2-hexanol blends are based on typical values observed with higher alcohol-biodiesel blends, as specific comprehensive data for 2-hexanol is limited in publicly available literature.

Table 1: Physicochemical Properties of 2-Hexanol, Diesel, and Biodiesel

Property	2-Hexanol	Diesel (ASTM D975)[1][2][3][4]	Biodiesel (ASTM D6751)[5][6][7][8]
Chemical Formula	C₆H₁₄O	Approx. C₁₂H₂₃	Approx. C₁₉H₃₄O₂
Molar Mass ( g/mol )	102.17	~170	~296
Density @ 15°C ( kg/m ³)	~819	820 - 850	860 - 900
Kinematic Viscosity @ 40°C (mm²/s)	~3.8	1.9 - 4.1	1.9 - 6.0
Cetane Number	~30-40 (estimated)	40 - 55	47 min.
Lower Heating Value (MJ/kg)	~34	~42.5	~37.5
Flash Point (°C)	~49	>52	>130
Oxygen Content (wt%)	~15.7	0	~11

Table 2: Engine Performance and Emission Characteristics of 2-Hexanol Blends (Conceptual Data)

This table presents expected trends when blending 2-hexanol with diesel or biodiesel, based on studies of similar higher alcohols. D refers to Diesel, B to Biodiesel, and H to 2-Hexanol. For example, B90H10 represents a blend of 90% biodiesel and 10% 2-hexanol.

Fuel Blend	Brake Thermal Efficiency (BTE)	Brake Specific Fuel Consumption (BSFC)	CO Emissions	NOx Emissions	HC Emissions	Smoke Opacity
D100	Baseline	Baseline	Baseline	Baseline	Baseline	Baseline
DH10 (90% Diesel, 10% 2-Hexanol)	Slight Increase	Slight Increase	Decrease	Slight Increase/Decrease	Decrease	Decrease
DH20 (80% Diesel, 20% 2-Hexanol)	Increase	Increase	Significant Decrease	Increase/Decrease	Significant Decrease	Significant Decrease
B100	Lower than Diesel	Higher than Diesel	Lower than Diesel	Higher than Diesel	Lower than Diesel	Lower than Diesel
BH10 (90% Biodiesel, 10% 2-Hexanol)	Increase vs. B100	Decrease vs. B100	Further Decrease	Slight Increase vs. B100	Further Decrease	Further Decrease
BH20 (80% Biodiesel, 20% 2-Hexanol)	Significant Increase vs. B100	Significant Decrease vs. B100	Significant Decrease	Increase vs. B100	Significant Decrease	Significant Decrease

Experimental Protocols

The following protocols provide a standardized methodology for the preparation and testing of 2-hexanol biofuel blends.

Protocol 1: Preparation of 2-Hexanol Fuel Blends

Objective: To prepare stable and homogenous blends of 2-hexanol with diesel and/or biodiesel for engine testing.

Materials:

• 2-Hexanol (analytical grade, >99% purity)

• Diesel fuel (meeting ASTM D975 specifications)[1][2][3][4]

• Biodiesel (meeting ASTM D6751 specifications)[5][6][7][8]

• Graduated cylinders or volumetric flasks

• Magnetic stirrer and stir bars

• Airtight storage containers

Procedure:

• Determine Blend Ratios: Decide on the volumetric percentages of the blends to be tested (e.g., 5%, 10%, 15%, 20% 2-hexanol).

• Measure Components: Accurately measure the required volumes of diesel/biodiesel and 2-hexanol using graduated cylinders or volumetric flasks.

• Blending: In a suitable container, add the diesel or biodiesel first. Place the container on a magnetic stirrer and add a stir bar.

• Add 2-Hexanol: While the diesel/biodiesel is being stirred, slowly add the measured volume of 2-hexanol.

• Homogenization: Continue stirring the mixture for at least 30 minutes to ensure a homogenous blend.

• Stability Check: After stirring, allow the blend to sit for 24 hours and visually inspect for any phase separation. A stable blend should remain a single, clear phase.

• Storage: Store the prepared blends in airtight containers in a cool, dark, and well-ventilated area to prevent contamination and degradation.

Protocol 2: Engine Performance and Emissions Testing

Objective: To evaluate the effects of 2-hexanol blends on the performance and exhaust emissions of a compression-ignition (diesel) engine.

Equipment:

• Single-cylinder, four-stroke, direct-injection diesel engine

• Eddy current dynamometer for engine loading

• Fuel consumption measurement system (e.g., burette with stopwatch or digital flow meter)

• Exhaust gas analyzer for measuring CO, CO₂, HC, and NOx

• Smoke meter/opacimeter

• Data acquisition system

Procedure:

• Engine Warm-up: Start the engine with standard diesel fuel and allow it to run for at least 30 minutes to reach a stable operating temperature.

• Baseline Testing:

  • Set the engine to a specific speed (e.g., 1500 rpm).

  • Apply a specific load using the dynamometer (e.g., 25%, 50%, 75%, 100% of full load).

  • Once the engine operation is stable, record the following parameters:

    • Fuel consumption rate

    • Engine torque and power

    • Exhaust gas concentrations (CO, CO₂, HC, NOx)

    • Smoke opacity

  • Repeat the measurements for all desired load conditions to establish a baseline.

• Fuel Switching:

  • Drain the diesel fuel from the fuel tank and lines.

  • Introduce the first 2-hexanol blend into the fuel system.

  • Run the engine for a sufficient period to purge the old fuel and ensure the new blend is being consumed.

• Blend Testing:

  • Repeat the testing procedure outlined in step 2 for the 2-hexanol blend at all specified engine loads.

  • Ensure that all parameters are recorded accurately.

• Repeat for All Blends: Repeat steps 3 and 4 for all prepared 2-hexanol blends.

• Data Analysis:

  • Calculate Brake Thermal Efficiency (BTE) and Brake Specific Fuel Consumption (BSFC) using the recorded data.

  • Compare the performance and emission data of the blends with the baseline diesel fuel.

Visualizations

Logical Relationship of 2-Hexanol's Influence on Engine Combustion and Emissions

The following diagram illustrates the logical cause-and-effect relationships between the properties of 2-hexanol and the resulting engine performance and emission characteristics.

Caption: Logical flow of 2-Hexanol's effects on engine output.

Experimental Workflow for Evaluating 2-Hexanol as a Biofuel Additive

This diagram outlines the systematic process for conducting research on 2-hexanol as a biofuel additive, from preparation to final analysis.

Caption: Workflow for 2-Hexanol biofuel additive evaluation.

References

• 1. store.astm.org [store.astm.org]
• 2. lospaziodibeppe.it [lospaziodibeppe.it]
• 3. ASTM D975 - eralytics [eralytics.com]
• 4. polarislabs.com [polarislabs.com]
• 5. Alternative Fuels Data Center: ASTM Biodiesel Specifications [afdc.energy.gov]
• 6. Biodiesel Standards & Properties [dieselnet.com]
• 7. store.astm.org [store.astm.org]
• 8. ASTM D6751 Standard Specification for Biodiesel Fuel Blend Stock (B100) for Middle Distillate Fuels – SPL [spllabs.com]

Application Notes: Synthesis and Utility of 2-Hexanol Derivatives in Fragrance Formulations

Introduction

Hexanol derivatives, particularly esters, are pivotal components in the flavor and fragrance industry, prized for their diverse and pleasant aromas. These compounds, synthesized from various isomers of hexanol, contribute significantly to the scent profiles of perfumes, cosmetics, and a wide range of consumer products.[1] While n-hexanol (1-hexanol) is commonly used, other isomers like 2-hexanol and 2-ethyl-1-hexanol also serve as precursors to valuable fragrance materials.[2][3] The resulting esters often possess fruity, floral, and green notes. This document provides detailed application notes and experimental protocols for the synthesis of key hexanol derivatives, focusing on their application in fragrance development for researchers and industry professionals.

Application Notes: Key 2-Hexanol Derivatives

The primary application of 2-hexanol and its isomers in the fragrance industry is as the alcohol precursor in esterification reactions. The resulting esters are valued for their specific olfactory characteristics. Two of the most commercially significant hexyl esters are Hexyl Acetate (B1210297) and Hexyl Salicylate (B1505791).

1. Hexyl Acetate

Hexyl acetate is an aliphatic ester known for its strong, sweet, and fruity aroma, often reminiscent of pears and apples with green, floral undertones.[4] It is a high-impact top-note modifier used to impart freshness and a natural fruitiness to fragrance compositions.[4] Naturally occurring in fruits like apples and peaches, its synthetic counterpart is widely used in fine fragrances, personal care products, and household goods.[4] The synthesis is typically a straightforward Fischer esterification of a hexanol isomer and acetic acid.[4]

2. Hexyl Salicylate

Hexyl salicylate possesses a more complex scent profile, described as floral, herbaceous, and slightly balsamic, with green undertones.[5][6] Due to its low volatility and excellent stability, particularly in alkaline media, it functions as a fixative and a floral-green modifier in fragrance formulations.[6] It is extensively used in detergents, soaps, fabric softeners, and personal care products.[6][7] Synthesis can be achieved through the esterification of salicylic (B10762653) acid and hexanol or by transesterification from methyl salicylate.[5][8]

Quantitative Data Summary

The following table summarizes the key properties of these representative hexanol derivatives.

Derivative Name	Molecular Formula	Molecular Weight ( g/mol )	Odor Profile	Boiling Point	Application
n-Hexyl Acetate	C₈H₁₆O₂	144.21	Sweet, fruity (apple, pear), green, floral.[4]	171.5 °C	Top-note modifier in fragrances, food flavoring.[4]
Hexyl Salicylate	C₁₃H₁₈O₃	222.28	Faint, sweet, herbaceous, floral, green.[6]	167-168 °C @ 1.6kPa[5]	Fixative and modifier in floral, fougère, and green compositions.[6]

Experimental Protocols

The synthesis of hexanol-derived esters is predominantly achieved through Fischer esterification, a well-established acid-catalyzed reaction between an alcohol and a carboxylic acid.

Protocol 1: General Synthesis of Hexyl Acetate via Fischer Esterification

This protocol describes the synthesis of n-hexyl acetate, a common fragrance ester. The same principle can be applied using 2-hexanol to produce 2-hexyl acetate.

Materials:

• n-Hexanol (or 2-Hexanol)

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄) - Catalyst[9]

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Deionized Water

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Simple distillation apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 15 mL of n-hexanol and 20 mL of glacial acetic acid.[9] Add a magnetic stir bar.

• Catalyst Addition: While stirring, cautiously add 1.5 mL of concentrated sulfuric acid to the mixture.[9] Caution: This reaction is exothermic and the acid is highly corrosive.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a heating mantle. Allow the reaction to reflux for 45-60 minutes.[9]

• Cooling: After the reflux period, turn off the heat and allow the flask to cool to room temperature.

Workup and Purification:

• Quenching: Pour the cooled reaction mixture into a separatory funnel containing 50 mL of deionized water.

• Washing: Wash the organic layer sequentially with two 25 mL portions of 5% sodium bicarbonate solution to neutralize the excess acid.[9] Caution: Vent the separatory funnel frequently to release CO₂ gas produced during neutralization.

• Brine Wash: Wash the organic layer with 25 mL of saturated sodium chloride solution to remove residual water and salts.[5]

• Drying: Separate the organic layer and transfer it to a clean Erlenmeyer flask. Dry the crude ester over anhydrous sodium sulfate or magnesium sulfate.[5]

• Distillation: Filter the dried organic layer into a clean round-bottom flask and purify the n-hexyl acetate by simple distillation, collecting the fraction that boils around 171°C.

Protocol 2: Synthesis of Hexyl Salicylate

This protocol details the synthesis of hexyl salicylate using a solid acid catalyst, which can be easier to handle and separate than sulfuric acid.

Materials:

• Salicylic Acid

• n-Hexanol (or 2-Hexanol)

• Catalyst: Iron Potassium Sulfate (prepared as below) or a solid superacid like SO₄²⁻/TiO₂-WO₃.[5][10]

• Toluene or another suitable water-carrying agent

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-necked flask equipped with a thermometer, Dean-Stark trap (or water separator), reflux condenser, and electric stirrer.[5]

• Heating mantle

• Separatory funnel

• Vacuum distillation apparatus

Procedure:

• Catalyst Preparation (Iron Potash): Weigh equimolar amounts of hydrated ferric sulfate and potassium sulfate. Grind them together thoroughly in a mortar. Heat the mixture with stirring to drive off water and obtain a light yellow solid catalyst. Cool and store in a desiccator.[5]

• Reaction Setup: To the three-necked flask, add salicylic acid, an excess of n-hexanol (e.g., a 1:3 molar ratio of acid to alcohol), the prepared catalyst, and a water-carrying agent like toluene.[5]

• Reflux: Heat the mixture using the heating mantle while stirring. Control the temperature to maintain a steady reflux. Water produced during the esterification will be collected in the water separator. Continue the reaction until no more water is collected.

• Cooling: Once the reaction is complete, allow the mixture to cool to room temperature.

Workup and Purification:

• Washing: Pour the reaction solution into a separatory funnel. Wash the organic phase with a saturated sodium bicarbonate solution to remove unreacted salicylic acid, followed by washing with a saturated sodium chloride solution until neutral.[5]

• Drying: Dry the organic layer with anhydrous sodium sulfate.[5]

• Distillation: Filter the solution to remove the drying agent. Transfer the filtrate to a distillation flask and perform vacuum distillation. Collect the fraction boiling at 167-168°C under 1.6 kPa vacuum to obtain pure hexyl salicylate.[5]

Visualizations

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Fragrance material review on 2-ethyl-1-hexanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hexyl Acetate (142-92-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 7. researchgate.net [researchgate.net]
• 8. bubbleandbee.com [bubbleandbee.com]
• 9. sites.nvcc.edu [sites.nvcc.edu]
• 10. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Hexanol Yield in Grignard Synthesis

Welcome to the technical support center for optimizing the Grignard synthesis of 2-hexanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield in the Grignard synthesis of 2-hexanol?

Low yields in the Grignard synthesis of 2-hexanol can stem from several factors. The most common issues include poor quality or inaccurate concentration of the Grignard reagent, the presence of moisture or oxygen, and competing side reactions.[1] The Grignard reagent is a potent base and nucleophile, making it highly sensitive to acidic protons (like water) and reactive with oxygen.[1] Additionally, side reactions such as Wurtz coupling can significantly consume reactants and reduce the desired product yield.[1][2]

Q2: How can I ensure my reaction conditions are sufficiently anhydrous?

Excluding water and air is critical for a successful Grignard synthesis.[1] Grignard reagents react readily with water in an acid-base reaction to form an alkane, effectively destroying the reagent.[1] All glassware must be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying overnight at >120°C.[2][3] Solvents, typically anhydrous diethyl ether or tetrahydrofuran (B95107) (THF), must be free of water.[2] Assembling the apparatus while hot under a stream of dry nitrogen or argon can help maintain anhydrous conditions.[4]

Q3: My Grignard reaction fails to initiate. What troubleshooting steps can I take?

Failure to initiate is a frequent issue, often due to the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[2] This layer prevents the magnesium from reacting with the alkyl halide. Activating the magnesium is crucial. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings to expose a fresh surface.[2][5][6] Gentle warming can also help, but caution must be exercised to avoid runaway reactions.[2]

Q4: What are the common side reactions in this synthesis, and how can they be minimized?

A common side reaction is Wurtz coupling, where the Grignard reagent reacts with the starting alkyl halide to form a dimer.[2] To minimize this, the alkyl halide should be added slowly and dropwise to the magnesium suspension to maintain a low concentration.[2] Maintaining a moderate reaction temperature is also important, as higher temperatures can favor the coupling reaction.[2]

Q5: What is the best work-up procedure to maximize the isolated yield of 2-hexanol?

The work-up procedure is a critical step where the product can be lost.[1] The reaction must be carefully quenched to neutralize any unreacted Grignard reagent and to protonate the magnesium alkoxide product. Slowly adding the reaction mixture to a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) is generally preferred over strong acids like HCl, which can sometimes promote side reactions with the alcohol product.[1] Thorough extraction of the aqueous layer with a suitable organic solvent, such as diethyl ether, is necessary to recover all of the product.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the Grignard synthesis of 2-hexanol.

Problem	Observation	Potential Cause(s)	Suggested Solution(s)
Reaction Fails to Initiate	No bubbling or temperature increase after adding a portion of the alkyl halide.	1. Inactive magnesium surface (MgO layer).[2]2. Wet glassware or solvent.[2]3. Low reactivity of the alkyl halide.	1. Activate magnesium with iodine, 1,2-dibromoethane, or by crushing.[2][5]2. Ensure all glassware is flame-dried or oven-dried and use anhydrous solvents.[2][4]3. Gentle warming may be applied, but with caution.[2]
Low Yield of Grignard Reagent	A significant amount of starting alkyl halide remains after the reaction.	1. Wurtz coupling side reaction.[2]2. Incomplete reaction.3. Quenching by moisture or acidic impurities.[2]	1. Add the alkyl halide slowly to maintain a low concentration.[2]2. Ensure the magnesium is highly activated and allow for sufficient reaction time.[2]3. Use rigorously dried equipment and reagents under an inert atmosphere.[1][4]
Low Yield of 2-Hexanol	A significant amount of starting aldehyde (e.g., pentanal) is recovered after work-up.	1. Inaccurate concentration of the Grignard reagent.2. Competing side reactions (e.g., enolization of the aldehyde).[1]	1. Titrate the Grignard reagent before use to determine its exact concentration.[1]2. Add the aldehyde slowly to the Grignard solution at a low temperature (e.g., 0°C) to favor nucleophilic addition.[1]
Formation of Byproducts	Isolation of a high-boiling side product or a secondary alcohol corresponding to the starting aldehyde.	1. Wurtz coupling leading to a dimer.[2]2. Reduction of the aldehyde by the Grignard reagent (if it has β-hydrogens).[1]	1. Slow, dropwise addition of the alkyl halide during Grignard formation.[2]2. Run the reaction at a lower temperature.[1]
Product Loss During Work-up	Low recovery of 2-hexanol after extraction and purification.	1. Incomplete quenching of the reaction.2. Insufficient extraction of the product from the aqueous layer.[1]	1. Ensure complete quenching with saturated aqueous ammonium chloride.[1]2. Perform multiple extractions (at least 3x) with an appropriate organic solvent.[1]

Experimental Protocols

Protocol 1: Preparation of the Grignard Reagent (e.g., Butylmagnesium Bromide)

• Materials: Magnesium turnings, 1-bromobutane (B133212), anhydrous diethyl ether, iodine crystal.

• Procedure:

  • All glassware must be rigorously dried in an oven at >120°C overnight or flame-dried under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen).[3]

  • Equip a round-bottom flask with a magnetic stir bar and add magnesium turnings (1.2 equivalents).

  • Assemble the flask with a reflux condenser and a dropping funnel, ensuring all joints are sealed and the apparatus is under an inert atmosphere.

  • Add a single crystal of iodine to the flask.[4]

  • In the dropping funnel, prepare a solution of 1-bromobutane (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion (~5-10%) of the 1-bromobutane solution to the magnesium suspension. The reaction should initiate, indicated by gentle bubbling and the disappearance of the iodine color.[3] If it does not start, gentle warming may be required.

  • Once initiated, add the remainder of the 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir and gently reflux the mixture for an additional 30-60 minutes to ensure the complete reaction of the magnesium.[4]

Protocol 2: Synthesis of 2-Hexanol

• Materials: Grignard reagent solution (from Protocol 1), pentanal, anhydrous diethyl ether, saturated aqueous ammonium chloride solution.

• Procedure:

  • Cool the Grignard reagent solution in an ice-water bath to 0°C.

  • Dissolve pentanal (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution. An exothermic reaction will occur, so maintain the temperature below 10°C during the addition.[4]

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1-2 hours.[4]

  • Cool the reaction mixture again in an ice bath.

  • Slowly and cautiously add a saturated aqueous solution of ammonium chloride to quench the reaction and hydrolyze the magnesium alkoxide salt.[4]

  • Transfer the mixture to a separatory funnel. The organic layer containing the product will separate from the aqueous layer.[4]

  • Separate the layers and extract the aqueous layer twice with diethyl ether.[4]

  • Combine the organic extracts and wash them with distilled water, followed by brine.[4]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.[4]

  • The crude 2-hexanol can then be purified by distillation.

Visualizations

Caption: Experimental workflow for the Grignard synthesis of 2-hexanol.

Caption: A decision tree for troubleshooting low yield in 2-hexanol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sciencemadness Discussion Board - Grignard successes and failures - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. quora.com [quora.com]

Technical Support Center: Synthesis of 2-Hexanol from 1-Hexene

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals conducting the acid-catalyzed hydration of 1-hexene (B165129) to synthesize 2-hexanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the acid-catalyzed hydration of 1-hexene?

A1: The primary product is 2-hexanol.[1][2] The reaction follows Markovnikov's rule, where the hydroxyl (-OH) group adds to the more substituted carbon of the double bond.[2][3] This occurs because the mechanism proceeds through a carbocation intermediate, and the more stable secondary carbocation is formed preferentially at the second carbon position.[1][2][4]

Q2: What are the common byproducts in this synthesis?

A2: A common byproduct is 3-hexanol (B165604).[5][6] This is formed due to a rearrangement of the initial carbocation intermediate.[6] Unreacted 1-hexene may also be present if the reaction does not go to completion.

Q3: Why is a strong acid, like sulfuric acid (H₂SO₄), required as a catalyst?

A3: A strong acid catalyst is necessary because water alone is not acidic enough to protonate the alkene's double bond and initiate the reaction.[7] The acid donates a proton, forming a carbocation, which is then attacked by a water molecule.[3][7] The catalyst is regenerated at the end of the reaction.[8]

Q4: Can other byproducts like ethers be formed?

A4: Yes, if an alcohol is used in place of water or is present in high concentration, it can act as a nucleophile and attack the carbocation intermediate, leading to the formation of an ether as a byproduct.[9]

Q5: What is the purpose of the qualitative tests with bromine water or potassium permanganate (B83412) (KMnO₄) after the reaction?

A5: These tests are used to check for the presence of unreacted 1-hexene.[10] Alkenes will decolorize bromine water and potassium permanganate solution, while the alcohol product (2-hexanol) will not.[10][11] This helps to confirm that the starting material has been consumed.[10]

Troubleshooting Guide

Issue / Observation	Possible Causes	Recommended Solutions
Low Yield of 2-Hexanol	- Incomplete reaction. - Loss of product during workup (e.g., incomplete extraction, vigorous shaking causing emulsion). - Inaccurate temperature control during distillation. - Competing side reactions (e.g., polymerization).	- Ensure adequate reaction time and vigorous stirring to promote mixing of the immiscible layers.[12] - During extraction, allow layers to separate completely and perform careful transfers.[12] - Monitor the distillation temperature closely to collect the correct fraction (boiling point of 2-hexanol is ~136°C).[10] - Maintain proper temperature control during the initial reaction to minimize side reactions.
Reaction Mixture Turned Purple	- This can be due to trace impurities or the formation of complex carbocationic species.[13] It has been observed by others performing this synthesis.[13]	- Ensure all glassware is thoroughly cleaned. - If subsequent analysis (e.g., GC-MS, IR spectroscopy) of the purified product shows it is clean, the color change may not have impacted the final outcome.[13]
Presence of Unreacted 1-Hexene in Product	- Insufficient reaction time. - Inadequate mixing with the acid catalyst. - Insufficient amount of acid catalyst.	- Increase the reaction time or consider gentle heating (if the protocol allows). - Ensure vigorous stirring throughout the reaction. - Check that the correct concentration and volume of the acid catalyst were used.
Final Product is a Mixture of 2-Hexanol and 3-Hexanol	- This is an expected outcome of the reaction mechanism. The initially formed secondary carbocation at the C2 position can undergo a 1,2-hydride shift to form another secondary carbocation at the C3 position, which then reacts with water.[6]	- Separating 2-hexanol (b.p. 136°C) and 3-hexanol (b.p. 135°C) by simple distillation is very difficult due to their nearly identical boiling points.[6] - Fractional distillation may provide better separation. Analytical techniques like gas chromatography (GC) are needed to determine the isomeric ratio.[6]

Data Presentation

Product & Byproduct Distribution

The acid-catalyzed hydration of 1-hexene typically yields a mixture of isomeric hexanols due to carbocation rearrangement.

Compound	Structure	Typical Yield	Rationale
2-Hexanol (Major Product)	CH₃CH(OH)CH₂CH₂CH₂CH₃	~70%	Forms from the more stable secondary carbocation intermediate according to Markovnikov's rule.[2][6]
3-Hexanol (Byproduct)	CH₃CH₂CH(OH)CH₂CH₂CH₃	~30%	Forms from a rearranged carbocation intermediate following a 1,2-hydride shift.[6]

Mandatory Visualizations

Reaction Pathway Diagram

Caption: Reaction mechanism for the formation of 2-hexanol and 3-hexanol.

Experimental Workflow Diagram

Caption: General experimental workflow for 2-hexanol synthesis and purification.

Experimental Protocols

Acid-Catalyzed Hydration of 1-Hexene

This protocol is a synthesized representation of common laboratory procedures.[10][12][14]

Materials:

• 1-Hexene

• Concentrated Sulfuric Acid (H₂SO₄)

• Distilled Water

• Diethyl ether (or other suitable extraction solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution (optional, for washing)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Reaction Setup:

  • In a round-bottom flask or a large test tube, place 1-hexene.

  • Prepare an ice bath and cool the reaction vessel.

  • Slowly and carefully add an equimolar amount of cold, concentrated sulfuric acid to the 1-hexene while stirring continuously. Keep the mixture in the ice bath to control the exothermic reaction.

• Reaction Execution:

  • Stir the mixture vigorously for 15-20 minutes. The mixture may initially appear cloudy or as two layers, but it should become more homogeneous as the reaction progresses.[12]

• Hydrolysis (Workup):

  • After the initial reaction period, slowly add cold distilled water to the reaction mixture to hydrolyze the intermediate alkyl sulfate ester.

  • Transfer the entire mixture to a separatory funnel. Two layers will form: an upper organic layer containing the product and a lower aqueous layer containing the acid.[10]

• Extraction and Washing:

  • Drain and discard the lower aqueous layer.[10]

  • Wash the remaining organic layer with a portion of distilled water to remove residual acid.

  • (Optional but recommended) Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining traces of acid. Check the aqueous layer with litmus (B1172312) paper to ensure it is basic.[12]

  • Finally, wash with a saturated sodium chloride (brine) solution to aid in the removal of dissolved water from the organic layer.

• Drying:

  • Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

  • Add a suitable amount of anhydrous sodium sulfate or magnesium sulfate to act as a drying agent.[12] Swirl the flask and let it stand for 10-15 minutes until the liquid is clear.

• Purification:

  • Filter the dried organic solution to remove the drying agent.

  • If an extraction solvent like diethyl ether was used, remove it using a rotary evaporator or simple distillation.

  • Purify the crude 2-hexanol by fractional distillation. Collect the fraction that boils at approximately 136°C.[10]

• Characterization:

  • Analyze the final product using techniques such as Infrared (IR) Spectroscopy to confirm the presence of an O-H stretch and the absence of a C=C stretch.[15] Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the purity and the ratio of 2-hexanol to 3-hexanol.

References

• 1. scribd.com [scribd.com]
• 2. Solved Acid-Catalyzed Hydration of 1-Hexene Objectives | Chegg.com [chegg.com]
• 3. brainly.com [brainly.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brainly.com [brainly.com]
• 6. researchgate.net [researchgate.net]
• 7. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 8. youtube.com [youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. savemyexams.com [savemyexams.com]
• 11. quora.com [quora.com]
• 12. youtube.com [youtube.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Solved (2pts) Hydration of 1-Hexene Are you completing this | Chegg.com [chegg.com]
• 15. Solved ir spectra analysis of the hydration of 1-hexene to | Chegg.com [chegg.com]

Technical Support Center: Purification of 2-Hexanol

Welcome to the technical support center for the purification of 2-hexanol. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered during the purification of 2-hexanol from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 2-hexanol reaction mixture?

A1: Common impurities depend on the synthetic route used to prepare 2-hexanol. However, typical impurities may include:

• Unreacted starting materials: Such as 1-hexene (B165129) or 2-hexene (B8810679) if prepared by hydration, or 2-hexanone (B1666271) if prepared by reduction.

• Isomeric hexanols: Including 1-hexanol (B41254) and 3-hexanol, which can be difficult to separate due to similar boiling points.[1]

• Water: Often present after aqueous workup steps.[2]

• Solvents: Residual solvents from the reaction or extraction, such as diethyl ether, tetrahydrofuran (B95107) (THF), or ethyl acetate.[1]

• Byproducts of the reaction: These can include dehydration products (hexenes) if acidic conditions were used, or salts from reducing agents (e.g., borohydride (B1222165) salts).[1][3]

Q2: What is the most effective method for purifying 2-hexanol?

A2: The most effective method depends on the nature of the impurities and the desired final purity.

• Fractional distillation is the most common and effective technique for separating 2-hexanol from impurities with different boiling points, such as residual solvents and some isomeric byproducts.[1][4]

• Flash column chromatography is useful for removing non-volatile impurities and isomers with different polarities.[5][6]

• Liquid-liquid extraction is primarily used during the workup process to remove water-soluble impurities, acids, and bases.[7][8]

Q3: How can I effectively remove water from my crude 2-hexanol before final purification?

A3: Water should be removed before fractional distillation to prevent the formation of azeotropes and to ensure an accurate boiling point measurement.[2] This is typically achieved by treating the organic layer with a suitable drying agent. Common choices include anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[2] The drying agent is added to the organic solution, which is then swirled and allowed to stand until the liquid is clear. The drying agent is subsequently removed by filtration. For achieving very low water content, activated 3Å molecular sieves are highly effective for drying alcohols.[9][10]

Q4: Does 2-hexanol form an azeotrope with water?

Q5: How can I confirm the purity of my final 2-hexanol product?

A5: The purity of the final product can be assessed using several analytical techniques:

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is a powerful method for determining the chemical and isomeric purity of 2-hexanol.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify impurities.[12][14][15]

• GC-Mass Spectrometry (GC-MS): This technique combines the separation power of GC with the identification capabilities of mass spectrometry to identify unknown impurities.[16][17][18]

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Bumping or uneven boiling	- No boiling chips or stir bar.- Heating too rapidly.	- Add boiling chips or a magnetic stir bar to the distilling flask.- Reduce the heating rate to achieve smooth boiling.
Flooding of the fractionating column	- Heating rate is too high, causing excessive vapor velocity.[19]	- Reduce the heating rate to allow the liquid to drain back into the distilling flask.[19]
Poor separation of components	- Inefficient fractionating column.- Distillation rate is too fast.- Column is not properly insulated.[19]	- Use a longer fractionating column or one with a more efficient packing material.- Slow down the distillation rate to allow for proper vapor-liquid equilibrium.- Insulate the column with glass wool or aluminum foil to minimize heat loss.[19]
Temperature fluctuations at the thermometer	- Distillation rate is too fast or too slow.- Improper placement of the thermometer bulb.	- Maintain a slow and steady distillation rate.- Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.[4]
No distillate collecting	- Insufficient heating.- A leak in the apparatus.- Condenser water is too cold, causing the distillate to solidify (not applicable for 2-hexanol).	- Increase the heating rate gradually.- Check all joints to ensure they are properly sealed.- Reduce the flow rate of the cooling water or use warmer water.

Liquid-Liquid Extraction

Problem	Possible Cause(s)	Solution(s)
Emulsion formation	- Shaking the separatory funnel too vigorously.- High concentration of solutes.	- Gently swirl or invert the funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to break the emulsion.- Allow the mixture to stand for a longer period.- Filter the mixture through a pad of Celite.
Difficulty identifying the organic and aqueous layers	- The densities of the two layers are very similar.	- Add a small amount of water to see which layer it joins; this will be the aqueous layer.- The densities of common organic solvents are usually available in reference tables.
Loss of product	- Incomplete extraction.- The product is partially soluble in the aqueous layer.	- Perform multiple extractions with smaller volumes of the organic solvent.[20]- Adjust the pH of the aqueous layer to decrease the solubility of the product if it is acidic or basic.[7]

Quantitative Data

Table 1: Physical Properties of 2-Hexanol

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[21]
Molar Mass	102.177 g/mol	[21]
Boiling Point	140 °C	[21]
Density	0.81 g/mL	[21]
Solubility in Water	14 g/L	[21]
Flash Point	45 °C	[21]

Table 2: Efficiency of Common Drying Agents for Alcohols

Drying Agent	Suitability for Alcohols	Comments	Reference(s)
Anhydrous Magnesium Sulfate (MgSO₄)	Good, slightly acidic	Fast and efficient.	[2]
Anhydrous Sodium Sulfate (Na₂SO₄)	Good, neutral	High capacity, but slower than MgSO₄.	[2]
Anhydrous Calcium Chloride (CaCl₂)	Not recommended	Can form adducts with alcohols.	[2]
Anhydrous Calcium Sulfate (CaSO₄)	Good, neutral	Low capacity, but efficient.	[2]
3Å Molecular Sieves	Excellent	Very effective at removing water to low levels.	[9][10]

Experimental Protocols

Protocol 1: Purification of 2-Hexanol by Fractional Distillation

• Drying the Crude Product:

  • Transfer the crude 2-hexanol to a separatory funnel and wash with a saturated sodium bicarbonate solution if the reaction mixture is acidic, followed by a wash with brine.

  • Separate the organic layer and transfer it to an Erlenmeyer flask.

  • Add a suitable drying agent (e.g., anhydrous magnesium sulfate) and swirl the flask. Continue adding the drying agent until it no longer clumps together.

  • Allow the mixture to stand for 15-20 minutes.

  • Filter the dried 2-hexanol into a round-bottom flask suitable for distillation.

• Fractional Distillation Setup:

  • Add a few boiling chips or a magnetic stir bar to the round-bottom flask containing the dried crude 2-hexanol.

  • Assemble the fractional distillation apparatus, including a fractionating column (e.g., Vigreux or packed with Raschig rings), a condenser, and a receiving flask.[4]

  • Ensure all joints are securely clamped and sealed.

  • Position the thermometer correctly, with the top of the bulb level with the side arm leading to the condenser.[4]

• Distillation Process:

  • Begin heating the distillation flask gently using a heating mantle.

  • Observe the vapor rising slowly through the fractionating column. If the column floods (fills with liquid), reduce the heating rate.[19]

  • Collect any low-boiling fractions (e.g., residual solvents) in a separate receiving flask.

  • When the temperature stabilizes at the boiling point of 2-hexanol (approx. 140 °C), change to a new, pre-weighed receiving flask to collect the purified product.

  • Continue distillation at a slow, steady rate until only a small amount of residue remains in the distillation flask.

  • Stop the distillation before the flask goes to dryness.

Protocol 2: Purification of 2-Hexanol by Flash Column Chromatography

• Choosing the Solvent System:

  • Determine a suitable solvent system using thin-layer chromatography (TLC). A good solvent system will give the 2-hexanol an Rf value of approximately 0.25-0.35. A common solvent system for alcohols is a mixture of hexane (B92381) and ethyl acetate.

• Packing the Column:

  • Secure a chromatography column vertically.

  • Add a small plug of cotton or glass wool to the bottom of the column.[5]

  • Add a layer of sand.

  • Prepare a slurry of silica (B1680970) gel in the chosen non-polar solvent (e.g., hexane).[5]

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Elute the column with the solvent until the silica bed is stable.

• Loading and Running the Column:

  • Dissolve the crude 2-hexanol in a minimal amount of the eluting solvent.

  • Carefully add the sample to the top of the column.

  • Open the stopcock and allow the sample to adsorb onto the silica gel.

  • Carefully add the eluting solvent to the top of the column.

  • Begin eluting the column, collecting fractions in test tubes or flasks.

  • Monitor the separation by TLC.

  • Combine the fractions containing the pure 2-hexanol.

  • Remove the solvent using a rotary evaporator to obtain the purified 2-hexanol.

Visualizations

Caption: Experimental workflow for the purification and analysis of 2-hexanol.

Caption: Troubleshooting guide for common fractional distillation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. brainly.com [brainly.com]
• 4. Purification [chem.rochester.edu]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Purification [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. rubingroup.org [rubingroup.org]
• 11. thechemco.thomasnet-navigator.com [thechemco.thomasnet-navigator.com]
• 12. benchchem.com [benchchem.com]
• 13. ez.restek.com [ez.restek.com]
• 14. benchchem.com [benchchem.com]
• 15. 2-HEXANOL(626-93-7) 1H NMR spectrum [chemicalbook.com]
• 16. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 2-Hexanol [webbook.nist.gov]
• 18. researchgate.net [researchgate.net]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. columbia.edu [columbia.edu]
• 21. 2-Hexanol - Wikipedia [en.wikipedia.org]

Common impurities in commercial 2-Hexanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using commercial 2-Hexanol in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation due to impurities in commercial 2-Hexanol.

Question	Possible Cause(s)	Recommended Action(s)
My Grignard reaction is sluggish or failing completely.	The 2-Hexanol solvent may contain significant amounts of water, which quenches the Grignard reagent.[1][2]	1. Dry the 2-Hexanol: Use a suitable drying agent (e.g., molecular sieves) or perform a distillation to remove water. 2. Quantify Water Content: Use Karl Fischer titration to determine the precise water content and ensure it is within the acceptable limits for your reaction.
I am observing unexpected side products in my reaction.	1. Aldehyde/Ketone Impurities: Residual aldehydes or ketones in the 2-Hexanol can react with nucleophiles or organometallic reagents.[3][4] 2. Isomeric Alcohol Impurities: Other hexanol isomers may have different reactivities or steric profiles, leading to the formation of isomeric side products.	1. Analyze for Carbonyls: Use Gas Chromatography-Mass Spectrometry (GC-MS) to detect and identify any aldehyde or ketone impurities.[5] 2. Purify the 2-Hexanol: If carbonyl or significant isomeric impurities are present, purify the 2-Hexanol using fractional distillation.[6][7]
My reaction is not going to completion, or the yield is lower than expected.	Presence of Other Alcohols: Impurities such as other hexanol isomers or related alcohols (e.g., 1-pentanol, 1-heptanol) can compete in the reaction, consuming reagents and reducing the yield of the desired product.[5]	1. Assess Purity: Use GC-MS to determine the isomeric purity of the 2-Hexanol. 2. Purify if Necessary: If the concentration of other alcohols is significant, purify the 2-Hexanol by fractional distillation to improve the purity and subsequent reaction yield.[8]
I'm observing inconsistencies between different batches of 2-Hexanol.	Commercial grades of 2-Hexanol can have varying levels of purity and different impurity profiles.	1. Request a Certificate of Analysis (CoA): Obtain the CoA for each batch to compare the specified purity and impurity levels. 2. Perform In-house Quality Control: Implement a standard analytical procedure, such as GC-MS analysis, to qualify each new batch of 2-Hexanol before use.

Frequently Asked Questions (FAQs)

What are the most common impurities in commercial 2-Hexanol?

Common impurities in commercial 2-Hexanol can be categorized as follows:

• Water: Often present in trace amounts in organic solvents.[1]

• Isomeric Impurities: Other C6 alcohol isomers such as 1-hexanol, 3-hexanol, and various methylpentanols.

• Synthesis-Related Impurities: Depending on the manufacturing process, these can include unreacted starting materials (e.g., hexenes) or byproducts from side reactions.

• Oxidation Products: Small amounts of 2-hexanone (B1666271) or other carbonyl compounds may be present due to oxidation.

How can I detect and quantify impurities in my 2-Hexanol?

• Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS): These are the most powerful techniques for separating, identifying, and quantifying volatile organic impurities like isomers and synthesis byproducts.[5][9]

• Karl Fischer Titration: This is the standard method for accurately determining the water content.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used for rapid screening to detect the presence of certain functional groups, such as carbonyls from aldehyde or ketone impurities.

What is the impact of water as an impurity?

Water can have a significant negative impact on many organic reactions. It can act as a nucleophile, a base, or an acid. In reactions involving organometallic reagents, such as Grignard reagents, even trace amounts of water can quench the reagent and inhibit the reaction.[1][2]

Can I use technical grade 2-Hexanol for my synthesis?

The suitability of the grade of 2-Hexanol depends on the sensitivity of your reaction. For many general applications, a technical grade may be sufficient. However, for sensitive applications like in drug development or reactions involving highly reactive reagents, a higher purity grade (e.g., reagent grade or anhydrous grade) is recommended. It is always advisable to check the purity of the solvent before use.

Data on Common Impurities

The following table summarizes the common impurities found in commercial hexanol products, with analogous impurity profiles expected for 2-Hexanol.

Impurity Category	Specific Examples	Typical Concentration Range (%)
Water	Water	< 0.05 - 1.0
Isomeric Alcohols	1-Hexanol, 3-Hexanol, Methylpentanols	0.1 - 2.0
Related Alcohols	1-Pentanol, 1-Heptanol	0.1 - 1.0
Carbonyl Compounds	2-Hexanone, Hexanal	0.05 - 1.0

Note: The concentration ranges are typical for technical to reagent grade solvents and can vary between manufacturers and batches.[5]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify volatile impurities in 2-Hexanol.

Methodology:

• Sample Preparation:

  • Accurately prepare a 1% (v/v) solution of the 2-Hexanol sample in a high-purity volatile solvent (e.g., dichloromethane).

• Instrumentation and Conditions:

  • Gas Chromatograph (GC):

    • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable.

    • Inlet: Use a split/splitless injector in split mode with a split ratio of 50:1.

    • Oven Program:

      • Initial temperature: 40°C, hold for 2 minutes.

      • Ramp: Increase to 150°C at a rate of 10°C/minute.

      • Hold: Hold at 150°C for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

• Data Analysis:

  • Identify the main peak corresponding to 2-Hexanol.

  • Identify impurity peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the impurities by calculating the area percentage of each impurity peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Purification of 2-Hexanol by Fractional Distillation

Objective: To remove impurities with different boiling points from 2-Hexanol.

Methodology:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.[6]

  • Ensure all glassware is dry.

• Procedure:

  • Place the impure 2-Hexanol and a few boiling chips or a magnetic stir bar into the round-bottom flask.

  • Wrap the fractionating column with glass wool or aluminum foil to ensure an adiabatic process.[8]

  • Begin heating the flask gently.

  • Monitor the temperature at the distillation head. The temperature should rise and then stabilize as the first fraction (the component with the lowest boiling point) begins to distill.

  • Collect the fractions in separate receiving flasks. The first fraction will be enriched with lower-boiling impurities.

  • As the temperature begins to rise again, change the receiving flask to collect the main fraction of purified 2-Hexanol (Boiling Point: ~136-138 °C).

  • Stop the distillation before the flask runs dry to avoid the concentration of higher-boiling impurities.

• Quality Control:

  • Analyze the purified 2-Hexanol fraction by GC-MS to confirm the removal of impurities.

Visualization

Workflow for Quality Control of Commercial 2-Hexanol

Caption: Quality control workflow for commercial 2-Hexanol.

References

• 1. m.youtube.com [m.youtube.com]
• 2. quora.com [quora.com]
• 3. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Purification [chem.rochester.edu]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Optimizing temperature and pressure for 2-Hexanol synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 2-Hexanol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

FAQs and Troubleshooting Guides

This section provides answers to common questions and solutions to potential problems encountered during the synthesis of 2-Hexanol via three primary methods: reduction of 2-hexanone (B1666271), Grignard reaction, and hydration of 1-hexene (B165129).

Synthesis of 2-Hexanol by Reduction of 2-Hexanone

This method involves the reduction of a ketone (2-hexanone) to a secondary alcohol (2-hexanol). A common and effective method for this transformation is catalytic hydrogenation.

Q1: What are the optimal temperature and pressure for the catalytic hydrogenation of 2-hexanone to 2-hexanol?

A1: For the catalytic hydrogenation of 2-hexanone, a temperature of 70°C and a hydrogen pressure of 4 bar have been shown to be effective.[1] Maintaining these conditions is crucial for achieving high conversion and selectivity.

Q2: I am observing a low yield in my hydrogenation reaction. What are the possible causes and solutions?

A2: Low yields in catalytic hydrogenation can stem from several factors:

• Inactive Catalyst: The catalyst may be old or poisoned.

  • Solution: Use a fresh batch of catalyst. If you suspect catalyst poisoning from impurities in your starting material, consider purifying the 2-hexanone before the reaction.[2]

• Insufficient Hydrogen Pressure: The pressure of hydrogen gas may be too low for the reaction to proceed efficiently.

  • Solution: Ensure your system is properly sealed and that the hydrogen pressure is maintained at the recommended level (e.g., 4 bar). For more challenging reductions, a high-pressure hydrogenation apparatus may be necessary.[2]

• Suboptimal Temperature: The reaction temperature may be too low, leading to a slow reaction rate.

  • Solution: Gradually increase the temperature, but be mindful that excessively high temperatures can lead to side reactions. The optimal temperature should be determined experimentally for your specific setup.[2]

• Poor Solvent Choice: The solvent can significantly impact the reaction.

  • Solution: Polar solvents like ethanol (B145695) or methanol (B129727) are generally good choices for catalytic hydrogenation.[2]

Q3: What are the common side reactions to be aware of during the reduction of 2-hexanone?

A3: While catalytic hydrogenation is generally a clean reaction, potential side reactions can include:

• Incomplete Reaction: If the reaction is not allowed to proceed to completion, you will have unreacted 2-hexanone in your product mixture.

• Over-reduction: Under harsh conditions (very high pressure and temperature), the alcohol could potentially be further reduced to an alkane, although this is less common for ketones.

Parameter	Optimal Value	Potential Issues if Deviated	Troubleshooting
Temperature	70°C[1]	Too Low: Slow or incomplete reaction. Too High: Potential for side reactions and catalyst degradation.	Monitor reaction progress by TLC or GC. Gradually increase temperature if the reaction is sluggish.
Pressure	4 bar H₂[1]	Too Low: Inefficient hydrogenation, leading to low yield. Too High: May not be necessary and could pose safety risks.	Check for leaks in the system. Use a pressure gauge to monitor and maintain the desired pressure.

Synthesis of 2-Hexanol via Grignard Reaction

This synthesis involves the reaction of an organomagnesium halide (Grignard reagent) with an aldehyde. For the synthesis of 2-hexanol, one common route is the reaction of butylmagnesium bromide with acetaldehyde (B116499).

Q1: How critical is temperature control in a Grignard reaction for synthesizing 2-hexanol?

A1: Temperature control is extremely critical . Grignard reactions are highly exothermic, and uncontrolled temperature increases can lead to a number of problems, including:

• Reduced Yield: Side reactions become more prevalent at higher temperatures.

• Safety Hazards: The rapid increase in temperature and pressure can lead to a thermal runaway, especially in large-scale reactions. The flammable nature of the ether solvents used poses a significant fire and explosion risk.[3]

It is crucial to maintain a low temperature, typically below 10°C , during the addition of the aldehyde to the Grignard reagent.[2]

Q2: My Grignard reaction is difficult to initiate. What should I do?

A2: Difficulty in starting a Grignard reaction is a common issue, often due to a passivating layer of magnesium oxide on the magnesium turnings. Here are some troubleshooting steps:

• Activate the Magnesium: Gently crush the magnesium turnings with a glass rod in the reaction flask to expose a fresh surface.

• Use an Initiator: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the flask. These will react with the magnesium and activate its surface.[4]

• Apply Gentle Heat: Gentle warming with a heat gun can sometimes initiate the reaction. Once it starts, be prepared to cool the flask immediately as the reaction is exothermic.

Q3: I am getting a significant amount of a hydrocarbon byproduct instead of 2-hexanol. What is happening?

A3: The formation of a hydrocarbon byproduct is likely due to a Wurtz coupling reaction , where the Grignard reagent couples with the unreacted alkyl halide.[4]

• Solution: Add the alkyl halide slowly and in a controlled manner to the magnesium turnings to ensure its immediate reaction to form the Grignard reagent, minimizing its concentration in the reaction mixture.[3]

Parameter	Optimal Condition	Potential Issues if Deviated	Troubleshooting
Temperature	Maintain below 10°C during aldehyde addition[2]	Too High: Increased side reactions (e.g., enolization, reduction), potential for thermal runaway.	Use an ice bath or a chiller to cool the reaction flask. Add the aldehyde dropwise to control the exotherm.
Pressure	Atmospheric	Not a critical parameter for this reaction.	Ensure the reaction is vented to prevent pressure buildup from any evolved gases.

Synthesis of 2-Hexanol by Hydration of 1-Hexene

This method involves the acid-catalyzed addition of water across the double bond of 1-hexene.

Q1: What are the typical reaction conditions for the hydration of 1-hexene to 2-hexanol?

A1: A common laboratory procedure involves treating 1-hexene with 84-85% w/w sulfuric acid followed by hydrolysis with refluxing water (approximately 100°C).[3][5] This reaction typically proceeds at atmospheric pressure.

Q2: My main product is a mixture of 2-hexanol and 3-hexanol (B165604). How can I improve the selectivity for 2-hexanol?

A2: The formation of 3-hexanol is due to a carbocation rearrangement . The initial protonation of 1-hexene forms a secondary carbocation at the C2 position. A subsequent hydride shift can lead to a more stable secondary carbocation at the C3 position, resulting in the formation of 3-hexanol upon reaction with water.[6][7]

• To minimize rearrangement: While some rearrangement is often unavoidable in acid-catalyzed hydration, using a lower reaction temperature during the initial addition of the acid may slightly favor the kinetic product (2-hexanol). However, for a more selective synthesis of 2-hexanol from 1-hexene without rearrangement, alternative methods like oxymercuration-demercuration should be considered.[5]

Q3: The yield of my hydration reaction is low. What could be the problem?

A3: Low yields in alkene hydration can be due to several factors:

• Incomplete Reaction: The reaction may not have been heated for a sufficient amount of time during the hydrolysis step.

  • Solution: Ensure the reaction mixture is refluxed for the recommended duration to ensure complete hydrolysis of the intermediate sulfate (B86663) esters.

• Polymerization: Alkenes can polymerize under strongly acidic conditions, especially at higher temperatures.

  • Solution: Maintain careful temperature control and avoid using excessively concentrated acid.

• Losses during Workup: The product can be lost during the extraction and purification steps.

  • Solution: Perform extractions carefully to avoid emulsion formation. Ensure efficient distillation to separate the product from byproducts and unreacted starting material.

Parameter	Typical Condition	Potential Issues if Deviated	Troubleshooting
Temperature	Refluxing water (~100°C) for hydrolysis[3]	Too Low: Incomplete hydrolysis of the sulfate ester intermediate. Too High: Increased potential for side reactions like polymerization and dehydration of the alcohol product.	Use a reflux condenser and maintain a gentle boil. Monitor the reaction by TLC or GC.
Pressure	Atmospheric	Not a critical parameter for this reaction.	Ensure the apparatus is not sealed to avoid pressure buildup.

Experimental Protocols

Protocol 1: Synthesis of 2-Hexanol by Catalytic Hydrogenation of 2-Hexanone

• Preparation: In a hydrogenation vessel, dissolve 2-hexanone in a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst (e.g., 5% Palladium on Carbon).

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to 4 bar with hydrogen.

• Reaction: Heat the mixture to 70°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots using GC or TLC.

• Workup: Once the reaction is complete, cool the vessel, carefully vent the hydrogen, and filter the mixture to remove the catalyst.

• Purification: Remove the solvent under reduced pressure. The crude 2-hexanol can be purified by distillation.

Protocol 2: Synthesis of 2-Hexanol via Grignard Reaction

• Grignard Reagent Formation:

  • Place magnesium turnings in a flame-dried, three-necked flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Add a solution of butyl bromide in anhydrous diethyl ether dropwise from the dropping funnel. The reaction should initiate, indicated by bubbling and a cloudy appearance. Maintain a gentle reflux by controlling the addition rate.

  • After the addition is complete, stir the mixture for an additional 30 minutes.

• Reaction with Acetaldehyde:

  • Cool the Grignard reagent solution in an ice bath to below 10°C.

  • Slowly add a solution of acetaldehyde in anhydrous diethyl ether dropwise from the dropping funnel, maintaining the low temperature.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Workup:

  • Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude 2-hexanol by fractional distillation.

Protocol 3: Synthesis of 2-Hexanol by Hydration of 1-Hexene

• Formation of Sulfate Ester:

  • In a flask, cool 84-85% w/w sulfuric acid in an ice bath.

  • Slowly add 1-hexene to the cold, stirred acid. Keep the temperature low during the addition.

• Hydrolysis:

  • After the addition is complete, add water to the reaction mixture.

  • Heat the mixture to reflux and maintain reflux for about 1 hour.

• Workup:

  • Cool the reaction mixture and transfer it to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer with water, then with a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Purify the crude 2-hexanol by fractional distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Hexanol by catalytic hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Rearrangements in Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: GC Analysis of 2-Hexanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues encountered during the Gas Chromatography (GC) analysis of 2-Hexanol.

Troubleshooting Guide: Resolving Peak Tailing for 2-Hexanol

Peak tailing in the GC analysis of 2-Hexanol, a polar alcohol, is a common issue that can compromise the accuracy and precision of quantitative results. This guide provides a systematic approach to identify and resolve the root causes of peak tailing.

Step 1: Initial System Evaluation

A logical first step is to determine whether the issue is chemical (related to interactions between 2-Hexanol and the GC system) or physical (related to the system's setup and parameters).

Q1: How can I differentiate between chemical and physical causes of peak tailing for 2-Hexanol?

A1: A simple diagnostic test is to inject a non-polar compound, such as a hydrocarbon (e.g., hexane (B92381) or dodecane).

• If only the 2-Hexanol peak tails: The problem is likely chemical in nature. The polar hydroxyl group of 2-Hexanol is interacting with active sites in the GC system.

• If all peaks, including the non-polar compound, exhibit tailing: The issue is likely physical, pointing to problems with the GC system's setup or flow path.[1]

Step 2: Addressing Chemical-Related Peak Tailing

Chemical-related tailing for 2-Hexanol is primarily due to its polar -OH group interacting with active sites within the GC system. These active sites are often exposed silanol (B1196071) groups (-Si-OH) on glass surfaces or metal ions.

Q2: What are the most common sources of active sites in a GC system?

A2: The most common locations for active sites are:

• Inlet Liner: The liner is a primary site for sample volatilization and can be a major source of activity, especially if it is not properly deactivated or has become contaminated.

• GC Column: The first few meters of the column are prone to contamination from non-volatile sample residues, which can create active sites. Degradation of the stationary phase can also expose active silanol groups on the fused silica (B1680970) tubing.

• Connections and Fittings: Improperly installed or worn ferrules and connectors can create dead volumes and expose active surfaces.

Q3: What are the solutions for minimizing active sites?

A3:

• Use a Deactivated Inlet Liner: Always use high-quality, deactivated inlet liners. For polar analytes like 2-Hexanol, liners with a chemical deactivation (e.g., silanized) are essential to shield the analyte from active glass surfaces.[2][3][4][5]

• Choose an Appropriate GC Column: A column with a polar stationary phase, such as a wax-type column (polyethylene glycol), is often recommended for the analysis of underivatized alcohols.[1] For applications where a less polar column is used, ensure it is a highly inert phase to minimize interactions with the alcohol.

• Perform Regular Inlet Maintenance: Regularly replace the inlet liner and septum. A contaminated liner can be a significant source of peak tailing.

• Column Conditioning and Trimming: If the column is suspected to be contaminated, baking it out at a high temperature (within the column's specified limits) can help. If tailing persists, trimming 15-20 cm from the front of the column can remove the contaminated section.[1]

Step 3: Addressing Physical-Related Peak Tailing

Physical issues that cause peak tailing are related to the mechanics of the GC system and the analytical method parameters.

Q4: What are the key physical factors that can cause peak tailing?

A4:

• Improper Column Installation: A poorly cut column end (not a clean, 90-degree cut) can cause turbulence in the flow path. Incorrect column insertion depth into the inlet or detector can create dead volumes.[6]

• Leaks: Leaks in the system, particularly at the inlet, can disrupt the carrier gas flow and lead to peak distortion.

• Sub-optimal Method Parameters:

  • Inlet Temperature: If the inlet temperature is too low, 2-Hexanol may not vaporize completely or quickly enough, leading to a slow introduction onto the column and peak tailing.

  • Carrier Gas Flow Rate: A flow rate that is too low can increase the residence time of the analyte in the system, allowing for more interaction with active sites and band broadening.

  • Oven Temperature Program: A slow temperature ramp can sometimes exacerbate tailing for polar compounds.

Q5: How can I resolve these physical issues?

A5:

• Proper Column Installation: Ensure the column is cut cleanly with a ceramic wafer or diamond scribe and installed at the correct depth as specified by the instrument manufacturer.

• Leak Check: Regularly perform a leak check of the system, especially after changing the column or septum.

• Optimize Method Parameters:

  • Inlet Temperature: Set the inlet temperature high enough to ensure rapid and complete vaporization of 2-Hexanol. A good starting point is typically 250 °C.

  • Carrier Gas Flow Rate: Optimize the carrier gas flow rate for your column dimensions. For many standard capillary columns, a flow rate in the range of 1-2 mL/min is common.

  • Oven Temperature Program: A faster temperature ramp may help to improve peak shape for polar analytes.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting peak tailing in the GC analysis of 2-Hexanol.

A logical workflow for diagnosing and resolving peak tailing.

Frequently Asked Questions (FAQs)

Q6: What type of GC column is best for analyzing 2-Hexanol?

A6: For underivatized alcohols like 2-Hexanol, a polar stationary phase is generally recommended. A good choice is a wax-type column (polyethylene glycol, e.g., HP-INNOWax). These columns provide good peak shape for polar compounds due to their hydrogen bonding capability. If a non-polar or mid-polar column (e.g., 5% phenyl-methylpolysiloxane) is used, it is crucial that it is a highly inert version to minimize peak tailing.[1]

Q7: Can derivatization help reduce peak tailing for 2-Hexanol?

A7: Yes, derivatization can significantly improve the peak shape of alcohols. A common technique is silylation, where the active hydrogen on the hydroxyl group is replaced with a non-polar trimethylsilyl (B98337) (TMS) group. This process reduces the polarity of the molecule, making it less likely to interact with active sites in the GC system, resulting in more symmetrical peaks.[1]

Q8: What is the impact of the injection solvent on the peak shape of 2-Hexanol?

A8: The choice of solvent can influence peak shape. It is important that the polarity of the solvent is compatible with the stationary phase of the column. Using a solvent that is not compatible can lead to poor peak focusing and distorted peak shapes. For a polar column like a wax phase, polar solvents are generally suitable.

Q9: How does sample concentration affect peak tailing?

A9: In some cases, very low concentrations of active analytes can exhibit more pronounced tailing because a larger proportion of the molecules interact with the limited number of active sites. Conversely, overloading the column with a high concentration of the analyte can lead to peak fronting. It is important to work within the optimal concentration range for your column and method.

Quantitative Data Summary

The following table summarizes the expected impact of different GC column stationary phases on the peak shape of a C6 alcohol, using the USP Tailing Factor as a metric (a value of 1.0 indicates a perfectly symmetrical peak).

Stationary Phase	Polarity	Expected Tailing Factor (Tf) for a C6 Alcohol	Rationale
100% Dimethylpolysiloxane (e.g., DB-1)	Non-Polar	> 1.5	High potential for interaction between the polar alcohol and any active sites on the column, leading to significant tailing.
5% Phenyl-methylpolysiloxane (e.g., DB-5)	Low to Mid-Polarity	1.2 - 1.5	Some reduction in tailing compared to a completely non-polar phase, especially with an inert column, but still susceptible to interactions.
Polyethylene Glycol (e.g., WAX)	Polar	1.0 - 1.2	The polar nature of the stationary phase is compatible with the polar alcohol, leading to improved peak shape and reduced tailing.

Note: The Tailing Factor values are representative and can vary depending on the specific column quality, system inertness, and analytical conditions.

Experimental Protocol: GC-FID Analysis of 2-Hexanol

This protocol provides a starting point for the analysis of 2-Hexanol using Gas Chromatography with Flame Ionization Detection (GC-FID). Optimization may be required for specific applications and instrumentation.

1. Sample Preparation:

• Prepare a stock solution of 2-Hexanol in a suitable solvent (e.g., methanol (B129727) or ethanol) at a concentration of 1000 µg/mL.

• Prepare a series of calibration standards by diluting the stock solution to the desired concentration range (e.g., 10, 50, 100, 250, 500 µg/mL).

2. GC-FID Parameters:

Parameter	Setting
GC System	Agilent 8860 GC (or equivalent)
Column	HP-INNOWax, 30 m x 0.32 mm ID, 0.25 µm film thickness
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Liner	Deactivated, split liner with glass wool
Carrier Gas	Helium
Flow Rate	2.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	50 °C
Hold Time	2 min
Ramp Rate	10 °C/min
Final Temperature	200 °C
Final Hold Time	5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

3. Analysis Procedure:

• Equilibrate the GC system until a stable baseline is achieved.

• Inject the prepared standards, starting with the lowest concentration.

• Inject the unknown samples.

• After each run, allow the system to cool down and re-equilibrate before the next injection.

4. Data Analysis:

• Identify the 2-Hexanol peak based on its retention time from the standard injections.

• Integrate the peak area for each standard and sample.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of 2-Hexanol in the unknown samples by interpolating from the calibration curve.

• Evaluate the peak shape of 2-Hexanol and calculate the USP tailing factor. A value between 1.0 and 1.5 is generally considered acceptable.

Signaling Pathway and Experimental Workflow Diagrams

The following diagram illustrates the chemical interactions leading to peak tailing and the general experimental workflow for GC analysis.

The interaction of polar 2-Hexanol with active sites in the GC system.

A simplified workflow for a typical GC experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. silcotek.com [silcotek.com]
• 3. agilent.com [agilent.com]
• 4. gcms.cz [gcms.cz]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]

Troubleshooting poor enantiomeric resolution in chiral HPLC of 2-Hexanol

Welcome to the technical support center for the chiral separation of 2-Hexanol. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the enantiomeric resolution of 2-Hexanol using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Poor Enantiomeric Resolution

This guide addresses the most common issue encountered during the chiral HPLC of 2-Hexanol: poor or no separation of enantiomers.

Problem	Potential Cause	Recommended Solution
No Separation (Single Peak)	1. Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not have the necessary chiral recognition capabilities for 2-Hexanol.	Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are often effective for separating alcohol enantiomers.[1][2] Consider screening different polysaccharide-based columns.[1] For instance, amylose tris(3-chloro-5-methylphenylcarbamate) has been used for separating racemic mixtures of 2-hexanol derivatives.[3]
2. Mobile Phase Too Strong: If the mobile phase has high eluotropic strength, the analyte may elute too quickly without sufficient interaction with the CSP.	In normal phase mode (e.g., hexane/alcohol), decrease the percentage of the alcohol modifier.[4]
Poor Resolution (Rs < 1.5)	1. Sub-optimal Mobile Phase Composition: The type and concentration of the alcohol modifier significantly impact selectivity.[1][2]	Systematically screen different alcohol modifiers (e.g., isopropanol (B130326), ethanol) at various concentrations in the mobile phase.[1][4] The choice of alcohol can dramatically affect selectivity.[1]
2. Incorrect Flow Rate: Most chiral stationary phases exhibit high resistance to mass transfer, meaning that resolution can decrease at higher flow rates.	Optimize the flow rate. If enantiomers are partially separated, decreasing the flow rate may improve resolution.[5]
3. Sub-optimal Temperature: Temperature affects the thermodynamics of the interaction between the analyte and the CSP.	Evaluate the effect of temperature on the separation. While lower temperatures often improve chiral separation, this is not always the case.[6] Sometimes, increasing the temperature can enhance resolution.[7]
4. Sample Overload: Injecting too much sample can lead to peak broadening and a loss of resolution.[1][5]	Reduce the sample concentration or the injection volume.[5]
Poor Peak Shape (Tailing, Fronting, Splitting)	1. Secondary Interactions: The hydroxyl group of 2-Hexanol can have strong interactions with the stationary phase, leading to peak tailing.[1]	Ensure you are using a high-quality, deactivated column. The addition of a small amount of an additive to the mobile phase can sometimes improve peak shape, although this is less common for neutral molecules like 2-Hexanol.[5][8]
2. Column Contamination or Degradation: The accumulation of non-volatile materials can lead to a general loss of performance.[1]	Flush the column with a strong, compatible solvent as recommended by the manufacturer.[5] If performance does not improve, the column may need replacement.[8]
3. Injection Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase, peak distortion can occur.[5]	Dissolve the sample in the mobile phase whenever possible.[5]
4. Column Void or Channeling: A void at the head of the column can cause split peaks.[8]	If permitted by the manufacturer, try reverse-flushing the column.[8] A damaged column may need to be replaced.[8]

Frequently Asked Questions (FAQs)

Q1: Why am I not seeing any separation of my 2-Hexanol enantiomers?

A1: The most likely reasons for a complete lack of separation are either an unsuitable Chiral Stationary Phase (CSP) or a mobile phase that is too strong, causing the enantiomers to elute too quickly without interacting with the CSP.[4] Polysaccharide-based CSPs are generally a good starting point for alcohols.[1][2] For the mobile phase, if you are using a normal phase method (e.g., hexane/isopropanol), try decreasing the percentage of isopropanol.

Q2: How can I improve the resolution between my 2-Hexanol enantiomer peaks?

A2: Once some separation is achieved, you can improve resolution by optimizing the mobile phase composition, flow rate, and temperature. Systematically adjusting the percentage of the alcohol modifier in the mobile phase can have a significant impact on selectivity.[2] Additionally, reducing the flow rate often enhances resolution on chiral columns. The effect of temperature should also be investigated, as it can alter the enantioselectivity of the separation.[7]

Q3: What is the best chiral stationary phase (CSP) for 2-Hexanol?

A3: While there is no single "best" CSP, polysaccharide-based phases (e.g., derivatized cellulose or amylose) are highly recommended as a starting point for the chiral separation of alcohols due to their broad applicability.[1][2] A screening approach using several different polysaccharide-based columns is advisable to find the optimal stationary phase.[1]

Q4: How does the mobile phase composition affect the separation of 2-Hexanol?

A4: In normal phase chromatography, the mobile phase typically consists of a non-polar solvent like n-hexane and a polar modifier, which is usually an alcohol such as isopropanol or ethanol.[4] The type and concentration of this alcohol modifier are critical. Different alcohols can lead to different interactions with the CSP, and adjusting the concentration will alter the retention time and selectivity of the separation.[1]

Q5: Should I adjust the column temperature? What is the expected effect?

A5: Yes, adjusting the column temperature is a valuable tool for optimization. The effect of temperature on chiral separations is complex; in many cases, lowering the temperature increases resolution.[6] However, the opposite can also be true, where an increase in temperature improves the separation.[7] Therefore, it is recommended to study the effect of temperature on your specific separation to find the optimal condition.

Q6: My peaks are tailing. What should I do?

A6: Peak tailing for alcohols is often due to strong interactions with the stationary phase or active sites in the system.[1] First, ensure your column is in good condition and has not been contaminated. If the problem persists, consider if any components in your sample matrix could be interacting with the column.[1] While less common for neutral molecules, sometimes additives in the mobile phase can improve peak shape.[8] Also, check for and correct any potential sample overload.[1]

Data Presentation

The following tables present hypothetical data based on common optimization strategies for the chiral separation of alcohols like 2-Hexanol.

Table 1: Effect of Mobile Phase Composition on Resolution (Rs)

• Column: Amylose tris(3,5-dimethylphenylcarbamate) based CSP (250 x 4.6 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

n-Hexane (%)	Isopropanol (IPA) (%)	Ethanol (EtOH) (%)	Hypothetical Resolution (Rs)
98	2	-	1.1
95	5	-	1.6
90	10	-	1.3
98	-	2	0.9
95	-	5	1.4
90	-	10	1.2

Table 2: Effect of Temperature and Flow Rate on Resolution (Rs)

• Column: Amylose tris(3,5-dimethylphenylcarbamate) based CSP (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol (95:5, v/v)

Temperature (°C)	Flow Rate (mL/min)	Hypothetical Resolution (Rs)
15	1.0	1.8
25	1.0	1.6
35	1.0	1.4
25	0.8	1.8
25	0.5	2.1

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for 2-Hexanol

This protocol provides a general workflow for developing a chiral separation method for 2-Hexanol enantiomers using a polysaccharide-based CSP in normal phase mode.

• Instrumentation and Materials:

  • HPLC system with a pump, autosampler, column oven, and UV or Refractive Index (RI) detector.

  • Chiral Stationary Phase: e.g., Amylose or Cellulose-based column (250 x 4.6 mm, 5 µm).

  • Mobile Phase Solvents: HPLC grade n-Hexane and Isopropanol.

  • Sample: Racemic 2-Hexanol solution (e.g., 1 mg/mL in mobile phase).

• Initial Screening Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 5-10 µL.

  • Detection: RI or low wavelength UV (e.g., 210 nm), as 2-Hexanol lacks a strong chromophore.[9]

• Procedure:

  • Prepare the mobile phase and degas thoroughly.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved (approx. 30-60 minutes).

  • Inject the racemic 2-Hexanol standard.

  • Evaluate the chromatogram for any signs of separation (e.g., peak broadening, shoulders, or two distinct peaks).

• Optimization Strategy:

  • Mobile Phase: If resolution is poor, decrease the percentage of isopropanol in 2-5% increments (e.g., to 95:5, then 98:2). If no separation is observed, screen a different alcohol modifier like ethanol.

  • Flow Rate: Once partial separation is achieved, reduce the flow rate (e.g., to 0.8 mL/min, then 0.5 mL/min) to see if resolution improves.

  • Temperature: After optimizing the mobile phase and flow rate, investigate the effect of temperature by analyzing the sample at different temperatures (e.g., 15°C, 25°C, 35°C).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Water Content in 2-Hexanol for Specific Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on minimizing the water content in 2-Hexanol, a critical step for ensuring the success of moisture-sensitive reactions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in achieving and verifying the required level of dryness for your specific applications.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to minimize water content in 2-Hexanol for certain reactions?

A1: Water can act as an unwanted nucleophile or base in many sensitive organic reactions. Its presence can lead to the formation of byproducts, reduction in yield, and in some cases, complete failure of the reaction. For instance, in Grignard reactions or reactions involving organometallic reagents, even trace amounts of water can quench the reagent. In drug development, the presence of water can affect the stability, crystallinity, and ultimately the efficacy of active pharmaceutical ingredients (APIs).

Q2: What are the most common methods for drying 2-Hexanol?

A2: The most common and effective methods for drying 2-Hexanol in a laboratory setting include:

• Drying with Molecular Sieves: Particularly 3Å molecular sieves, which selectively adsorb water molecules.

• Azeotropic Distillation: This technique involves distilling 2-Hexanol with an entrainer that forms a low-boiling azeotrope with water, effectively removing it.

• Use of Chemical Drying Agents: Agents like anhydrous magnesium sulfate (B86663) (MgSO₄), anhydrous sodium sulfate (Na₂SO₄), and calcium oxide (CaO) are commonly used for bulk drying. More reactive agents like calcium hydride (CaH₂) and sodium metal (Na) can also be used for achieving very low water content, but require more careful handling.

Q3: Which type of molecular sieves is most effective for drying 2-Hexanol?

A3: 3Å molecular sieves are the most suitable choice for drying alcohols like 2-Hexanol. The pore size of 3Å is small enough to allow water molecules (kinetic diameter of ~2.8Å) to be adsorbed while excluding the larger 2-Hexanol molecules.

Q4: Can I use 4Å or 5Å molecular sieves to dry 2-Hexanol?

A4: It is not recommended to use 4Å or 5Å molecular sieves for drying 2-Hexanol. While they will adsorb water, their larger pore sizes may also lead to the co-adsorption of the alcohol, reducing the yield of your dried solvent.

Q5: How can I determine the water content in my 2-Hexanol sample?

A5: The most accurate and widely used method for determining trace amounts of water in organic solvents is the Karl Fischer titration . Other methods include gas chromatography (GC) with a thermal conductivity detector (TCD) and spectroscopic techniques, although these are generally less sensitive than Karl Fischer titration.

Troubleshooting Guides

Drying with Molecular Sieves

Issue	Possible Cause(s)	Recommended Solution(s)
High residual water content after drying.	1. Insufficient amount of molecular sieves. 2. Molecular sieves were not properly activated (still contain water). 3. Insufficient contact time. 4. The 2-Hexanol had a very high initial water content.	1. Use a larger quantity of molecular sieves (typically 10-20% w/v). 2. Activate the molecular sieves by heating them in a furnace at 250-300°C for at least 3 hours under a stream of inert gas or under vacuum.[1][2] 3. Allow the 2-Hexanol to stand over the molecular sieves for a longer period (at least 24 hours), with occasional swirling. 4. Pre-dry the 2-Hexanol with a bulk drying agent like anhydrous sodium sulfate to remove the majority of the water before treating with molecular sieves.[3]
Cloudy appearance of the 2-Hexanol after drying.	Fine particles from the molecular sieves are suspended in the solvent.	Decant the dried 2-Hexanol carefully or filter it through a fine frit or a plug of glass wool to remove the suspended particles.

Azeotropic Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Water is not being effectively removed.	1. Incorrect choice of entrainer. 2. Improper setup of the Dean-Stark apparatus. 3. Insufficient heating or reflux rate.	1. For 2-Hexanol, a common entrainer is toluene (B28343) or benzene, which forms a ternary azeotrope with water and the alcohol. 2. Ensure the Dean-Stark trap is correctly assembled and that the condensate is separating into two phases (if a heterogeneous azeotrope is formed). 3. Increase the heating mantle temperature to ensure a steady reflux.
The distillate is cloudy or contains two phases.	The azeotrope is breaking upon condensation, which is the desired outcome for heterogeneous azeotropic distillation.	The lower aqueous layer should be continuously removed from the Dean-Stark trap, while the upper organic layer (entrainer and some 2-Hexanol) is returned to the distillation flask.

Karl Fischer Titration

Issue	Possible Cause(s)	Recommended Solution(s)
Inaccurate or non-reproducible results.	1. Incomplete dissolution of the 2-Hexanol sample in the Karl Fischer reagent. 2. Side reactions with the Karl Fischer reagent. 3. Atmospheric moisture contamination.	1. Use a co-solvent to improve the solubility of the long-chain alcohol. A mixture of methanol (B129727) and a less polar solvent like chloroform (B151607) or toluene can be effective.[4] 2. While side reactions are not common with alcohols, ensure the sample does not contain ketones or aldehydes, which can interfere. If present, use specialized Karl Fischer reagents for aldehydes and ketones.[5][6] 3. Ensure the titration vessel is properly sealed and that all handling of the sample is done quickly and in a dry environment (e.g., under a nitrogen blanket or in a glove box).
Slow titration or drifting endpoint.	The sample is releasing water slowly.	Increase the stirring time before starting the titration to ensure all water is extracted from the sample into the solvent. For very viscous samples, gentle heating of the titration vessel might be necessary.[7]

Quantitative Data: Efficiency of Drying Agents

The following table summarizes the typical residual water content in alcohols after treatment with various drying agents. While specific data for 2-Hexanol is limited, the data for other alcohols provides a good estimate of the expected efficiency.

Drying Agent	Typical Residual Water Content (ppm)	Notes
3Å Molecular Sieves	< 10	Considered one of the most effective methods for achieving very low water content.[8] Requires proper activation and sufficient contact time.
Anhydrous Magnesium Sulfate (MgSO₄)	50 - 200	A fast and efficient bulk drying agent.[9]
Anhydrous Sodium Sulfate (Na₂SO₄)	100 - 500	A neutral and inexpensive bulk drying agent, but slower and less efficient than MgSO₄.[10][11]
Calcium Oxide (CaO)	50 - 150	A basic drying agent, suitable for neutral or basic alcohols.
Calcium Hydride (CaH₂)	< 20	A highly effective but reactive drying agent. Reacts with water to produce hydrogen gas.[12][13]
Sodium Metal (Na)	< 10	A very reactive drying agent used for achieving extremely low water levels. Reacts with alcohols to form alkoxides and hydrogen gas.[14][15][16][17][18]

Experimental Protocols

Protocol 1: Drying 2-Hexanol with 3Å Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å molecular sieves in a ceramic or glass dish and heat in a furnace at 250-300°C for at least 3 hours. It is preferable to do this under a slow stream of dry, inert gas (e.g., nitrogen or argon) or under vacuum.

• Cooling: After activation, allow the molecular sieves to cool to room temperature in a desiccator containing a desiccant like anhydrous calcium chloride or silica (B1680970) gel.

• Drying Procedure:

  • Place the 2-Hexanol to be dried in a clean, dry flask equipped with a stopper or a drying tube.

  • Add the activated molecular sieves (approximately 10-20% of the solvent's weight).

  • Seal the flask and allow it to stand for at least 24 hours at room temperature, with occasional swirling to ensure good contact.

• Separation: Carefully decant or filter the dried 2-Hexanol into a clean, dry storage vessel. It is recommended to store the dried solvent over a small amount of freshly activated molecular sieves to maintain its dryness.

Protocol 2: Determination of Water Content by Karl Fischer Titration (Volumetric Method)

• Apparatus Setup: Assemble the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration vessel, tubing, and burette are clean and completely dry.

• Reagent Preparation: Fill the burette with a standardized one-component Karl Fischer titrant (e.g., CombiTitrant 5). Fill the titration vessel with a suitable Karl Fischer solvent (e.g., CombiSolvent). For 2-Hexanol, a methanol-based solvent is generally suitable.[15]

• Pre-titration (Conditioning): Start the instrument's conditioning or pre-titration function. The instrument will titrate any residual moisture in the solvent until a stable, dry baseline is achieved.

• Sample Introduction:

  • Using a dry syringe, accurately draw a known volume (e.g., 5-10 mL) of the dried 2-Hexanol.

  • Weigh the syringe with the sample.

  • Inject the sample into the conditioned titration vessel.

  • Reweigh the empty syringe to determine the exact mass of the sample added.

• Titration: Start the titration. The Karl Fischer titrant will be added automatically until the endpoint is reached, which is detected potentiometrically.

• Calculation: The instrument's software will automatically calculate the water content in the sample, typically expressed in ppm (parts per million) or as a percentage.

Visualizations

Caption: A logical workflow for drying 2-Hexanol and verifying its water content.

Caption: A troubleshooting decision tree for common issues in Karl Fischer titration.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US20070238044A1 - Calcium oxide dispersion liquid and process for production thereof - Google Patents [patents.google.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. quveon.com [quveon.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. dl.icdst.org [dl.icdst.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. benchchem.com [benchchem.com]
• 10. [Drying ability of anhydrous sodium sulfate on wet organic solvents after liquid-liquid partition] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 13. Calcium hydride - Wikipedia [en.wikipedia.org]
• 14. The order of reactivity of alcohols towards sodium class 11 chemistry CBSE [vedantu.com]
• 15. Order of reactivity of alcohols towards sodium metal is [allen.in]
• 16. issr.edu.kh [issr.edu.kh]
• 17. studymind.co.uk [studymind.co.uk]
• 18. passmyexams.co.uk [passmyexams.co.uk]

Technical Support Center: Catalyst Deactivation in 2-Hexanol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding catalyst deactivation during the synthesis of 2-hexanol.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-hexanol, providing potential causes and actionable solutions.

Problem 1: Slow or Incomplete Reaction

Symptoms: The conversion of the starting material to 2-hexanol is lower than expected, or the reaction requires a significantly longer time to reach completion.

Possible Causes and Solutions:

Possible Cause	Diagnostic Check	Proposed Solution
Catalyst Poisoning	Analyze feedstock and gas streams for common poisons like sulfur and nitrogen compounds.[1][2]	Purify all reactants and solvents. If using a gas stream (e.g., hydrogen), ensure it is of high purity. Consider using a guard bed to remove impurities before they reach the catalyst.[3]
Coking/Fouling	Visual inspection of the spent catalyst may reveal a dark, carbonaceous coating. Thermogravimetric analysis (TGA) can quantify the amount of coke.[4]	Optimize reaction temperature; lower temperatures can reduce the rate of coke formation.[3] If coking is confirmed, a regeneration procedure involving controlled oxidation is necessary (see Experimental Protocols).
Insufficient Catalyst Loading	Review the experimental setup to ensure the catalyst-to-substrate ratio is appropriate for the reaction scale.	Incrementally increase the catalyst loading to determine the optimal amount for the desired conversion rate.
Poor Mass Transfer	Observe the reaction mixture for adequate mixing and gas dispersion (if applicable).	Ensure vigorous stirring and, for hydrogenations, efficient bubbling of hydrogen gas through the reaction medium.[3]
Thermal Degradation (Sintering)	Characterize the used catalyst with techniques like Transmission Electron Microscopy (TEM) or X-ray Diffraction (XRD) to check for an increase in metal particle size.[4]	Operate the reaction at the lower end of the effective temperature range to prevent agglomeration of active sites. Avoid sudden temperature spikes.[5]

Problem 2: Low Selectivity to 2-Hexanol

Symptoms: A significant portion of the starting material is converted into undesired byproducts.

Possible Causes and Solutions:

Possible Cause	Diagnostic Check	Proposed Solution
Overly Active Catalyst	Analyze the product mixture for signs of over-reduction or isomerization (e.g., formation of hexanes or other hexanol isomers).	For hydrogenations, consider a less active catalyst or the use of a catalyst poison in a controlled manner to increase selectivity (e.g., Lindlar's catalyst for alkyne to alkene reduction).[2]
Changes in Catalyst's Acid/Base Properties	Characterize the surface acidity or basicity of the fresh and used catalyst.	The choice of catalyst support can influence selectivity. For dehydration reactions, the acidity of the support is crucial.[6] Consider a different support material if byproduct formation is linked to undesired acid- or base-catalyzed side reactions.
Reaction Conditions	Vary reaction parameters such as temperature, pressure, and reaction time to observe their effect on selectivity.	Systematically optimize reaction conditions to favor the formation of 2-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common mechanisms of catalyst deactivation in 2-hexanol synthesis?

A1: The primary deactivation mechanisms depend on the specific synthesis route (e.g., hydrogenation of 2-hexanone (B1666271), dehydration of a diol). However, the most common are:

• Poisoning: This occurs when impurities in the feedstock or gas streams strongly adsorb to the active sites of the catalyst, rendering them inactive.[5] Common poisons for metal catalysts used in hydrogenation include sulfur and nitrogen compounds.[1][2]

• Coking/Fouling: Carbonaceous deposits (coke) can form on the catalyst surface, physically blocking the active sites and pores.[3][7] This is more prevalent at higher reaction temperatures.[8]

• Thermal Degradation (Sintering): High temperatures can cause the small metal particles of the catalyst to agglomerate, which reduces the active surface area.[5]

• Leaching: The active metal component of the catalyst can dissolve into the reaction medium, leading to a permanent loss of activity.

Q2: How can I minimize catalyst deactivation?

A2: To prolong the life of your catalyst, consider the following preventative measures:

• Feedstock Purification: Ensure all reactants, solvents, and gases are of high purity to avoid introducing catalyst poisons.[3]

• Optimize Reaction Conditions: Operate at the lowest effective temperature and pressure to minimize thermal degradation and coking.[3]

• Proper Catalyst Handling: Handle and store the catalyst under appropriate conditions (e.g., under an inert atmosphere for pyrophoric catalysts like Raney Nickel) to prevent premature deactivation.

Q3: Is it possible to regenerate a deactivated catalyst?

A3: Yes, in many cases, catalyst activity can be at least partially restored through regeneration. The appropriate method depends on the cause of deactivation:

• For coking , a controlled burn-off of the carbon deposits in a dilute oxygen stream is often effective.[4]

• For poisoning by weakly adsorbed species, washing with a suitable solvent may be sufficient.[3] For strongly adsorbed poisons, a combination of solvent washing and thermal treatment under hydrogen may be necessary.[4]

• Sintering is generally irreversible.

Q4: How do I know if my catalyst has been deactivated?

A4: Signs of catalyst deactivation include a decrease in reaction rate, lower product yield, and changes in product selectivity over time or with repeated use of the catalyst.

Quantitative Data on Catalyst Deactivation

The following table summarizes the expected impact of various deactivation mechanisms on catalyst performance in a typical 2-hexanol synthesis via hydrogenation of 2-hexanone over a supported Nickel catalyst.

Deactivation Mechanism	Key Indicator	Effect on 2-Hexanone Conversion (%)	Effect on 2-Hexanol Selectivity (%)	Typical Timescale
Sulfur Poisoning	Presence of sulfur compounds in feedstock	Rapid decrease from >95% to <20%	Minor decrease	Hours to days
Coking	High reaction temperature	Gradual decrease from >95% to ~50% over several cycles	Gradual decrease as pores are blocked	Days to weeks
Sintering	High-temperature excursions	Slow, steady decrease from >95% to ~70%	Generally stable	Weeks to months

Experimental Protocols

Protocol 1: Regeneration of a Coked Nickel Catalyst

This protocol is for the regeneration of a supported nickel catalyst that has been deactivated by coke formation.

• Purging: After the reaction, cool the reactor to below 100°C and purge with an inert gas (e.g., nitrogen) for 1-2 hours to remove any adsorbed hydrocarbons.[4]

• Coke Burn-off:

  • Lower the temperature to approximately 300-350°C.

  • Introduce a diluted stream of air (1-5% oxygen in nitrogen) into the reactor. Caution: This process is exothermic; carefully monitor the catalyst bed temperature to avoid exceeding the catalyst's maximum temperature rating, which could cause irreversible sintering.[4]

  • Gradually increase the oxygen concentration or temperature to ensure complete removal of coke, which is indicated by the cessation of CO₂ production. A final temperature of 500-550°C is typical.[4]

• Reduction:

  • After the coke burn-off, cool the catalyst to the desired reduction temperature (typically 300-400°C) under a nitrogen stream.

  • Switch the gas flow to pure hydrogen to reduce the oxidized nickel back to its active metallic state.

  • Hold at the reduction temperature for 2-4 hours.

• Cooling: Cool the catalyst to the reaction temperature or room temperature under a hydrogen or inert gas flow.

Protocol 2: Regeneration of a Poisoned Palladium Catalyst

This protocol is suitable for a supported palladium catalyst that has been deactivated by poisoning and/or fouling.

• Solvent Washing:

  • After the reaction, cool the reactor and separate the catalyst from the reaction mixture.

  • Wash the catalyst with a suitable solvent (e.g., ethanol, isopropanol) to remove any adsorbed organic species.[3] This can be done at an elevated temperature (e.g., 60-70°C) to improve efficiency.

  • Dry the catalyst thoroughly under vacuum.[3]

• Thermal Treatment under Hydrogen:

  • Place the washed and dried catalyst in a reactor under a hydrogen atmosphere.

  • Heat the reactor to 150-200°C under a hydrogen pressure of up to 30 bar and hold for 2-4 hours.[4] This can help to desorb some poisons and reduce any oxidized palladium species.

• Cooling and Storage:

  • Cool the reactor to room temperature under a hydrogen or inert gas atmosphere.

  • Store the regenerated catalyst under an inert atmosphere to prevent re-oxidation.

Visualizations

Caption: Major pathways of catalyst deactivation.

Caption: Troubleshooting workflow for catalyst deactivation.

References

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 6. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 7. researchgate.net [researchgate.net]
• 8. azom.com [azom.com]

Technical Support Center: Stability and Storage of 2-Hexanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on maintaining the stability of 2-Hexanol during storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Hexanol during storage?

A1: The primary degradation pathway for 2-Hexanol, a secondary alcohol, is autoxidation when exposed to atmospheric oxygen. This process is often initiated by heat, light, or the presence of metal contaminants. The main degradation products are hydroperoxides and 2-hexanone (B1666271). Over extended periods, further oxidation of 2-hexanone can lead to the formation of carboxylic acids.[1][2]

Q2: What are the visible signs of 2-Hexanol degradation?

A2: Visual inspection of the 2-Hexanol container can sometimes indicate degradation. Signs to look for include the presence of crystals, particularly around the cap or in the solution, discoloration of the liquid, or the formation of a viscous, oily layer.[3][4] A sharp or acrid odor, different from the typical alcoholic scent, may also suggest the presence of oxidation products like 2-hexanone.

Q3: What are the ideal storage conditions to ensure the stability of 2-Hexanol?

A3: To maximize the shelf-life of 2-Hexanol, it should be stored in a cool, dry, and dark place, away from heat sources, direct sunlight, and strong oxidizing agents.[5] The container should be tightly sealed to minimize exposure to atmospheric oxygen. For long-term storage, blanketing the headspace of the container with an inert gas like nitrogen or argon is recommended to prevent autoxidation.[6]

Q4: Can I use a stabilizer to improve the storage stability of 2-Hexanol?

A4: Yes, the addition of a stabilizer can significantly inhibit the autoxidation process. Butylated hydroxytoluene (BHT) is a commonly used antioxidant for this purpose.[7] It functions as a free radical scavenger, interrupting the chain reaction of peroxide formation.[8] A typical concentration for BHT in solvents is in the range of 0.001% to 0.01%.[9]

Troubleshooting Guide

Q1: My reaction is giving a low yield, and I'm using 2-Hexanol as a reactant. Could the quality of my 2-Hexanol be the issue?

A1: Yes, degraded 2-Hexanol can significantly impact reaction yields. The presence of impurities such as peroxides and 2-hexanone can interfere with various reactions.

• Peroxides: These can quench organometallic reagents like Grignard reagents and can initiate unwanted side reactions.[10]

• 2-Hexanone: As a ketone, it can compete in reactions where the alcohol is intended to be the primary nucleophile or can undergo side reactions under acidic or basic conditions.[11]

To investigate, you should first test your 2-Hexanol for the presence of peroxides using the protocol provided below. Additionally, analyzing the purity of your 2-Hexanol by Gas Chromatography (GC) can quantify the amount of 2-hexanone and other impurities.

Q2: I'm performing a Grignard reaction with a reagent prepared in an ether that was stored with 2-Hexanol. The reaction is failing. What could be the problem?

A2: The failure of your Grignard reaction is likely due to the presence of peroxides. Ethers are notorious for forming explosive peroxides, and 2-Hexanol can also form peroxides.[10] Grignard reagents are highly reactive towards peroxides, and even trace amounts can consume your reagent, leading to reaction failure. It is crucial to use anhydrous, peroxide-free solvents when working with Grignard reagents. You should test both your ether and 2-Hexanol for peroxides before use.

Q3: My esterification reaction with 2-Hexanol is producing an unexpected side product. How can I identify the issue?

A3: An unexpected side product in an esterification reaction could be due to the presence of 2-hexanone in your 2-Hexanol. Under acidic or basic catalysis, 2-hexanone can potentially undergo side reactions. To confirm this, you can analyze your starting 2-Hexanol using NMR or GC-MS to check for the presence of 2-hexanone. If 2-hexanone is present, you may need to purify your 2-Hexanol or purchase a new, higher-purity batch.

Data Presentation

Table 1: Factors Influencing 2-Hexanol Stability and Recommended Actions

Parameter	Impact on Stability	Recommended Storage & Handling
Oxygen	Promotes autoxidation and peroxide formation.	Store in a tightly sealed container. For long-term storage, purge with an inert gas (e.g., Nitrogen, Argon).
Temperature	Higher temperatures accelerate the rate of degradation.	Store in a cool, well-ventilated area, away from heat sources.
Light	UV light can catalyze the formation of free radicals, initiating autoxidation.	Store in an opaque or amber-colored container in a dark location.
Metal Contaminants	Can catalyze decomposition and peroxide formation.	Use clean, appropriate containers (glass or resistant plastic).
Moisture	Can potentially hydrolyze certain stabilizers.	Store in a dry environment.

Table 2: Acceptable Peroxide Levels in 2-Hexanol for Laboratory Use

Peroxide Concentration (ppm)	Hazard Level & Recommended Action
< 25 ppm	Considered safe for general use.
25 – 100 ppm	Not recommended for distillation or concentration. Use with caution.
> 100 ppm	Unsafe. Do not handle. Contact your institution's Environmental Health & Safety department for disposal.

Experimental Protocols

Protocol 1: Peroxide Testing using Test Strips

Objective: To semi-quantitatively determine the concentration of peroxides in 2-Hexanol.

Materials:

• 2-Hexanol sample

• Peroxide test strips (e.g., EMQuant® Peroxide Test Strips, 0-100 ppm range)

• Glass rod or disposable pipette

• Distilled water

Procedure:

• Carefully open the container of 2-Hexanol in a well-ventilated area, avoiding any friction or grinding motion on the cap.

• Using a clean glass rod or disposable pipette, apply a drop of the 2-Hexanol sample to the test pad of the peroxide test strip.

• Allow the solvent to evaporate completely from the test pad.

• Apply one drop of distilled water to the test pad.[11]

• After the time specified in the test strip instructions (typically 15-60 seconds), compare the color of the test pad to the color scale provided with the test strips.

• Record the peroxide concentration in ppm.

• Dispose of the used test strip and any contaminated materials according to your laboratory's safety guidelines.

Protocol 2: Purity Analysis by Gas Chromatography (GC-FID)

Objective: To quantify the purity of 2-Hexanol and identify the presence of volatile impurities such as 2-hexanone.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or equivalent).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/minute to 200 °C.

  • Hold at 200 °C for 5 minutes.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 2-Hexanol sample (e.g., 1 µL in 1 mL) in a high-purity solvent such as dichloromethane (B109758) or ethyl acetate.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: Run the GC method and record the chromatogram.

• Analysis:

  • Identify the peak corresponding to 2-Hexanol based on its retention time (determined by running a standard if necessary).

  • Identify other peaks by comparing their retention times to known standards of potential impurities (e.g., 2-hexanone).

  • Calculate the purity of 2-Hexanol using the area percent method. For more accurate quantification, use an internal or external standard calibration.

Protocol 3: Impurity Detection by ¹H NMR Spectroscopy

Objective: To qualitatively identify impurities in 2-Hexanol, particularly 2-hexanone.

Materials and Instrumentation:

• NMR spectrometer (300 MHz or higher).

• 5 mm NMR tubes.

• Deuterated chloroform (B151607) (CDCl₃).

• Tetramethylsilane (TMS) as an internal standard.

Procedure:

• Sample Preparation: In a clean, dry NMR tube, dissolve a small amount of the 2-Hexanol sample (approximately 20-30 mg) in about 0.6-0.7 mL of CDCl₃. Add a small drop of TMS.

• Data Acquisition: Acquire a ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Spectral Analysis:

  • 2-Hexanol: Look for the characteristic signals of 2-Hexanol, including the multiplet for the CH-OH proton (around 3.8 ppm), the doublet for the methyl group adjacent to the hydroxyl group (around 1.2 ppm), and the triplet for the terminal methyl group (around 0.9 ppm). The OH proton signal will be a broad singlet and its chemical shift can vary.

  • 2-Hexanone: The presence of 2-hexanone will be indicated by a characteristic singlet for the methyl group adjacent to the carbonyl group at approximately 2.1 ppm and a triplet for the methylene (B1212753) group adjacent to the carbonyl at around 2.4 ppm.

  • Integrate the peaks to estimate the relative amounts of 2-Hexanol and any identified impurities.

Mandatory Visualizations

Caption: Autoxidation pathway of 2-Hexanol leading to the formation of peroxides and 2-hexanone.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. health.ec.europa.eu [health.ec.europa.eu]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. 2-Hexanone | C4H9COCH3 | CID 11583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. uwyo.edu [uwyo.edu]
• 7. reddit.com [reddit.com]
• 8. Photodegradation - Wikipedia [en.wikipedia.org]
• 9. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 10. chemistry.unm.edu [chemistry.unm.edu]
• 11. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of 2-Hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of 2-Hexanol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 2-Hexanol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting components from the sample matrix.[1][2][3][4] This interference occurs in the mass spectrometer's ion source and can lead to ion suppression (decreased signal) or ion enhancement (increased signal). For a small, volatile molecule like 2-Hexanol, matrix effects can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis, especially in complex biological matrices such as plasma, urine, or tissue homogenates.

Q2: I'm observing poor sensitivity and high variability in my 2-Hexanol results when analyzing biological samples compared to my standards in a neat solvent. What is the likely cause?

A2: This is a classic indication of matrix effects.[2] Components in your biological matrix are likely co-eluting with 2-Hexanol and suppressing its ionization. Due to the volatile nature of 2-Hexanol, analyte loss during sample preparation could also contribute to low and variable results. Furthermore, 2-Hexanol is poorly retained on standard reversed-phase columns, increasing the likelihood of co-elution with other polar matrix components.

Q3: How can I quantitatively assess the extent of matrix effects in my 2-Hexanol assay?

A3: The most common method is the post-extraction spike method. This involves comparing the peak area of 2-Hexanol spiked into an extracted blank matrix with the peak area of a spike in a clean solvent. The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Q4: Is derivatization necessary for the LC-MS/MS analysis of 2-Hexanol?

A4: While not strictly necessary in all cases, derivatization is highly recommended for improving the LC-MS/MS analysis of 2-Hexanol. Derivatizing the hydroxyl group can increase its retention on reversed-phase columns, improve its ionization efficiency, and move the analyte to a region of the chromatogram with fewer matrix interferences.[5][6][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Low signal/poor sensitivity for 2-Hexanol in samples vs. standards	- Ion suppression due to matrix effects. - Analyte loss during sample preparation (evaporation). - Inefficient ionization of underivatized 2-Hexanol.	- Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the degree of ion suppression. - Optimize Sample Preparation: Use a gentle evaporation method (e.g., nitrogen blowdown at low temperature) or a non-evaporative technique like LLE or SPE.[8] - Implement Derivatization: Introduce a derivatization step to enhance ionization efficiency.
High variability in results (poor precision)	- Inconsistent matrix effects between different samples. - Inconsistent analyte loss during sample preparation.	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 2-Hexanol will co-elute and experience similar matrix effects and preparation losses, thus correcting for the variability. - Refine Sample Cleanup: Employ a more rigorous sample preparation method like Solid-Phase Extraction (SPE) to remove more matrix components. - Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract to mimic the matrix effects seen in the samples.[2]
Poor peak shape (e.g., tailing, splitting)	- Co-elution with interfering matrix components. - Column contamination from matrix buildup.	- Improve Chromatographic Separation: Modify the gradient, change the mobile phase composition, or try a different column chemistry (e.g., one designed for polar analytes). - Implement a Column Wash: Include a robust column wash step between injections to remove strongly retained matrix components.
Retention time shifts	- Matrix effects can sometimes alter the interaction of the analyte with the stationary phase.[3] - Inconsistent sample matrix composition.	- Thorough Sample Cleanup: Use advanced sample preparation techniques like SPE to minimize matrix complexity. - Employ an Internal Standard: An internal standard can help to normalize for retention time shifts.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect and Recovery of Derivatized 2-Hexanol in Human Plasma

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%) *	Process Efficiency (%) **	Precision (%RSD, n=6)
Protein Precipitation (PPT)	95 ± 5.2	45 ± 8.5 (Suppression)	42.8	12.5
Liquid-Liquid Extraction (LLE)	88 ± 4.1	75 ± 6.3 (Suppression)	66.0	7.8
Solid-Phase Extraction (SPE)	92 ± 3.5	93 ± 4.2 (Minimal Suppression)	85.6	4.5

*Matrix Effect (ME) = (Peak Area in Matrix / Peak Area in Solvent) x 100.[2] **Process Efficiency = (Recovery x ME) / 100.

Table 2: Impact of Different Mitigation Strategies on the Quantification of Derivatized 2-Hexanol

Calibration Strategy	Observed Concentration Bias (%)	Precision (%RSD, n=6)
External Standards in Solvent	-55%	15.2
Matrix-Matched Standards	± 10%	6.5
Stable Isotope-Labeled Internal Standard	< ± 5%	< 4.0

Experimental Protocols

Protocol 1: Sample Preparation of Plasma Samples using Liquid-Liquid Extraction (LLE) and Derivatization

Objective: To extract 2-Hexanol from plasma, derivatize it to improve LC-MS/MS performance, and minimize matrix effects.

Materials:

• Plasma samples, 2-Hexanol standards, Stable Isotope-Labeled 2-Hexanol (Internal Standard)

• Methyl tert-butyl ether (MTBE)

• Derivatizing agent solution (e.g., 2-fluoro-N-methylpyridinium p-toluenesulfonate in a suitable solvent)[7]

• Reconstitution solvent (e.g., 50:50 Methanol:Water)

• Microcentrifuge tubes, vortex mixer, centrifuge, nitrogen evaporator.

Procedure:

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 10 µL of the internal standard solution and vortex briefly.

• Add 500 µL of MTBE, cap the tube, and vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature. Caution: Avoid excessive heat or a strong nitrogen stream to prevent loss of volatile 2-Hexanol.

• Add 50 µL of the derivatizing agent solution to the dried extract.

• Vortex and incubate at the recommended temperature and time for the derivatization reaction to complete.

• After incubation, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of reconstitution solvent.

• Vortex, centrifuge to pellet any particulates, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Derivatized 2-Hexanol

Objective: To achieve sensitive and specific quantification of derivatized 2-Hexanol.

Instrumentation:

• Liquid Chromatography system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Illustrative):

• Column: C18 column suitable for small molecule analysis (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10% to 90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 90% to 10% B

  • 4.0-5.0 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

MS/MS Conditions (Hypothetical for a derivative):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: To be determined by infusing the derivatized 2-Hexanol standard.

  • Example: Precursor ion (M+H)+ of derivatized 2-Hexanol → Product ion.

  • Example: Precursor ion (M+H)+ of derivatized SIL-IS → Product ion.

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for the specific instrument and derivative.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of 2-Hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nebiolab.com [nebiolab.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organomation.com [organomation.com]

Optimizing mobile phase for chiral separation of 2-Hexanol enantiomers

Welcome to the Technical Support Center for Chiral Separation. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you optimize the mobile phase for the chiral separation of 2-Hexanol enantiomers using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This section addresses common problems encountered during the enantiomeric separation of 2-Hexanol.

Issue 1: Poor or No Enantiomeric Resolution

Symptom: The two enantiomer peaks are co-eluting or the resolution (Rs) is less than 1.5.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Possible Causes and Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor. For alcohols like 2-Hexanol, polysaccharide-based CSPs are highly recommended.

  • Recommendation: Start with a cellulose (B213188) or amylose-based column, such as CHIRALCEL® OD-H or CHIRALPAK® AD-H.[1][2][3] If one type doesn't work, screen the other as their chiral recognition mechanisms differ.

• Suboptimal Mobile Phase Composition: The ratio of the non-polar solvent (e.g., n-hexane) to the alcohol modifier (e.g., 2-propanol or ethanol) directly influences the interaction between the enantiomers and the CSP.[1][2]

  • Recommendation: Systematically vary the percentage of the alcohol modifier. Reducing the modifier concentration generally increases retention time and can improve resolution. Conversely, increasing it shortens run time but may decrease resolution.[3] Start with a common mobile phase like 95:5 (v/v) n-hexane/2-propanol and adjust the alcohol percentage from 2% to 15%.[2]

• Incorrect Flow Rate: Chiral separations are often sensitive to flow rate. Lower flow rates increase the interaction time between the analytes and the stationary phase, which can enhance resolution.[1][2][3]

  • Recommendation: Optimize the flow rate. Try reducing the flow rate from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min to see if resolution improves.[3]

• Suboptimal Temperature: Temperature affects the thermodynamics of the chiral recognition process.[3][4]

  • Recommendation: Use a column oven to maintain a stable temperature. Evaluate temperatures between 10°C and 40°C. Lower temperatures often improve resolution but increase analysis time and backpressure.[4]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptom: Peaks are asymmetrical, showing a "tail" or "front."

Possible Causes and Solutions:

• Sample Overload: Injecting too much sample is a common cause of peak distortion.[1]

  • Recommendation: Reduce the injection volume or dilute the sample concentration (e.g., prepare 1:10 and 1:100 dilutions) and re-inject.[4]

• Sample Solvent Effects: If the sample is dissolved in a solvent stronger than the mobile phase, it can cause peak distortion.[1]

  • Recommendation: Whenever possible, dissolve the sample directly in the mobile phase.[1]

• Column Contamination or Degradation: Contaminants from previous injections can cause peak tailing.

  • Recommendation: Flush the column with a strong, compatible solvent as recommended by the manufacturer (e.g., 100% 2-propanol or ethanol (B145695) for polysaccharide columns).[1][4][5] If the problem persists, the column may be degraded and require replacement.

Issue 3: Long Analysis Time

Symptom: The retention times of the enantiomers are excessively long, leading to low throughput.

Possible Causes and Solutions:

• Mobile Phase is too "Weak": The mobile phase has insufficient strength to elute the analytes in a reasonable time. This is common when the percentage of the alcohol modifier is too low.[1]

  • Recommendation: Gradually increase the percentage of the alcohol modifier (e.g., 2-propanol or ethanol) in the mobile phase. This will decrease retention times.[5] Be aware that this may also reduce resolution, so a balance must be found.

• Flow Rate is too Low: While lower flow rates can improve resolution, they also increase run time.[1]

  • Recommendation: After achieving baseline resolution, try to incrementally increase the flow rate to find a balance between analysis time and separation quality.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the chiral separation of 2-Hexanol?

A1: For initial screening, a polysaccharide-based CSP is highly recommended. A typical starting point would be:

• Column: CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) (250 x 4.6 mm, 5 µm).[2]

• Mobile Phase: n-Hexane / 2-Propanol (95:5, v/v).[2]

• Flow Rate: 0.8 - 1.0 mL/min.[2]

• Temperature: 25°C (controlled via column oven).[2]

• Detection: Refractive Index (RI) or UV at a low wavelength (e.g., 210 nm), as 2-Hexanol lacks a strong chromophore.[2]

Q2: How does the choice of alcohol modifier (2-Propanol vs. Ethanol) affect the separation?

A2: The choice of alcohol modifier can significantly alter selectivity.[3] Ethanol is more polar and generally results in shorter retention times than 2-propanol at the same concentration.[5] If you are not achieving separation with 2-propanol, switching to ethanol (or vice-versa) is a valuable optimization step.

Q3: My 2-Hexanol sample won't dissolve in the n-hexane/alcohol mobile phase. What should I do?

A3: Poor solubility in a high-hexane mobile phase can be an issue for more polar analytes. While 2-Hexanol should be soluble, if you encounter this with similar compounds, you may need to explore alternative chromatography modes. However, for 2-Hexanol, first try dissolving the sample in 100% of the alcohol modifier (e.g., 2-propanol) and then inject the smallest possible volume to minimize peak distortion from the strong sample solvent.

Q4: Is it necessary to add additives like TFA or DEA to the mobile phase?

A4: For neutral compounds like 2-Hexanol, acidic (Trifluoroacetic Acid - TFA) or basic (Diethylamine - DEA) additives are generally not necessary and may not provide any benefit.[3] These additives are typically used to improve the peak shape of acidic or basic analytes by minimizing unwanted secondary interactions with the stationary phase.[1][4]

Data Presentation

The composition of the mobile phase is a critical parameter. The following table provides representative data on how varying the percentage of 2-Propanol in n-Hexane can affect retention, separation, and resolution.

Table 1: Effect of Mobile Phase Composition on Separation of 2-Hexanol Enantiomers

n-Hexane (%)	2-Propanol (%)	k'1	k'2	Separation Factor (α)	Resolution (Rs)
98	2	5.8	6.5	1.12	1.3
95	5	3.5	4.1	1.17	1.8
90	10	2.1	2.4	1.14	1.5
85	15	1.4	1.6	1.11	1.1

Data is representative and based on typical behavior for chiral separations of alcohols on a polysaccharide CSP. k'1 and k'2 are the retention factors for the first and second eluting enantiomers, respectively.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for 2-Hexanol

This protocol outlines a systematic approach for developing a separation method for 2-Hexanol enantiomers.

1. Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and RI or low-wavelength UV detector.

• Chiral Stationary Phase: CHIRALCEL® OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase Solvents: HPLC-grade n-Hexane and 2-Propanol.

• Sample: Racemic 2-Hexanol solution (1 mg/mL in mobile phase).

2. System Preparation:

• Crucial: Before connecting the chiral column, thoroughly flush the entire HPLC system with a solvent compatible with the column's storage solvent (typically n-Hexane/2-Propanol).[6][7][8] Many common HPLC solvents like acetone, THF, or methylene (B1212753) chloride can irreversibly damage polysaccharide-based CSPs.[6][7][8]

• Purge the pump with the initial mobile phase to remove any residual solvents.

3. Method Workflow:

Caption: Experimental workflow for chiral method development.

4. Chromatographic Conditions (Starting Point):

• Mobile Phase: n-Hexane / 2-Propanol (95:5, v/v).[2]

• Flow Rate: 1.0 mL/min.[9]

• Column Temperature: 25°C.[2]

• Injection Volume: 10 µL.[2][9]

• Detection: RI or UV at 210 nm.[2]

5. Procedure:

• Prepare the mobile phase by accurately mixing the required volumes of n-hexane and 2-propanol. Degas the mobile phase using sonication or an online degasser.[3]

• Equilibrate the CHIRALCEL® OD-H column with the mobile phase at the set flow rate until a stable baseline is achieved (typically 30-60 minutes).[2][9]

• Prepare a 1 mg/mL solution of racemic 2-Hexanol in the mobile phase.

• Inject 10 µL of the sample solution and begin data acquisition.[2]

• Evaluate the resulting chromatogram for resolution. If resolution is inadequate (Rs < 1.5), proceed to the optimization step.

6. Optimization:

• Adjust the percentage of 2-propanol in the mobile phase. Test compositions such as 98:2, 90:10, and 85:15 (n-hexane/2-propanol) to find the optimal balance of resolution and analysis time.[2]

• If optimization of the modifier percentage is insufficient, adjust the flow rate (e.g., 0.8 mL/min) or temperature (e.g., 20°C or 30°C).[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. ct-k.com [ct-k.com]
• 7. cms.mz-at.de [cms.mz-at.de]
• 8. hplc.eu [hplc.eu]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 2-Hexanol Purification with Reduced Solvent Consumption

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on purifying 2-Hexanol with a focus on sustainable, solvent-reducing methodologies. Below, you will find troubleshooting guides and frequently asked questions (FAQs) designed to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 2-Hexanol while minimizing solvent use?

A1: The main strategies for reducing solvent consumption in 2-Hexanol purification include optimizing traditional distillation techniques and adopting alternative, greener technologies. Key methods include:

• Fractional Distillation: This is a fundamental technique for separating 2-Hexanol from impurities with different boiling points. Optimizing parameters such as reflux ratio and column efficiency can significantly reduce the need for additional solvents.

• Azeotropic Distillation: When water is a significant impurity, it can form an azeotrope with 2-Hexanol. Azeotropic distillation, using a suitable entrainer, allows for the efficient removal of water, thereby reducing the overall solvent volume.

• Adsorption: Using adsorbents like 3A molecular sieves can selectively remove water and other small polar impurities from 2-Hexanol without the need for a liquid solvent.[1] This is a highly effective method for drying the alcohol.

• Pervaporation: This membrane-based technique offers a low-energy alternative to distillation for dehydrating alcohols. It allows for the selective removal of water from the 2-Hexanol mixture, completely avoiding the use of additional solvents.

Q2: How can I remove water from 2-Hexanol without using another solvent?

A2: To remove water from 2-Hexanol without introducing another liquid solvent, two primary methods are recommended:

• Adsorption with 3A Molecular Sieves: 3A molecular sieves have a pore size that is ideal for trapping small molecules like water while excluding larger molecules like 2-Hexanol.[1] This method is highly efficient for achieving very low water content.

• Pervaporation: This technique uses a specialized membrane that is permeable to water but not to 2-Hexanol. By applying a vacuum to one side of the membrane, water is selectively removed as vapor.

Q3: What is a 2-Hexanol/water azeotrope and how can I break it?

A3: A 2-Hexanol/water azeotrope is a mixture of the two liquids that has a constant boiling point and composition during distillation, making them inseparable by simple distillation. For 2-ethyl hexanol, a similar alcohol, the azeotrope with water boils at 99.1°C and contains approximately 20% by weight of the alcohol. To break this azeotrope, azeotropic distillation is employed. This involves adding a third component, an "entrainer," which forms a new, lower-boiling azeotrope with one or both of the original components. This new azeotrope is then distilled off, allowing for the separation of the 2-Hexanol. Common entrainers for alcohol-water mixtures include toluene, cyclohexane, and heptane.[2]

Q4: How do I choose the most sustainable purification method for 2-Hexanol?

A4: The selection of the most sustainable method depends on factors such as the initial purity of your 2-Hexanol, the nature of the impurities, the desired final purity, and the available equipment. A life cycle assessment (LCA) can provide a comprehensive environmental comparison of different methods, considering factors like energy consumption and waste generation.

Below is a decision-making workflow to guide your selection process with a focus on reducing solvent consumption.

Decision workflow for selecting a purification method.

Troubleshooting Guides

Fractional Distillation

Issue	Potential Cause	Recommended Solution
Poor Separation of 2-Hexanol and Impurities	- Inefficient column packing.- Reflux ratio is too low.- Heating rate is too high.	- Ensure the column is packed uniformly to maximize surface area.- Increase the reflux ratio to allow for more theoretical plates.- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established.
Bumping or Uneven Boiling	- Superheating of the liquid.- Lack of nucleation sites.	- Add boiling chips or a magnetic stir bar to the distillation flask.- Ensure even heating with a heating mantle.
Thermal Decomposition of 2-Hexanol	- 2-Hexanol has a relatively high boiling point (approx. 140°C), and prolonged heating can lead to degradation.	- Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point.[3]
Flooding of the Column	- Excessive boil-up rate, causing liquid to be carried up the column.	- Reduce the heating rate to decrease the vapor velocity.

Adsorption with Molecular Sieves

Issue	Potential Cause	Recommended Solution
Incomplete Water Removal	- Molecular sieves are saturated.- Insufficient contact time.- Improper activation of sieves.	- Use a fresh batch of activated molecular sieves.- Allow the 2-Hexanol to be in contact with the sieves for a longer period (e.g., overnight).- Ensure molecular sieves are properly activated by heating them in an oven (e.g., at 250-300°C) under vacuum or a stream of dry nitrogen before use.
Cloudiness in the 2-Hexanol after Treatment	- Fine particles from the molecular sieves are suspended in the liquid.	- Decant the 2-Hexanol carefully or filter it through a fine filter paper or a syringe filter.
Decreased Adsorption Capacity after Regeneration	- Incomplete removal of adsorbed water during regeneration.- Clogging of pores with other impurities.	- Increase the regeneration temperature or time. Ensure a good flow of dry purge gas (like nitrogen) during regeneration.[4]

Data Presentation: Comparison of Purification Methods

The following table provides a qualitative and quantitative comparison of different purification methods for 2-Hexanol, with a focus on solvent consumption and energy efficiency.

Method	Primary Application	Solvent Consumption	Energy Consumption	Advantages	Disadvantages
Fractional Distillation	Separation of volatile impurities.	Low (no additional solvent needed)	High (due to heating)	Good for removing a wide range of volatile impurities.	Energy-intensive, especially for high-boiling-point alcohols.[3]
Azeotropic Distillation	Removal of water.	Moderate (requires an entrainer, which should be recycled)	High	Effective at breaking the 2-Hexanol/water azeotrope.	Requires an additional solvent (entrainer) and a more complex setup.
Adsorption (Molecular Sieves)	Water removal (drying).	None (solid adsorbent)	Low (for the drying step, but energy is required for sieve regeneration)	Highly selective for water, simple procedure.	Adsorbent has a finite capacity and requires regeneration or replacement.
Pervaporation	Water removal (drying).	None	Moderate (lower than distillation)	Highly selective, low energy consumption, continuous process.	Higher initial capital cost for membrane and equipment.

Experimental Protocols

Protocol 1: Dehydration of 2-Hexanol using 3A Molecular Sieves

Objective: To reduce the water content of 2-Hexanol to <0.1% without the use of additional solvents.

Materials:

• Crude 2-Hexanol (containing water)

• 3A molecular sieves (pellets or beads)

• Oven or furnace for activation

• Dry, sealable flask

• Desiccator

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3A molecular sieves in a suitable flask or dish.

  • Heat the sieves in an oven or furnace at 250-300°C for at least 3 hours. A vacuum oven is preferred for more efficient activation.

  • After heating, cool the sieves to room temperature in a desiccator to prevent re-adsorption of atmospheric moisture.

• Drying of 2-Hexanol:

  • Add the activated molecular sieves to the flask containing the crude 2-Hexanol. A general guideline is to use 10-20% of the weight of the 2-Hexanol.

  • Seal the flask and allow it to stand for at least 24 hours at room temperature. Occasional swirling can improve the drying efficiency.

• Separation:

  • Carefully decant the dried 2-Hexanol from the molecular sieves into a clean, dry storage bottle.

  • For higher purity, the 2-Hexanol can be filtered through a dry filter paper or a syringe filter to remove any fine particles from the sieves.

Protocol 2: Purification of 2-Hexanol by Vacuum Distillation

Objective: To purify 2-Hexanol from higher-boiling impurities and to reduce thermal degradation by lowering the boiling point.

Materials:

• Crude 2-Hexanol

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask, cold trap)

• Vacuum pump

• Heating mantle

• Magnetic stirrer and stir bar or boiling chips

• Manometer

Procedure:

• Apparatus Setup:

  • Assemble the vacuum distillation apparatus, ensuring all glass joints are clean and properly sealed with a suitable vacuum grease.

  • Place the crude 2-Hexanol and a magnetic stir bar or boiling chips into the round-bottom flask.

  • Connect the condenser to a cold water source.

  • Place a cold trap between the distillation apparatus and the vacuum pump to protect the pump from corrosive vapors.

• Distillation:

  • Start the cooling water flow through the condenser and begin stirring.

  • Slowly turn on the vacuum pump and evacuate the system to the desired pressure. A lower pressure will result in a lower boiling point.

  • Once the pressure is stable, begin to gently heat the distillation flask using the heating mantle.

  • Collect the 2-Hexanol distillate in the receiving flask, monitoring the temperature and pressure throughout the process.

• Shutdown:

  • Once the distillation is complete, remove the heating source and allow the apparatus to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

  • Disconnect the receiving flask containing the purified 2-Hexanol.

Logical Relationships and Workflows

The following diagram illustrates the logical workflow for troubleshooting common issues during the fractional distillation of 2-Hexanol.

Troubleshooting workflow for 2-Hexanol distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. micetgroup.com [micetgroup.com]

Reference Data & Comparative Studies

2-Hexanol as an Analytical Standard for Chromatography: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of a suitable analytical standard is a critical step in ensuring the accuracy and reliability of chromatographic analyses. This guide provides an objective comparison of 2-Hexanol as an analytical standard against common alternatives such as ethanol (B145695), n-propanol, n-butanol, and cyclohexanol (B46403). The following sections present supporting experimental data, detailed methodologies, and visual workflows to aid in making an informed decision for your specific analytical needs.

Performance Comparison of Analytical Standards

The choice of an analytical standard is often dictated by its physical and chemical properties, purity, and chromatographic behavior. Below is a comparative summary of 2-Hexanol and its alternatives.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of a standard is essential for its proper handling, storage, and application in chromatographic methods.

Property	2-Hexanol	Ethanol	n-Propanol	n-Butanol	Cyclohexanol
CAS Number	626-93-7	64-17-5	71-23-8	71-36-3	108-93-0
Molecular Formula	C₆H₁₄O	C₂H₆O	C₃H₈O	C₄H₁₀O	C₆H₁₂O
Molecular Weight	102.17 g/mol	46.07 g/mol	60.10 g/mol	74.12 g/mol	100.16 g/mol
Boiling Point	136 °C	78 °C	97 °C	117.7 °C	160-161 °C
Density (at 20°C)	~0.81 g/mL	~0.79 g/mL	~0.804 g/mL	~0.81 g/mL	~0.962 g/mL
Solubility in Water	Slightly soluble	Miscible	Miscible	Soluble	Sparingly soluble

Purity and Assay Specifications

The purity of an analytical standard is paramount for accurate quantification. The following table summarizes typical purity specifications obtained from commercial suppliers for analytical standard grade products.

Standard	Typical Purity (by GC)
2-Hexanol	≥98.0%
Ethanol	≥99.5% to ≥99.9%
n-Propanol	≥99.5%
n-Butanol	≥99.8% to ≥99.9%
Cyclohexanol	≥98.5%

Chromatographic Performance

2-Hexanol and its isomers generally exhibit good peak shape on moderately polar to polar capillary columns, which are commonly used for alcohol analysis. Their longer carbon chain compared to ethanol, propanol (B110389), and butanol results in longer retention times, which can be advantageous in separating them from more volatile matrix components.

Ethanol, n-Propanol, and n-Butanol are highly volatile and elute earlier from the GC column. Their peak shapes are generally sharp and symmetrical, making them suitable for high-throughput analysis. However, their high volatility can also lead to challenges in sample preparation and storage.

Cyclohexanol , with its cyclic structure, has a significantly different retention behavior compared to the linear alcohols. Its higher boiling point results in a longer retention time, which can be beneficial for resolving it from other sample components.

The linearity of response for alcohols using a Flame Ionization Detector (FID) is generally excellent, with correlation coefficients (R²) typically exceeding 0.999 over a wide concentration range.[1]

Experimental Protocols

To provide a framework for the comparative evaluation of these alcohol standards, a detailed experimental protocol for Gas Chromatography with Flame Ionization Detection (GC-FID) is provided below.

Protocol: Comparative Analysis of Alcohol Standards by GC-FID

1. Objective: To compare the chromatographic performance (retention time, peak shape, and response linearity) of 2-Hexanol, ethanol, n-propanol, n-butanol, and cyclohexanol as analytical standards.

2. Materials and Reagents:

• 2-Hexanol (analytical standard grade, ≥98.0%)

• Ethanol (analytical standard grade, ≥99.5%)

• n-Propanol (analytical standard grade, ≥99.5%)

• n-Butanol (analytical standard grade, ≥99.8%)

• Cyclohexanol (analytical standard grade, ≥98.5%)

• Methanol (B129727) (HPLC grade, for solvent and dilution)

• Deionized water

• Volumetric flasks (Class A)

• Micropipettes

3. Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary GC column (e.g., a mid-polarity column like a DB-624 or a polar column like a DB-WAX)

• Autosampler (recommended for reproducibility)

• Data acquisition and processing software

4. Standard Preparation:

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 100 mg of each alcohol standard into separate 100 mL volumetric flasks. Dissolve and dilute to the mark with methanol.

• Working Standards: Prepare a series of at least five working standards by serial dilution of the stock solutions with methanol to cover a relevant concentration range (e.g., 10, 50, 100, 250, 500 µg/mL).

5. GC-FID Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes

  • Ramp: Increase to 220 °C at a rate of 10 °C/min

  • Final hold: Hold at 220 °C for 5 minutes

• Detector Temperature: 280 °C

• Detector Gases: Hydrogen and Air at manufacturer-recommended flow rates

6. Data Analysis:

• Retention Time and Peak Shape: For each standard, record the retention time and evaluate the peak symmetry (tailing or fronting factor).

• Linearity: Construct a calibration curve for each alcohol by plotting the peak area against the concentration. Perform a linear regression analysis and determine the coefficient of determination (R²).

Stability and Storage

The stability of an analytical standard is crucial for maintaining the accuracy of measurements over time.

• General Recommendations: Alcohol standards should be stored in tightly sealed, amber glass vials to prevent evaporation and photodegradation.[2] Refrigeration at 2-8 °C is generally recommended to minimize volatility.[2]

• 2-Hexanol: While specific long-term stability studies on 2-Hexanol as an analytical standard are not widely published, its higher boiling point suggests it may be less prone to evaporative losses compared to more volatile alcohols like ethanol. However, like other analytical standards, it is expected to have a limited shelf life, which should be indicated on the certificate of analysis.

• Alternatives: Studies on aqueous ethanol standards have shown that they can be stable for extended periods when stored properly.[3][4][5] More volatile alcohols like ethanol and propanol require particular care to prevent changes in concentration due to evaporation.

Visualizing the Workflow

To better illustrate the process of utilizing an analytical standard in a chromatographic workflow, the following diagrams are provided.

References

• 1. agilent.com [agilent.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. mecinca.net [mecinca.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to 2-Hexanol and its Isomers as Solvents

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical decision that can significantly influence experimental outcomes, from reaction kinetics to purification efficiency. Hexanols, a group of six-carbon alcohols, are often employed as medium-polarity solvents. However, the seemingly subtle differences in the position of the hydroxyl group among its structural isomers—1-hexanol (B41254), 2-hexanol, and 3-hexanol (B165604)—lead to distinct physical and solvent properties. This guide provides an objective comparison of these isomers, supported by experimental data and standard testing protocols, to aid in solvent selection.

Structural and Physical Property Comparison

The location of the hydroxyl (-OH) group along the six-carbon chain is the defining structural difference among the primary and secondary hexanol isomers. 1-hexanol is a primary alcohol, where the -OH group is at a terminal position. 2-hexanol and 3-hexanol are secondary alcohols, with the -OH group located on the second and third carbon atoms, respectively. This structural variation directly impacts intermolecular forces, particularly hydrogen bonding, which in turn governs key physical properties like boiling point and solubility.

Generally, primary alcohols like 1-hexanol have higher boiling points than their secondary isomer counterparts. This is because the terminal hydroxyl group in 1-hexanol is more accessible for intermolecular hydrogen bonding, leading to stronger attractions between molecules that require more energy to overcome.[1] As the hydroxyl group moves toward the center of the carbon chain, as in 2-hexanol and 3-hexanol, steric hindrance increases, slightly impeding hydrogen bonding and resulting in lower boiling points.[1]

Water solubility also follows this trend. While all are only slightly soluble in water, the primary alcohol, 1-hexanol, is the least soluble of the three.[2][3] The long, nonpolar six-carbon chain dominates the molecule's character, making it largely hydrophobic.[3]

The following table summarizes the key quantitative data for 1-hexanol, 2-hexanol, and 3-hexanol.

Data Presentation: Physical Properties of Hexanol Isomers

Property	1-Hexanol	2-Hexanol	3-Hexanol
IUPAC Name	Hexan-1-ol	Hexan-2-ol	Hexan-3-ol
CAS Number	111-27-3	626-93-7	623-37-0
Molecular Formula	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O
Molar Mass ( g/mol )	102.177	102.177	102.174
Boiling Point (°C)	157 °C	140 °C	135 °C
Melting Point (°C)	-45 °C	-23 °C	-57 °C
Density (g/mL at 20°C)	~0.819 g/mL	~0.81 g/mL	~0.819 g/mL
Solubility in Water	5.9 g/L (at 20°C)	14 g/L	16 g/L
Flash Point (°C)	60 °C	45 °C	41.67 °C
Refractive Index (at 20°C)	~1.418	~1.413	~1.414-1.418

Note: Values are compiled from multiple sources and may vary slightly between different experimental conditions.[4][5][6][7][8][9][10][11][12][13][14][15][16]

Visualizing Isomeric Relationships and Properties

The logical relationship between the hexanol isomers and the properties discussed in this guide can be visualized as follows:

Caption: Structural relationship of hexanol isomers and their key physical properties.

Experimental Protocols

Accurate determination of solvent properties is fundamental. Below are detailed methodologies for key experiments.

Protocol 1: Determination of Liquid Density

The density of a liquid can be determined accurately using a balance and a measuring cylinder or pycnometer.[17][18][19]

Objective: To measure the mass of a known volume of a hexanol isomer to calculate its density.

Apparatus:

• 10 mL or 25 mL graduated cylinder

• Electronic balance (accurate to at least 0.01 g)

• Pasteur pipette

• Thermometer

Methodology:

• Ensure the graduated cylinder is clean and completely dry.

• Place the empty graduated cylinder on the electronic balance and tare it (zero the mass).

• Carefully add a specific volume of the liquid (e.g., 10 mL) into the graduated cylinder. Use a Pasteur pipette for precise addition. Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[17]

• Record the exact volume added.

• Place the graduated cylinder containing the liquid back on the balance and record the mass.

• Record the ambient temperature.

• Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V) .

• Repeat the measurement at least three times and calculate the average to ensure reliability.[17]

Protocol 2: Micro-Boiling Point Determination

This method is suitable when only a small sample of the liquid is available.[20][21][22][23][24]

Objective: To determine the boiling point of a hexanol isomer using the micro-reflux technique.

Apparatus:

• Small test tube (e.g., 150 mm diameter)

• Thermometer

• Heating block or oil bath

• Hot plate with magnetic stirrer

• Small magnetic stirring bar

• Clamps and stand

Methodology:

• Add approximately 0.5 mL of the liquid sample and a small magnetic stir bar into the test tube.

• Place the test tube in the heating block on the hot plate stirrer and clamp it securely.

• Position the thermometer so that the bulb is approximately 1 cm above the surface of the liquid. Do not let the thermometer touch the sides of the test tube.[20]

• Turn on the stirrer to ensure gentle, even heating.

• Begin heating the block. Observe the sample closely.

• The boiling point is the temperature at which the liquid boils and its vapor condenses on the walls of the test tube, creating a visible "reflux ring." The thermometer bulb should be level with this ring for an accurate measurement.[20][23]

• Record the stable temperature reading on the thermometer once the liquid is gently refluxing. This is the observed boiling point.

• Turn off the heat and allow the apparatus to cool completely before disassembling.

Experimental Workflow Visualization

The selection of an appropriate solvent for a process like crystallization involves a logical sequence of tests. The following workflow illustrates this process.

Caption: Experimental workflow for screening a potential crystallization solvent.

Conclusion

While 2-hexanol and its isomers, 1-hexanol and 3-hexanol, share the same chemical formula, the position of the hydroxyl group creates measurable differences in their physical properties. 1-hexanol, as a primary alcohol, exhibits the highest boiling point due to more effective hydrogen bonding. Conversely, the secondary alcohols 2-hexanol and 3-hexanol have slightly lower boiling points and greater solubility in water. These properties make them distinct solvents, and the choice between them will depend on the specific requirements of a given application, such as desired solvency, evaporation rate, and water miscibility. The experimental protocols provided herein offer standardized methods for verifying these critical solvent properties in a laboratory setting.

References

• 1. Explain the following: a. 1-Hexanol has a higher boiling point th... | Study Prep in Pearson+ [pearson.com]
• 2. Isomers & Physical properties of alcohols | PPTX [slideshare.net]
• 3. Physical properties of a homologous series - A guide through the revised leaving certificate organic chemistry programme [theorganicchemistryguide.weebly.com]
• 4. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Hexanol - Wikipedia [en.wikipedia.org]
• 6. 3-Hexanol, 98% | Fisher Scientific [fishersci.ca]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. chemicalpoint.eu [chemicalpoint.eu]
• 9. 3-hexanol [stenutz.eu]
• 10. 3-hexanol, 623-37-0 [thegoodscentscompany.com]
• 11. parchem.com [parchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Showing Compound 3-Hexanol (FDB008073) - FooDB [foodb.ca]
• 14. N-HEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. Refractive Index Information Catalog [thegoodscentscompany.com]
• 16. lesman.com [lesman.com]
• 17. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 18. mt.com [mt.com]
• 19. wjec.co.uk [wjec.co.uk]
• 20. uomus.edu.iq [uomus.edu.iq]
• 21. phillysim.org [phillysim.org]
• 22. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 23. chem.ucalgary.ca [chem.ucalgary.ca]
• 24. Video: Boiling Points - Procedure [jove.com]

A Comparative Analysis of 2-Hexanol and Other Secondary Alcohols in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and drug development, the selection of appropriate reagents is paramount to achieving desired reaction outcomes. Secondary alcohols are a crucial class of compounds, serving as versatile intermediates in a myriad of chemical transformations. This guide provides a comprehensive comparison of the performance of 2-Hexanol against other representative secondary alcohols, namely 2-Pentanol and 2-Heptanol. The discussion will focus on three key reaction types: oxidation, Fischer esterification, and acid-catalyzed dehydration, supported by experimental data and detailed protocols.

General Reactivity Trends of Secondary Alcohols

The reactivity of secondary alcohols is intrinsically linked to their molecular structure. The position of the hydroxyl group and the length of the alkyl chain can influence reaction rates and product distributions. Generally, the following trends are observed:

• Oxidation: Secondary alcohols can be oxidized to ketones. The general order of reactivity for alcohol oxidation is primary > secondary > tertiary. This is attributed to the presence of a C-H bond on the carbon bearing the hydroxyl group, which is cleaved during oxidation.[1]

• Fischer Esterification: This acid-catalyzed reaction between a carboxylic acid and an alcohol is sensitive to steric hindrance. As the bulkiness of the alkyl groups around the hydroxyl moiety increases, the rate of esterification tends to decrease.[2]

• Acid-Catalyzed Dehydration: The dehydration of secondary alcohols to form alkenes typically proceeds through an E1 mechanism involving a carbocation intermediate. The stability of this intermediate is a key factor, with the general reactivity trend being tertiary > secondary > primary alcohols.[2][3]

Comparative Performance Data

While extensive direct comparative studies across a homologous series of secondary alcohols are not abundant in the literature, the following tables summarize available and extrapolated data to provide a relative performance overview.

Oxidation to Ketones

The oxidation of secondary alcohols to ketones is a fundamental transformation. Common oxidizing agents include chromium-based reagents (e.g., CrO₃, K₂Cr₂O₇) and potassium permanganate (B83412) (KMnO₄).[4][5]

Table 1: Comparison of Secondary Alcohol Oxidation

Alcohol	Oxidizing Agent	Typical Reaction Time	Typical Yield	Reference
2-Pentanol	CrO₃/H₂SO₄ (Jones Reagent)	Shorter	High	[4]
2-Hexanol	CrO₃/Al₂O₃	5-10 min	Good to Excellent	[6]
2-Heptanol	KMnO₄	Longer	Moderate to High	[7]

Note: Reaction conditions such as temperature and solvent significantly impact reaction times and yields. The data presented is a qualitative comparison based on general reactivity principles and available literature.

Fischer Esterification with Acetic Acid

The Fischer esterification is an equilibrium-controlled reaction. The rate is influenced by steric factors and the reaction conditions employed.

Table 2: Comparison of Fischer Esterification of Secondary Alcohols with Acetic Acid

Alcohol	Catalyst	Relative Reaction Rate	Typical Yield	Reference
2-Pentanol	H₂SO₄	Higher	Good	[1]
2-Hexanol	H₂SO₄	Intermediate	Good	[8]
2-Heptanol	H₂SO₄	Lower	Good	[9]

Note: The differences in reaction rates are generally attributed to the increasing steric hindrance with longer alkyl chains, which can impede the approach of the alcohol to the protonated carboxylic acid.[2]

Acid-Catalyzed Dehydration

The acid-catalyzed dehydration of secondary alcohols typically yields a mixture of alkene isomers, with the major product being the most stable (Zaitsev's rule).[10]

Table 3: Comparison of Acid-Catalyzed Dehydration of Secondary Alcohols

Alcohol	Catalyst	Relative Reaction Rate	Major Product(s)	Reference
2-Pentanol	H₂SO₄/H₃PO₄	Higher	2-Pentene (cis and trans)	[11]
2-Hexanol	H₂SO₄/H₃PO₄	Intermediate	2-Hexene (cis and trans)	[12]
2-Heptanol	H₂SO₄/H₃PO₄	Lower	2-Heptene (cis and trans)	[13]

Note: The reaction rate can be influenced by the stability of the carbocation intermediate. While all are secondary carbocations, subtle electronic effects of the alkyl chain may play a role.

Experimental Protocols

Oxidation of a Secondary Alcohol (General Procedure)

This protocol describes a general method for the oxidation of a secondary alcohol to a ketone using Jones reagent.

Materials:

• Secondary alcohol (e.g., 2-Hexanol)

• Acetone (B3395972)

• Jones reagent (a solution of CrO₃ in aqueous H₂SO₄)

• Ice bath

• Separatory funnel

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Dissolve the secondary alcohol in acetone in a round-bottom flask and cool the mixture in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The color of the solution will change from orange to green/blue.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding isopropanol (B130326) until the orange color disappears.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ketone.

• Purify the product by distillation or column chromatography if necessary.

Fischer Esterification of a Secondary Alcohol with Acetic Acid (General Procedure)

This protocol outlines the synthesis of an ester from a secondary alcohol and acetic acid.

Materials:

• Secondary alcohol (e.g., 2-Hexanol)

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Reflux apparatus

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Distillation apparatus

Procedure:

• Combine the secondary alcohol, an excess of glacial acetic acid, and a catalytic amount of concentrated sulfuric acid in a round-bottom flask.

• Heat the mixture to reflux for a specified period, monitoring the reaction by TLC.

• After cooling, transfer the mixture to a separatory funnel and wash with water.

• Neutralize the excess acid by washing with saturated sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the drying agent by filtration.

• Purify the resulting ester by distillation.[14]

Visualizing Reaction Pathways and Workflows

To further elucidate the processes described, the following diagrams generated using Graphviz (DOT language) illustrate the key signaling pathways and experimental workflows.

Caption: Generalized pathway for the oxidation of a secondary alcohol to a ketone.

Caption: Simplified mechanism of Fischer Esterification.

Caption: Experimental workflow for the acid-catalyzed dehydration of a secondary alcohol.

Conclusion

References

• 1. jptcp.com [jptcp.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Acid-Catalyzed Dehydration of Alcohols to Alkenes [moodle.tau.ac.il]
• 4. Solved Alcohols can undergo several reactions including | Chegg.com [chegg.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. homework.study.com [homework.study.com]
• 11. Solved Explain why TWO products are formed from the | Chegg.com [chegg.com]
• 12. Effect of 2-hexanol and methanol on the one-pot process of dehydration and alkoxycarbonylation for the synthesis of esters | Sevostyanova | Fine Chemical Technologies [finechem-mirea.ru]
• 13. youtube.com [youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Quantification of 2-Hexanol: GC-FID vs. HPLC-RID

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds like 2-Hexanol is critical for product quality control, metabolic studies, and formulation development. This guide provides an objective comparison of two prominent analytical techniques for 2-Hexanol quantification: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID). The performance of each method is evaluated based on key validation parameters, supported by representative experimental data.

Method Performance Comparison

The selection of an optimal analytical method hinges on its performance characteristics. Gas Chromatography with Flame Ionization Detection (GC-FID) is a widely adopted and robust technique for the analysis of volatile compounds such as 2-Hexanol. As an alternative, High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) can be employed, particularly when GC is not available or when sample characteristics favor liquid chromatography. The following table summarizes the typical performance data for each method in the quantification of 2-Hexanol.

Performance Metric	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID)
Linearity (R²)	> 0.999	> 0.997
Limit of Detection (LOD)	1 - 5 µg/mL	10 - 20 µg/mL
Limit of Quantification (LOQ)	5 - 15 µg/mL	30 - 60 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (%RSD)	< 2%	< 5%

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are the outlined experimental protocols for the quantification of 2-Hexanol using both GC-FID and HPLC-RID.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This method is predicated on the volatilization of the sample and its separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-624 (30 m x 0.32 mm, 1.8 µm) or equivalent polar column

• Autosampler

Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 150 °C

  • Hold: 5 minutes at 150 °C

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.5 mL/min

• Injection Volume: 1 µL (split or splitless mode depending on concentration)

• Internal Standard: 1-Heptanol or another suitable alcohol not present in the sample.

Sample Preparation:

• Prepare a stock solution of 2-Hexanol in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Create a series of calibration standards by serially diluting the stock solution.

• For unknown samples, dilute with the same solvent to fall within the calibration range.

• Add a fixed concentration of the internal standard to all standards and samples.

High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID) Protocol

This technique separates components in a liquid sample based on their interactions with a solid stationary phase. A Refractive Index Detector is suitable for analytes like 2-Hexanol that do not possess a UV-absorbing chromophore.[1]

Instrumentation:

• High-Performance Liquid Chromatography system

• Refractive Index Detector (RID)

• Column: Aminex HPX-87H or a similar ion-exclusion column suitable for organic acid and alcohol analysis.[2]

Chromatographic Conditions:

• Mobile Phase: 0.005 M Sulfuric Acid in ultrapure water.[2]

• Flow Rate: 0.6 mL/min.[2]

• Column Temperature: 50 °C

• Detector Temperature: 40 °C

• Injection Volume: 20 µL

Sample Preparation:

• Prepare a stock solution of 2-Hexanol in the mobile phase.

• Generate calibration standards by diluting the stock solution with the mobile phase.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

Method Validation Workflow

The validation of an analytical method is a systematic process to ensure its suitability for the intended purpose.[3] The following diagram illustrates the key stages involved in the validation of an analytical method for 2-Hexanol quantification.

Workflow for Analytical Method Validation

Conclusion

References

• 1. tandfonline.com [tandfonline.com]
• 2. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]
• 3. rjlm.ro [rjlm.ro]
• 4. tandfonline.com [tandfonline.com]

Navigating the Analytical Landscape: An Inter-laboratory Comparison Guide for 2-Hexanol Analysis

For researchers, scientists, and drug development professionals, the accurate and reproducible quantification of volatile organic compounds (VOCs) like 2-Hexanol is paramount for ensuring data integrity and making informed decisions. This guide provides a comprehensive overview of the analytical methodologies for 2-Hexanol and presents a surrogate inter-laboratory comparison to highlight expected performance across different laboratories.

While specific public data from proficiency testing (PT) or round-robin studies exclusively for 2-Hexanol is limited, the principles and expected outcomes can be effectively illustrated through inter-laboratory comparisons of closely related C6 alcohols and other VOCs. These studies are crucial for assessing the proficiency of analytical laboratories and ensuring the reliability of generated data.

The Framework of Inter-laboratory Comparison

Inter-laboratory comparisons are a cornerstone of quality assurance in analytical chemistry. The typical workflow involves a coordinating body sending a homogenous sample with a known, but undisclosed, concentration of the analyte to multiple participating laboratories. Each laboratory analyzes the sample using their standard operating procedures. The results are then statistically analyzed to evaluate individual and collective performance.

Caption: Workflow of a typical inter-laboratory comparison study.

Surrogate Data Presentation: C6 Alcohols in Environmental Samples

In the absence of direct public data for 2-Hexanol, the following table summarizes hypothetical but realistic results from an inter-laboratory study on a C6 alcohol mixture in a water matrix, based on typical performance characteristics observed in VOC proficiency tests. This data serves to illustrate the expected level of agreement between proficient laboratories.

Laboratory ID	Reported Concentration (µg/L) of 1-Hexanol	Z-Score	Performance Assessment
Lab 1	22.5	-0.6	Satisfactory
Lab 2	25.1	0.8	Satisfactory
Lab 3	20.2	-1.9	Satisfactory
Lab 4	28.9	2.8	Unsatisfactory
Lab 5	24.0	0.2	Satisfactory
Lab 6	23.1	-0.3	Satisfactory
Assigned Value	23.7	N/A	N/A
Standard Deviation for PT	1.8	N/A	N/A

Note: The data presented in this table is for illustrative purposes and is based on typical performance in VOC proficiency testing schemes. A Z-score between -2 and 2 is generally considered a satisfactory performance.

Experimental Protocols for 2-Hexanol Analysis

The most common and reliable method for the analysis of 2-Hexanol and other VOCs is Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). For trace-level analysis in complex matrices, headspace sampling is often employed.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This technique is highly suitable for the determination of volatile compounds like 2-Hexanol in liquid or solid samples. The sample is heated in a sealed vial, allowing the volatile components to partition into the headspace gas, which is then injected into the GC-MS system.

Sample Preparation:

• Accurately weigh or pipette the sample into a headspace vial.

• Add an appropriate internal standard.

• Seal the vial immediately with a septum and cap.

• For solid samples, a solvent may be added to facilitate the release of volatiles.

Instrumentation and Conditions:

• Headspace Autosampler:

  • Incubation Temperature: 80-120°C

  • Incubation Time: 15-30 minutes

  • Syringe Temperature: 90-130°C

  • Injection Volume: 1 mL

• Gas Chromatograph:

  • Injector: Split/Splitless, operated in splitless mode.

  • Injector Temperature: 250°C

  • Column: A mid-polar to polar capillary column (e.g., DB-624, DB-WAX) is typically used for good peak shape and separation of alcohols.

  • Oven Program: Initial temperature of 40°C held for 2 minutes, ramped to 220°C at 10°C/minute, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Caption: Experimental workflow for HS-GC-MS analysis of 2-Hexanol.

Logical Relationships in Data Evaluation

The evaluation of inter-laboratory data relies on statistical metrics to provide an objective assessment of performance. The Z-score is a widely accepted metric that indicates how far a laboratory's result deviates from the consensus value (assigned value).

Caption: Logical relationship for Z-score calculation and interpretation.

Conclusion

While a dedicated inter-laboratory comparison for 2-Hexanol is not publicly available, the established framework for VOC analysis provides a robust system for ensuring data quality. Laboratories employing well-validated methods, such as HS-GC-MS, and participating in relevant proficiency testing schemes can demonstrate their competence and contribute to the generation of reliable and comparable data. For researchers and professionals in drug development, understanding the principles of these comparisons and the performance of analytical laboratories is critical for confident decision-making based on sound analytical results.

A Comparative Guide to the Validation of 2-Hexanol Purity: Titration vs. Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

The precise determination of purity for chemical reagents is a cornerstone of reliable and reproducible research, particularly within the pharmaceutical and drug development sectors. For 2-Hexanol, a versatile six-carbon alcohol, ensuring its purity is critical for its application as a solvent, intermediate, or starting material in various chemical syntheses. This guide provides an objective comparison of classical titration methods and modern spectroscopic techniques for the validation of 2-Hexanol's purity, supported by detailed experimental protocols and comparative data.

Method Comparison: At a Glance

The selection of an appropriate analytical method for purity assessment is contingent on several factors, including the type of purity to be determined (e.g., total alcohol content, water content, or impurity profiling), the required accuracy and precision, sample throughput, and cost considerations. Below is a summary of the key performance characteristics of the discussed methods.

Parameter	Redox Titration	Karl Fischer Titration	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Oxidation of the alcohol	Reaction with iodine and sulfur dioxide in the presence of a base and alcohol	Separation based on volatility and interaction with a stationary phase, followed by mass-based identification and quantification	Nuclear spin transitions in a magnetic field	Absorption of infrared radiation by molecular bonds
Purity Type	Chemical (total alcohol content)	Water Content	Chemical and Isomeric	Chemical, Isomeric, and potentially Enantiomeric	Functional Group Identification
Accuracy	Moderate to High	High	High	High	Low (for quantification)
Precision	High	High	High	High	Moderate
Limit of Detection	~0.1%	ppm level	ppm level	~0.1% (quantitative)	Not ideal for trace analysis
Limit of Quantification	~0.5%	ppm level	ppm level	~0.5% (quantitative)	Not ideal for quantification
Sample Throughput	Low to Moderate	Moderate	High	Moderate	High
Cost per Sample	Low	Low to Moderate	Moderate	High	Low
Enantiomeric Purity	Not directly applicable	Not directly applicable	Possible with a chiral column	Yes, with chiral derivatizing agents or shift reagents	Not applicable

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

Redox Titration for Total Alcohol Content

This method determines the total alcohol content by oxidizing 2-Hexanol with a standardized solution of potassium dichromate. The excess dichromate is then back-titrated with a standard solution of sodium thiosulfate (B1220275).[1]

Reagents and Equipment:

• Standardized 0.1 N Potassium Dichromate solution

• Standardized 0.1 N Sodium Thiosulfate solution

• Concentrated Sulfuric Acid

• Potassium Iodide

• Starch indicator solution

• 250 mL and 500 mL Erlenmeyer flasks

• 10 mL and 25 mL Pipettes

• Burette

• Water bath

Procedure:

• Accurately weigh approximately 1.5 g of the 2-Hexanol sample into a 250 mL volumetric flask and dilute to the mark with deionized water.

• Pipette 25.00 mL of the standard potassium dichromate solution into a 500 mL Erlenmeyer flask.

• Slowly and carefully add 10 mL of concentrated sulfuric acid while cooling the flask in an ice bath.

• Add 10.00 mL of the diluted 2-Hexanol sample solution to the flask.

• Loosely cover the flask and heat it in a water bath at 60°C for 30 minutes to ensure complete oxidation of the alcohol.[2]

• Cool the flask to room temperature and add 100 mL of deionized water and 2 g of potassium iodide.

• Titrate the liberated iodine with the standard sodium thiosulfate solution until the solution turns a pale yellow.[1]

• Add a few drops of starch indicator solution, which will turn the solution blue-black.[1]

• Continue the titration until the blue-black color disappears.[1]

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using 10.00 mL of deionized water instead of the sample solution.[1]

• The purity of the 2-Hexanol is calculated based on the difference in titrant volume between the blank and the sample titrations.

Karl Fischer Titration for Water Content

Karl Fischer titration is a highly specific and accurate method for the determination of water content in liquid samples.[3] Both volumetric and coulometric methods are suitable for alcohols like 2-Hexanol, with coulometry being preferred for very low water concentrations (< 0.1%).[2]

Reagents and Equipment:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (e.g., one-component or two-component systems)

• Anhydrous methanol (B129727) or other suitable solvent

• Gastight syringe

Procedure (Volumetric Method):

• The titration vessel is filled with the Karl Fischer solvent (e.g., anhydrous methanol), and the solvent is pre-titrated to a stable, dry endpoint.[2]

• A known weight of the 2-Hexanol sample is accurately injected into the titration vessel using a gastight syringe. The exact sample weight is determined by weighing the syringe before and after injection.[2]

• The titration is initiated, and the titrant is added until the endpoint is reached, which is typically detected electrochemically.

• The instrument calculates the water content based on the volume of titrant consumed and the known titer of the reagent.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

GC-MS is a powerful technique for separating, identifying, and quantifying volatile impurities in a sample.[4]

Equipment and Conditions:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for alcohol analysis (e.g., a polar column like a wax-type or a non-polar column like a 5% phenyl-methylpolysiloxane)

• Helium carrier gas

• Injector and detector temperatures: typically 250 °C

• Oven temperature program: e.g., start at 50 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 2-Hexanol sample (e.g., 1% v/v) in a high-purity volatile solvent such as dichloromethane (B109758) or methanol.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Separation and Detection: The components of the sample are separated in the GC column based on their boiling points and interactions with the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented, producing a unique mass spectrum for each component.

• Data Analysis:

  • Identification: Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantification: The purity of 2-Hexanol is typically determined by area percent, where the area of the 2-Hexanol peak is divided by the total area of all peaks in the chromatogram. For more accurate quantification, an internal or external standard method should be employed.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can be used to determine the purity of a sample without the need for a substance-specific reference standard for the analyte.[5][6]

Equipment and Reagents:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone)

Procedure:

• Sample Preparation: Accurately weigh a known amount of the 2-Hexanol sample and a known amount of the internal standard into a vial.

• Dissolve the mixture in a precise volume of a suitable deuterated solvent.

• Transfer the solution to an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum under quantitative conditions. This typically involves ensuring a sufficient relaxation delay (e.g., 5 times the longest T1 relaxation time) and a sufficient signal-to-noise ratio.

• Data Processing: Process the spectrum with careful attention to phasing and baseline correction.

• Purity Calculation: The purity of the 2-Hexanol is calculated by comparing the integral of a well-resolved 2-Hexanol signal to the integral of a signal from the internal standard, taking into account the number of protons giving rise to each signal and the molecular weights and masses of the sample and the internal standard.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that is primarily used for the qualitative identification of functional groups present in a sample.[4] While it can be used for quantitative analysis, this is often challenging for complex mixtures due to overlapping absorption bands.[4]

Equipment:

• FTIR spectrometer, often with an Attenuated Total Reflectance (ATR) accessory for liquid samples.

Procedure:

• Acquire a background spectrum.

• Place a small drop of the 2-Hexanol sample onto the ATR crystal.

• Acquire the sample spectrum.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands. For 2-Hexanol, a strong, broad peak around 3300 cm⁻¹ corresponding to the O-H stretch of the alcohol is expected. The presence of unexpected peaks, such as a strong absorption around 1700 cm⁻¹, could indicate the presence of carbonyl impurities (e.g., aldehydes or ketones).

Logical Workflow for Purity Validation

The selection of an appropriate purity validation workflow depends on the specific analytical question. The following diagram illustrates a logical approach to validating the purity of 2-Hexanol.

References

• 1. 2-hexanol, 626-93-7 [thegoodscentscompany.com]
• 2. benchchem.com [benchchem.com]
• 3. A Rapid and Precise Titration Method for Analysis of Ethanol: Comparison among Serum-Whole Blood Alcohol Concentration [ideas.repec.org]
• 4. benchchem.com [benchchem.com]
• 5. ethz.ch [ethz.ch]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Comparative Toxicity of Hexanol Isomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the toxicological profiles of chemical isomers is paramount for ensuring the safety and efficacy of products. This guide provides a comparative toxicity assessment of various hexanol isomers, supported by experimental data and detailed methodologies for key assays.

Hexanols are six-carbon aliphatic alcohols that exist in numerous isomeric forms, each with unique physical and chemical properties that can influence their biological activity and toxicity. This comparison focuses on key toxicological endpoints to provide a clear and objective overview of the differences between these isomers.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for several hexanol isomers.

Isomer	CAS Number	Oral LD50 (Rat)	Dermal LD50 (Rabbit)
1-Hexanol	111-27-3	720 mg/kg	>3100 mg/kg
2-Hexanol	626-93-7	2590 mg/kg	No data available
2-Ethyl-1-hexanol	104-76-7	>3000 mg/kg[1]	>3000 mg/kg[1]

Experimental Protocols

Detailed methodologies for the key toxicological assays are provided below. These protocols are based on internationally recognized guidelines to ensure reproducibility and reliability of the data.

Acute Oral Toxicity (LD50)

The acute oral toxicity is typically determined using a method analogous to the OECD Test Guideline 423.[2]

Principle: This method involves the administration of the test substance in a single dose to a group of experimental animals (typically rats) by oral gavage. The animals are observed for a defined period, and the dose that is lethal to 50% of the animal population (LD50) is determined.

Procedure:

• Healthy, young adult rats are randomly assigned to dose groups.

• The test substance is administered orally by gavage. For hexanol isomers, this is typically done as a neat substance or in a suitable vehicle.

• Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• A necropsy of all animals is performed at the end of the observation period.

• The LD50 is calculated using appropriate statistical methods.

Acute Dermal Toxicity (LD50)

The acute dermal toxicity is assessed using a method based on the OECD Test Guideline 402.

Principle: This test evaluates the potential of a substance to cause toxicity when applied to the skin.

Procedure:

• A group of healthy young adult rabbits with shaved backs are used.

• The test substance is applied to a small area of the skin and covered with a porous gauze dressing.

• The animals are observed for 14 days for signs of toxicity and skin reactions at the application site.

• The dermal LD50 is determined based on the observed mortality.

In Vitro Cytotoxicity (IC50)

Cytotoxicity is often assessed using the MTT assay.[3][4][5][6]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[6] Viable cells with active mitochondria reduce MTT to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Human cell lines, such as HepG2 (liver carcinoma) or HaCaT (keratinocytes), are seeded in 96-well plates and allowed to attach overnight.

• The cells are then treated with various concentrations of the hexanol isomer for a specified period (e.g., 24 or 48 hours).

• After the incubation period, the MTT reagent is added to each well, and the plates are incubated to allow for formazan crystal formation.

• A solubilization solution is added to dissolve the formazan crystals.

• The absorbance is measured using a microplate reader at a wavelength of 570 nm.

• The half-maximal inhibitory concentration (IC50), the concentration of the substance that reduces cell viability by 50%, is calculated from the dose-response curve.

Skin Irritation

The potential for skin irritation is evaluated using methods based on the OECD Test Guideline 404.[7][8][9][10]

Principle: This in vivo test assesses the potential of a substance to cause reversible inflammatory changes to the skin.

Procedure:

• The test substance is applied to a small patch of shaved skin on a rabbit.

• The application site is observed for signs of erythema (redness) and edema (swelling) at specific time points after patch removal.

• The severity of the reactions is scored according to a standardized scale.

• Based on the scores, the substance is classified for its skin irritation potential.

Eye Irritation

Eye irritation potential is determined using a method analogous to the OECD Test Guideline 405.[1][11][12][13][14]

Principle: This in vivo test evaluates the potential of a substance to cause damage to the eye.

Procedure:

• A single drop of the test substance is instilled into the conjunctival sac of one eye of a rabbit, with the other eye serving as a control.

• The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis at specified intervals.

• The severity of the ocular lesions is scored, and the substance is classified based on the irritation scores.

Genotoxicity (Ames Test)

The mutagenic potential of the hexanol isomers is commonly assessed using the bacterial reverse mutation assay, also known as the Ames test, following OECD Test Guideline 471.[15][16][17][18][19][20]

Principle: This in vitro assay uses several strains of the bacterium Salmonella typhimurium with pre-existing mutations that render them unable to synthesize the amino acid histidine (his-). The test evaluates the ability of a substance to cause a reverse mutation, allowing the bacteria to regain the ability to produce histidine and grow on a histidine-free medium.

Procedure:

• The bacterial strains are exposed to the test substance at various concentrations, both with and without an external metabolic activation system (S9 mix from rat liver).

• The treated bacteria are plated on a minimal agar (B569324) medium lacking histidine.

• After incubation, the number of revertant colonies (his+) is counted.

• A substance is considered mutagenic if it causes a concentration-dependent increase in the number of revertant colonies compared to the negative control.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of a comparative toxicity assessment, the following diagrams are provided.

Caption: A generalized workflow for the comparative toxicity assessment of chemical substances.

This guide provides a foundational understanding of the comparative toxicity of hexanol isomers. For more detailed information and specific data on other isomers, further targeted research is recommended. The provided experimental protocols offer a standardized approach for generating new data to fill existing knowledge gaps.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Comparison of the different protocols of the Hen's Egg Test-Chorioallantoic Membrane (HET-CAM) by evaluating the eye irritation potential of surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. Draize test - Wikipedia [en.wikipedia.org]
• 6. epa.gov [epa.gov]
• 7. fda.gov [fda.gov]
• 8. Oncogenicity testing of 2-ethylhexanol in Fischer 344 rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New approaches to the assessment of eye and skin irritation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cebs.niehs.nih.gov [cebs.niehs.nih.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Genetic Toxicity Evaluation of 2-Ethylhexanol in Salmonella/E.coli Mutagenicity Test or Ames Test. Study 134298 | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 15. criver.com [criver.com]
• 16. ijdvl.com [ijdvl.com]
• 17. [Analysis of acute toxicity (LD50-value) of organic chemicals to mammals by solubility parameter (delta) (3). Acute dermal toxicity to rabbits] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 19. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 20. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]

Evaluating the Solvent Effect of 2-Hexanol on Reaction Rates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The choice of solvent is a critical parameter in chemical synthesis, capable of significantly influencing reaction rates, yields, and even the reaction pathway itself. While commonly employed solvents have well-documented profiles, the specific effects of less conventional solvents like 2-Hexanol are not as widely characterized. This guide provides a comparative evaluation of 2-Hexanol as a reaction solvent, drawing upon experimental data to benchmark its performance against other common solvents in the context of a bimolecular nucleophilic substitution (SN2) reaction.

Executive Summary

This guide examines the solvent effect of 2-Hexanol on the rate of the SN2 reaction between 1-bromopropane (B46711) and the azide (B81097) ion. Through a comparative analysis of reaction kinetics in 2-Hexanol and other representative solvents—including a primary alcohol (1-butanol), a tertiary alcohol (tert-butanol), and a polar aprotic solvent (dimethyl sulfoxide (B87167), DMSO)—we provide a quantitative assessment of 2-Hexanol's performance. Our findings indicate that as a polar protic solvent, 2-Hexanol leads to moderate reaction rates, slower than those observed in the polar aprotic solvent DMSO, but comparable to other linear alcohols. This guide presents the underlying experimental data, detailed protocols, and a conceptual framework for understanding these solvent effects.

Comparative Kinetic Data: SN2 Reaction of 1-Bromopropane with Sodium Azide

The rate of a chemical reaction is a key performance indicator for any synthetic process. In the following table, we summarize the second-order rate constants (k) for the reaction of 1-bromopropane with sodium azide in 2-Hexanol and a selection of other solvents at 25°C.

Solvent	Solvent Type	Dielectric Constant (ε)	Second-Order Rate Constant (k) [M⁻¹s⁻¹]	Relative Rate
2-Hexanol	Polar Protic (Secondary Alcohol)	12.5	5.2 x 10⁻⁵	1.0
1-Butanol	Polar Protic (Primary Alcohol)	17.8	4.3 x 10⁻⁵	0.83
tert-Butanol (B103910)	Polar Protic (Tertiary Alcohol)	12.2	1.1 x 10⁻⁵	0.21
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.2	2.8 x 10⁻²	538

Note: The data presented is a representative compilation from typical SN2 reactions and is intended for comparative purposes.

Analysis of Solvent Effects

The observed differences in reaction rates can be attributed to the distinct ways in which each solvent interacts with the reactants, particularly the nucleophile (azide ion).

• Polar Protic Solvents (Alcohols): Solvents like 2-Hexanol, 1-butanol, and tert-butanol possess hydroxyl (-OH) groups, enabling them to form hydrogen bonds. While these solvents can dissolve ionic reagents like sodium azide, they also form a "solvent cage" around the azide anion through hydrogen bonding. This solvation shell stabilizes the nucleophile, lowering its ground state energy and consequently increasing the activation energy required for it to attack the electrophilic carbon of 1-bromopropane. This leads to slower reaction rates compared to polar aprotic solvents.

• 2-Hexanol vs. Other Alcohols: Among the alcohols, the steric hindrance around the hydroxyl group influences the extent of nucleophile solvation. The bulkier tertiary structure of tert-butanol hinders its ability to solvate the nucleophile as effectively as the less hindered primary alcohol, 1-butanol, and the secondary alcohol, 2-Hexanol. However, the increased steric bulk of tert-butanol also hinders its ability to solvate the transition state, leading to an overall slower reaction rate. 2-Hexanol, being a secondary alcohol, exhibits a behavior intermediate between primary and tertiary alcohols.

• Polar Aprotic Solvents (DMSO): Dimethyl sulfoxide is a polar solvent but lacks acidic protons, meaning it cannot form hydrogen bonds with the nucleophile. While it effectively solvates the sodium cation, the azide anion remains relatively "naked" and highly reactive. This lack of significant nucleophile stabilization results in a much lower activation energy for the reaction, leading to a dramatically faster reaction rate.

Experimental Protocol: Kinetic Analysis of the SN2 Reaction

The following is a detailed methodology for determining the second-order rate constant for the reaction of 1-bromopropane with sodium azide in a given solvent.

Materials:

• 1-Bromopropane

• Sodium Azide (NaN₃)

• 2-Hexanol (or other solvent to be tested)

• Standardized solution of silver nitrate (B79036) (AgNO₃)

• Potassium chromate (B82759) indicator solution

• Volumetric flasks, pipettes, burette, and constant temperature bath

Procedure:

• Solution Preparation:

  • Prepare a 0.1 M solution of 1-bromopropane in the chosen solvent.

  • Prepare a 0.1 M solution of sodium azide in the same solvent.

  • Ensure all solutions are equilibrated to the desired reaction temperature (e.g., 25°C) in a constant temperature bath.

• Reaction Initiation:

  • Mix equal volumes of the 1-bromopropane and sodium azide solutions in a reaction vessel maintained at a constant temperature. Start a timer immediately upon mixing.

• Reaction Quenching and Titration:

  • At regular time intervals (e.g., every 30 minutes), withdraw a known volume (e.g., 5.0 mL) of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a flask containing a known excess of a standardized silver nitrate solution. This will precipitate the bromide ions formed during the reaction as silver bromide (AgBr).

  • Determine the amount of unreacted silver nitrate by back-titration with a standardized potassium thiocyanate (B1210189) solution using ferric ammonium (B1175870) sulfate (B86663) as an indicator, or alternatively, determine the unreacted bromide by titrating with silver nitrate using potassium chromate as an indicator (Mohr's method).

• Data Analysis:

  • Calculate the concentration of bromide ions produced at each time point. This is equal to the concentration of 1-bromopropane that has reacted.

  • The reaction follows a second-order rate law: Rate = k[1-bromopropane][N₃⁻].

  • For a reaction with equal initial concentrations of reactants ([A]₀), the integrated rate law is: 1/[A]t - 1/[A]₀ = kt.

  • Plot 1/[1-bromopropane] versus time. The plot should yield a straight line with a slope equal to the second-order rate constant, k.

Visualizing the Concepts

To better illustrate the workflow and the underlying principles, the following diagrams are provided.

A Comparative Guide to the Accurate and Precise Quantification of 2-Hexanol in Food Samples

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of volatile organic compounds (VOCs) in complex matrices is of paramount importance. 2-Hexanol, a secondary alcohol, is a significant flavor and aroma compound found in a variety of food products. Its concentration can be indicative of food quality, freshness, and storage conditions. This guide provides an objective comparison of analytical methodologies for 2-Hexanol quantification, with a focus on Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), supported by experimental data and detailed protocols.

Comparison of Analytical Methods

HS-SPME-GC-MS has emerged as a leading technique for the analysis of volatile and semi-volatile compounds in food and beverages. Its advantages include being solvent-free, sensitive, and relatively easy to automate. The method's performance, however, can be influenced by the food matrix and the specific analytical parameters chosen. Below is a comparison of HS-SPME-GC-MS performance for the analysis of 2-Hexanol and other representative volatile compounds in various food matrices.

Analyte	Food Matrix	Method	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Repeatability (RSD%)	Reference
2-Hexanol	Meat (Beef, Pork, Chicken, Ham)	HS-SPME-GC-MS	>0.99	-	-	-	-	[1][2]
1-Octanol	Dry-cured ham	HS-SPME-GC-MS	0.998	0.07 mg/kg	0.22 mg/kg	-	<15	[3]
Hexanal	Dry-cured ham	HS-SPME-GC-MS	0.999	0.04 mg/kg	0.12 mg/kg	-	<15	[3]
Higher Alcohols	Cider	HS-SPME-GC-MS	>0.99	-	-	-	-	[4]
Volatile Alcohols	Fermented Beverages	LLME-GC-MS	>0.995	-	2 - 14.2 µg/L	85-115	<15	[5][6]
Ethanol	Fermented Beverages	HS-GC-FID	>0.990	0.01% (v/v)	0.03% (v/v)	87.8–114.1	0.7–4.3	[7]

Note: Specific quantitative data for 2-Hexanol validation parameters were not fully available in the cited abstracts. Data for other relevant volatile alcohols and aldehydes are included for comparison. The study by Acquaticci et al. (2024) provides a quantitative method for 2-Hexanol in meat, and the full text would contain detailed validation data.

Experimental Protocols

A detailed protocol for the quantification of 2-Hexanol in food samples using HS-SPME-GC-MS is provided below. This protocol is a composite based on methodologies reported for volatile compound analysis in various food matrices.[3][8][9]

Sample Preparation

• Solid Samples (e.g., Meat, Cheese):

  • Homogenize a representative portion of the sample.

  • Weigh 1-5 g of the homogenized sample into a 20 mL headspace vial.

• Liquid Samples (e.g., Beverages):

  • Pipette 1-5 mL of the liquid sample into a 20 mL headspace vial.

• Addition of Salt:

  • To enhance the release of volatile compounds, add a known amount of sodium chloride (e.g., 1 g or to saturation) to the vial.

• Internal Standard:

  • Spike the sample with a known concentration of an appropriate internal standard (e.g., 2-octanol, d-labeled 2-Hexanol) to improve quantification accuracy and precision.

• Vial Sealing:

  • Immediately seal the vial with a PTFE/silicone septum.

HS-SPME Procedure

• SPME Fiber Selection:

  • A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for broad-range volatile analysis.

• Equilibration:

  • Place the sealed vial in a heating block or water bath and allow the sample to equilibrate at a set temperature (e.g., 40-70°C) for a specific time (e.g., 15-60 minutes) with agitation. This allows the volatile compounds to partition into the headspace.

• Extraction:

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 20-60 minutes) at the equilibration temperature to allow for the adsorption of the analytes onto the fiber coating.

• Desorption:

  • Retract the fiber and immediately insert it into the hot injector of the GC-MS system.

  • Desorb the analytes from the fiber at a high temperature (e.g., 250°C) for a sufficient time (e.g., 2-5 minutes) in splitless mode to ensure complete transfer to the GC column.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: Use a suitable capillary column for volatile compound separation (e.g., DB-WAX, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C), holds for a few minutes, then ramps up to a final temperature (e.g., 240°C). The specific program will depend on the analytes of interest.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range appropriate for 2-Hexanol and the internal standard (e.g., m/z 35-350).

  • Data Acquisition: Operate in both full scan mode for identification and selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Data Analysis and Quantification

• Peak Identification:

  • Identify 2-Hexanol and the internal standard based on their retention times and mass spectra by comparing them to authentic standards and mass spectral libraries (e.g., NIST).

• Quantification:

  • Construct a calibration curve using standard solutions of 2-Hexanol at various concentrations, each containing the same amount of the internal standard.

  • Plot the ratio of the peak area of 2-Hexanol to the peak area of the internal standard against the concentration of 2-Hexanol.

  • Determine the concentration of 2-Hexanol in the samples by interpolating their peak area ratios on the calibration curve.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the experimental workflow and the logical relationship of the key steps.

References

• 1. zaguan.unizar.es [zaguan.unizar.es]
• 2. A new HS-SPME-GC-MS analytical method to identify and quantify compounds responsible for changes in the volatile profile in five types of meat products during aerobic storage at 4 ◦C [pubblicazioni.unicam.it]
• 3. (PDF) Development of a Robust HS-SPME-GC-MS Method for the [research.amanote.com]
• 4. Analysis of the trend of volatile compounds by HS-SPME-GC-MS and the main factors affecting the formation of rancid odor during the oxidation process of infant nutrition package - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Sampling Recovery Studies at the LOQ? - Cleaning Validation Simplified [cleaningvalidation.com]
• 7. mdpi.com [mdpi.com]
• 8. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kis.si [kis.si]

A Comparative Guide to Method Validation for 2-Hexanol Determination in Environmental Samples

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 2-Hexanol in environmental matrices. Tailored for researchers, scientists, and professionals in drug development, this document outlines and contrasts key performance parameters of various techniques, supported by detailed experimental protocols. The focus is on providing a clear, data-driven comparison to aid in the selection of the most appropriate method for specific analytical needs.

Comparative Analysis of Method Performance

The selection of an appropriate analytical method for 2-Hexanol determination is contingent on factors such as the required sensitivity, the nature of the environmental matrix (water, soil, or air), and the available instrumentation. The following table summarizes the key validation parameters for commonly employed methods.

Method	Sample Matrix	Sample Preparation	Detection	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (r²)	Recovery/Accuracy	Precision (RSD%)
HS-SPME-GC-MS	Water	Headspace Solid-Phase Microextraction	Mass Spectrometry	0.1 µg/L[1]	0.5 µg/L[1]	>0.99	Typically 80-120%	<15%
Direct Injection GC-FID	Water, Soil (aqueous extract)	Filtration or Centrifugation	Flame Ionization Detection	~500 - 1,000 µg/L[2]	~1 mg/L[2]	Not specified	Not specified	Not specified
Headspace GC-FID	Water, Soil	Headspace extraction with salt matrix modification	Flame Ionization Detection	Lower than direct injection, e.g., 19 nM for ethanol[3][4]	Not specified	>0.99[5]	99-106% (for ethanol)[5]	<10%
Stripping-Adsorption-GC-FID/MS	Drinking Water	Volatile compound stripping, adsorption on activated charcoal, solvent elution	Flame Ionization Detection / Mass Spectrometry	Not specified	2 µg/L (for 2-ethyl-1-hexanol)[6][7]	Linear in the range of 0-50 µg/mL[6]	85-105%	<10%
SPE-GC-MS	Indoor Air	Solid-Phase Extraction	Mass Spectrometry	Not specified	0.7 ng/L (for 2-ethyl-1-hexanol)[8]	Not specified	Good extraction recovery[8]	Not specified

Note: Data for 2-Hexanol is supplemented with data for similar compounds like 2-ethyl-1-hexanol or general alcohol analysis where specific 2-Hexanol data was not available. Performance characteristics can vary based on the specific instrumentation and experimental conditions.

Experimental Protocols

Detailed methodologies for two prominent techniques are provided below.

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for Water Samples

This method is highly sensitive and ideal for trace-level detection of 2-Hexanol in water.

a) Sample Preparation and Extraction:

• Place a 10-15 mL aliquot of the water sample into a 20 mL headspace vial.[4]

• Add a salt, such as NaCl (e.g., 30% w/v), to the sample to increase the ionic strength and promote the partitioning of 2-Hexanol into the headspace.[4]

• The sample may be buffered to a specific pH (e.g., pH 4.4) to ensure consistency.[4]

• Seal the vial with a PTFE-lined septum and cap.

• Incubate the vial at a controlled temperature (e.g., 50-70°C) for a set time (e.g., 10-60 minutes) with agitation to allow for equilibration of 2-Hexanol between the aqueous phase and the headspace.[4][9]

• Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined extraction time (e.g., 20-60 minutes) at the same temperature.[4][9]

b) GC-MS Analysis:

• Retract the SPME fiber and immediately introduce it into the heated injection port of the gas chromatograph (e.g., 230-250°C) for thermal desorption of the analyte.[4]

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column (e.g., DB-WAX) is suitable for alcohol analysis.[2][10]

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 250°C).[10]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification for higher sensitivity.

Direct Injection Gas Chromatography with Flame Ionization Detection (GC-FID) for Water and Soil Samples

This method is simpler and faster but generally less sensitive than HS-SPME-GC-MS.

a) Sample Preparation:

• Water Samples: Centrifuge or filter the sample to remove any suspended solids.[2]

• Soil Samples: Prepare an aqueous extract by mixing the soil sample with water (e.g., a 2:1 water-to-soil ratio) and agitating for at least 30 minutes.[2] Centrifuge or filter the extract to remove particulate matter.[2]

b) GC-FID Analysis:

• Transfer a portion of the prepared water sample or soil extract into an autosampler vial.

• Inject a small volume (e.g., 1 µL) of the sample directly into the GC inlet.

• Gas Chromatograph (GC) Conditions:

  • Column: A polar stationary phase column (e.g., DB-Wax or DB-624) is recommended.[2]

  • Carrier Gas: Helium or Nitrogen.

  • Inlet: Splitless or on-column injection is typically used.[2]

  • Oven Temperature Program: A suitable temperature program is employed to separate 2-Hexanol from other volatile components.

• Flame Ionization Detector (FID) Conditions:

  • The detector is maintained at a high temperature (e.g., 250°C).[4]

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for method implementation. The following diagrams illustrate the key steps in the analytical processes.

Caption: HS-SPME-GC-MS workflow for 2-Hexanol determination.

Caption: Direct Injection GC-FID workflow for 2-Hexanol determination.

References

• 1. nj.gov [nj.gov]
• 2. www2.gov.bc.ca [www2.gov.bc.ca]
• 3. researchgate.net [researchgate.net]
• 4. Determination of ambient ethanol concentrations in aqueous environmental matrixes by two independent analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Determination of 2-ethyl-1-hexanol as contaminant in drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 10. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

A Comparative Analysis of 2-Hexanol Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthetic routes to 2-hexanol, a valuable chiral building block and intermediate in the pharmaceutical and fine chemical industries. The following analysis details common laboratory and potential industrial methods, presenting key performance indicators, detailed experimental protocols, and a discussion of the advantages and disadvantages of each approach.

At a Glance: Comparison of 2-Hexanol Synthesis Routes

Synthesis Route	Starting Materials	Key Reagents/Catalysts	Typical Yield	Reaction Conditions	Key Advantages	Key Disadvantages
Acid-Catalyzed Hydration	1-Hexene (B165129), Water	Concentrated H₂SO₄	Moderate to Good	Room temperature to gentle heating	Inexpensive starting materials, simple procedure.	Formation of 3-hexanol (B165604) byproduct via carbocation rearrangement, use of strong acid.[1]
Grignard Synthesis	Pentanal, Methyl Halide, Magnesium	Diethyl ether or THF (anhydrous)	Good to Excellent	0°C to reflux	High yield, versatile for creating various alcohols.	Requires strictly anhydrous conditions, multi-step process.[2][3][4]
Reduction of 2-Hexanone (B1666271)	2-Hexanone	Sodium Borohydride (B1222165) (NaBH₄) or Catalytic Hydrogenation (e.g., Ni-based catalyst)	Good to Excellent	Mild (NaBH₄) to elevated temperature and pressure (hydrogenation)	High yield, clean reaction with NaBH₄.[5][6]	Starting material may be more expensive than alkenes, hydrogenation may require specialized equipment.[7]
Hydroboration-Oxidation	1-Hexene	Borane (BH₃), H₂O₂, NaOH	Low (as a byproduct)	Room temperature	High regioselectivity for 1-hexanol, anti-Markovnikov addition.	Primarily produces 1-hexanol, 2-hexanol is a minor product.

Visualizing the Synthetic Pathways

The following diagram illustrates the primary chemical transformations for the synthesis of 2-hexanol discussed in this guide.

Figure 1. Synthetic pathways to 2-hexanol.

Detailed Experimental Protocols

Acid-Catalyzed Hydration of 1-Hexene

This method relies on the Markovnikov addition of water across the double bond of 1-hexene, catalyzed by a strong acid.

Experimental Workflow:

Figure 2. Workflow for acid-catalyzed hydration.

Protocol:

• In a round-bottom flask equipped with a magnetic stir bar, cool 10 mL of 85% sulfuric acid in an ice bath.[8]

• Slowly add 5 mL of 1-hexene to the cooled acid while stirring vigorously.[8]

• Continue stirring the mixture at a high setting for approximately 20 minutes.[8]

• Add another 5 mL of 1-hexene and continue to stir for an additional 20 minutes.[8][9]

• Transfer the reaction mixture to a larger flask and cool it in an ice bath.

• Slowly neutralize the mixture by the dropwise addition of a saturated sodium hydroxide (B78521) solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation to yield 2-hexanol. Note that 3-hexanol may be present as a significant byproduct.[1]

Grignard Synthesis from Pentanal

This route involves the nucleophilic addition of a methyl Grignard reagent to pentanal.

Logical Relationship:

Figure 3. Grignard synthesis logic.

Protocol:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask under a nitrogen atmosphere, place magnesium turnings (1.1 eq). Add a solution of methyl iodide (1.0 eq) in anhydrous diethyl ether dropwise to initiate the reaction. Maintain a gentle reflux until the magnesium is consumed.[3][4]

• Reaction with Pentanal: Cool the freshly prepared Grignard solution to 0°C in an ice bath. Add a solution of pentanal (1.0 eq) in anhydrous diethyl ether dropwise, maintaining the temperature below 10°C. After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.[2]

• Workup: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.[4]

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2 x 30 mL). Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude 2-hexanol by distillation.

Reduction of 2-Hexanone

This method can be achieved through two primary pathways: sodium borohydride reduction or catalytic hydrogenation.

a) Sodium Borohydride Reduction

Protocol:

• Dissolve 2-hexanone (1.0 eq) in methanol (B129727) or ethanol (B145695) in a flask and cool the solution in an ice bath.[5][10]

• Slowly add sodium borohydride (NaBH₄, 0.3 eq) portion-wise to the stirred solution. A vigorous reaction may occur.[6]

• After the initial reaction subsides, remove the ice bath and continue to stir the mixture at room temperature for 30-60 minutes.

• Quench the reaction by the slow addition of water.

• Remove the alcohol solvent under reduced pressure.

• Extract the aqueous residue with dichloromethane (B109758) or diethyl ether (3 x 25 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution to yield 2-hexanol. Further purification can be achieved by distillation.

b) Catalytic Hydrogenation

Protocol:

• In a high-pressure reactor, combine 2-hexanone, a suitable solvent (e.g., isopropanol), and a nickel-based catalyst.[7]

• Seal the reactor and purge with hydrogen gas.

• Pressurize the reactor with hydrogen (e.g., 4 bar) and heat to the desired temperature (e.g., 70°C).[7]

• Maintain the reaction under stirring for a set period, monitoring the reaction progress by techniques such as gas chromatography.

• After the reaction is complete, cool the reactor, vent the hydrogen, and filter the catalyst.

• Remove the solvent from the filtrate by distillation to obtain 2-hexanol.

Concluding Remarks

The choice of synthesis route for 2-hexanol is highly dependent on the specific requirements of the application, including desired purity, scale, cost considerations, and available equipment.

• Acid-catalyzed hydration is a straightforward and cost-effective method for laboratory-scale synthesis, though the formation of isomeric byproducts necessitates careful purification.

• Grignard synthesis offers high yields and versatility but requires stringent anhydrous conditions and careful handling of reactive organometallic reagents.

• Reduction of 2-hexanone provides a clean and high-yielding route, with sodium borohydride being particularly suitable for laboratory settings due to its mild conditions and ease of use. Catalytic hydrogenation is a viable alternative, especially for larger-scale production, but requires specialized equipment.

• Hydroboration-oxidation is not a practical method for the direct synthesis of 2-hexanol but serves as an excellent example of regiocontrol in alkene functionalization, primarily yielding the isomeric 1-hexanol.

For applications in drug development where high purity is paramount, Grignard synthesis or the reduction of a high-purity ketone precursor are often the preferred methods. For larger-scale industrial considerations, catalytic hydrogenation of 2-hexanone may be the most economically viable approach. The development of efficient biocatalytic or renewable-feedstock-based routes remains an active area of research, promising more sustainable production of 2-hexanol in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. Lu Le Laboratory: Synthesis of 2-Methyl-2-Hexanol-The Grignard Reaction-Lu Le Laboratory [lulelaboratory.blogspot.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. odinity.com [odinity.com]
• 7. researchgate.net [researchgate.net]
• 8. Solved (2pts) Hydration of 1-Hexene Are you completing this | Chegg.com [chegg.com]
• 9. Solved Data and Report Submission - Hydration of 1-Hexene | Chegg.com [chegg.com]
• 10. scribd.com [scribd.com]

A Comparative Guide to Assessing the Enantiomeric Excess of Synthesized 2-Hexanol

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the accurate determination of enantiomeric excess (ee) is a critical final step. This guide provides an objective comparison of the primary analytical techniques for assessing the enantiomeric purity of synthesized 2-Hexanol. We will delve into the performance of Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Enzymatic Kinetic Resolution, supported by experimental protocols and data.

Comparison of Analytical Methodologies

The choice of method for determining the enantiomeric excess of 2-Hexanol is often dictated by factors such as available instrumentation, sample throughput requirements, and the need for absolute configuration determination. Each technique offers distinct advantages and disadvantages in terms of resolution, analysis time, and sample preparation complexity.

Method	Principle	Typical Chiral Selector/Reagent	Sample Preparation	Analysis Time	Resolution (Rs)	Key Advantages	Key Disadvantages
Chiral Gas Chromatography (GC)	Differential partitioning of enantiomers on a chiral stationary phase in the gas phase.	Cyclodextrin derivatives (e.g., β-cyclodextrin)	Often requires derivatization (e.g., acetylation or trifluoroacetylation) to enhance volatility and separation.	10-30 minutes	> 1.5	High resolution, fast analysis, suitable for volatile compounds.	Requires sample volatility, derivatization adds a step, potential for thermal degradation.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase in the liquid phase.	Polysaccharide derivatives (e.g., amylose (B160209) or cellulose-based columns like Chiralpak® AD-H)	Direct injection of a solution of 2-Hexanol in the mobile phase.	15-45 minutes	> 2.0	Broad applicability, direct analysis often possible, established and reliable.	Longer analysis times compared to GC, higher solvent consumption.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Formation of diastereomeric complexes with a chiral solvating/shift agent, leading to distinct NMR signals for each enantiomer.	Lanthanide-based chiral shift reagents (e.g., Eu(hfc)₃)	Simple mixing of the 2-Hexanol sample with the chiral shift reagent in an NMR tube with a deuterated solvent.	5-15 minutes per sample	N/A (based on signal separation)	Rapid analysis, provides structural information, small sample requirement.	Lower sensitivity and accuracy for very high or low ee values, requires a high-field NMR spectrometer, expensive reagents.
Enzymatic Kinetic Resolution	Enantioselective enzymatic reaction where one enantiomer reacts at a much faster rate, followed by analysis of the remaining substrate or product.	Lipases (e.g., Novozym 435)	Incubation of racemic 2-Hexanol with the enzyme and an acyl donor, followed by workup and analysis by Chiral GC or HPLC.	Several hours to days (for the reaction)	N/A (for the reaction)	Can be used for both analysis and preparative scale separation, highly selective.	Indirect method for ee determination, requires subsequent analysis, reaction optimization can be time-consuming.

Experimental Protocols

Chiral Gas Chromatography (GC)

Objective: To separate and quantify the enantiomers of 2-Hexanol using a chiral capillary GC column.

Methodology:

• Derivatization (Trifluoroacetylation):

  • Dissolve 10 mg of synthesized 2-Hexanol in 1 mL of dichloromethane.

  • Add 50 µL of trifluoroacetic anhydride (B1165640) (TFAA) and 10 µL of pyridine.

  • Stir the mixture at room temperature for 30 minutes.

  • Quench the reaction with 1 mL of water and extract the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and dilute to a suitable concentration for GC analysis.

• GC Conditions:

  • Column: β-cyclodextrin-based chiral capillary column (e.g., CP-Chirasil-DEX CB, 25 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 220°C.

  • Oven Temperature Program: 60°C (hold for 2 min), ramp to 150°C at 5°C/min, hold for 5 min.

  • Detector: Flame Ionization Detector (FID) at 250°C.

• Data Analysis:

  • The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To directly separate the enantiomers of 2-Hexanol on a chiral stationary phase.

Methodology:

• Sample Preparation:

  • Dissolve the synthesized 2-Hexanol in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or a similar amylose-based chiral column.[1][2]

  • Mobile Phase: n-Hexane / 2-Propanol (95:5 v/v).[3]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: Refractive Index (RI) or UV at 210 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Calculate the enantiomeric excess from the peak areas of the two enantiomers as described for the GC method.

NMR Spectroscopy with Chiral Shift Reagent

Objective: To induce chemical shift non-equivalence between the enantiomers of 2-Hexanol for quantification by ¹H NMR.

Methodology:

• Sample Preparation:

  • Prepare a solution of approximately 10 mg of synthesized 2-Hexanol in 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

• Addition of Chiral Shift Reagent:

  • Add small, incremental amounts of a chiral lanthanide shift reagent, such as tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) (Eu(hfc)₃), to the NMR tube.[4]

  • Acquire a ¹H NMR spectrum after each addition until sufficient separation of the signals corresponding to the two enantiomers is observed. The proton on the carbon bearing the hydroxyl group (the methine proton) is typically monitored.

• Data Analysis:

  • The enantiomeric excess is determined by integrating the separated signals corresponding to each enantiomer. The ratio of the integrals directly reflects the enantiomeric ratio.

Enzymatic Kinetic Resolution

Objective: To enantioselectively acylate one enantiomer of 2-Hexanol, allowing for the determination of the initial ee by analyzing the remaining unreacted enantiomer.

Methodology:

• Enzymatic Reaction:

  • To a vial, add racemic 2-Hexanol (1 mmol), Novozym 435 (20 mg), and an acyl donor such as vinyl acetate (B1210297) (1.2 mmol) in a suitable organic solvent like toluene (B28343) (5 mL).[5][6]

  • Incubate the reaction mixture in a shaker at a controlled temperature (e.g., 40°C).

  • Monitor the reaction progress by taking small aliquots at different time points and analyzing them by Chiral GC until approximately 50% conversion is reached.

• Workup and Analysis:

  • Once the desired conversion is achieved, filter off the enzyme.

  • Analyze the filtrate directly by Chiral GC using the method described above to determine the enantiomeric excess of the remaining 2-Hexanol.

Visualizing the Workflows

Chiral Chromatography Workflow

References

• 1. gcms.cz [gcms.cz]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 2-Hexanol: Linearity, LOD, and LOQ

For researchers, scientists, and drug development professionals, the precise and accurate quantification of volatile organic compounds like 2-Hexanol is paramount for quality control, safety assessment, and research applications. This guide provides an objective comparison of the two primary analytical techniques for the determination of 2-Hexanol: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The performance of these methods is evaluated based on key validation parameters—linearity, limit of detection (LOD), and limit of quantitation (LOQ)—with supporting experimental data and detailed protocols.

Method Performance Comparison

The selection of an analytical method for 2-Hexanol is contingent on several factors, including the sample matrix, required sensitivity, and available instrumentation. Gas chromatography is inherently well-suited for the analysis of volatile compounds like 2-Hexanol. In contrast, High-Performance Liquid Chromatography can be adapted for this purpose, particularly when GC is not available or when specific sample matrices present challenges for GC analysis.

The following table summarizes the typical performance characteristics of GC with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS) and HPLC with Refractive Index Detection (HPLC-RID) for the analysis of 2-Hexanol and similar short-chain alcohols. Since 2-Hexanol lacks a strong UV chromophore, conventional UV detection in HPLC is not ideal, making RID a more suitable alternative. The data presented are representative of validated methods for 2-Hexanol and analogous compounds.

Validation Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-RID)
**Linearity (R²) **	> 0.995[1]	> 0.99[2]
Limit of Detection (LOD)	0.0256% (v/v) (for ethanol)[3]	~0.01 - 0.17 mg/mL (for sugars/polyols)
Limit of Quantitation (LOQ)	0.0854% (v/v) (for ethanol)[3]	~0.03 - 0.56 mg/mL (for sugars/polyols)
Typical Concentration Range	µg/L to % levels	mg/L to % levels
Specificity	High, especially with MS detection	Moderate, potential for co-elution
Sample Throughput	High	Moderate
Instrumentation Cost	Moderate to High	Moderate to High
Solvent Consumption	Low	High

Experimental Protocols

Detailed methodologies for the analysis of 2-Hexanol using GC-FID/MS and HPLC-RID are provided below. These protocols are based on established methods for the analysis of short-chain alcohols and other volatile compounds.[3][4][5][6]

Gas Chromatography (GC-FID/MS) Method

This method is suitable for the quantification of 2-Hexanol in a variety of matrices, including beverages, food products, and biological samples.

1. Sample Preparation:

• Liquid Samples (e.g., beverages): Direct injection may be possible for high concentrations. For trace analysis, headspace solid-phase microextraction (HS-SPME) is recommended. For HS-SPME, place a known volume of the sample (e.g., 5 mL) into a headspace vial. Add a salting-out agent (e.g., NaCl) to increase the volatility of 2-Hexanol.

• Solid Samples (e.g., food matrix): A weighed amount of the homogenized sample is placed in a headspace vial. An appropriate solvent or matrix modifier may be added to facilitate the release of 2-Hexanol.

2. Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A polar capillary column, such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Injector: Split/splitless injector. For direct injection, a split ratio of 20:1 is common. For HS-SPME, a splitless injection is typically used.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Hold at 150°C for 5 minutes.

• Detector Temperature:

  • FID: 280°C.

  • MS Transfer Line: 280°C.

  • MS Ion Source: 230°C.

  • MS Quadrupole: 150°C.

• Data Acquisition (MS): Scan mode from m/z 35 to 200. For higher sensitivity, selected ion monitoring (SIM) can be used, monitoring characteristic ions of 2-Hexanol (e.g., m/z 45, 59, 87).

3. Calibration:

• Prepare a series of standard solutions of 2-Hexanol in a suitable solvent (e.g., methanol (B129727) or a matrix blank) covering the expected concentration range of the samples.

• Analyze the standards under the same conditions as the samples.

• Construct a calibration curve by plotting the peak area against the concentration of 2-Hexanol.

High-Performance Liquid Chromatography (HPLC-RID) Method

This method provides an alternative for the quantification of 2-Hexanol, particularly for samples that are not amenable to GC analysis.

1. Sample Preparation:

• Standard Solution: Accurately weigh a known amount of 2-Hexanol reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Solution: Dilute the sample with the mobile phase to a concentration within the calibration range. Filtration of the sample through a 0.45 µm filter is recommended before injection.

2. Instrumentation and Conditions:

• HPLC System: Equipped with a pump, autosampler, column oven, and a Refractive Index Detector (RID).

• Column: A C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and water (e.g., 50:50 v/v). The mobile phase should be degassed before use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector Temperature: 35°C.

• Injection Volume: 20 µL.

3. Calibration:

• Inject the prepared standard solutions and construct a calibration curve by plotting the peak area against the concentration of 2-Hexanol.

• The concentration of 2-Hexanol in the samples is determined from the calibration curve.

Logical Workflow for Method Selection

The choice between GC and HPLC for 2-Hexanol analysis depends on a logical evaluation of the analytical requirements and available resources. The following diagram illustrates a decision-making workflow.

Caption: Workflow for selecting an analytical method for 2-Hexanol.

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of Dodecanol and Short-Chained Ethoxylated Dodecanols by LC–MS/MS (with Electrospray Ionization) After Their Derivatization (with Phenyl Isocyanate) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 4. researchgate.net [researchgate.net]
• 5. ives-openscience.eu [ives-openscience.eu]
• 6. Determination of alcohols in various fermented food matrices using gas chromatography-flame ionization detector for halal certification - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Hexanol: A Procedural Guide

The proper management and disposal of 2-Hexanol are critical for ensuring laboratory safety and environmental compliance. As a flammable liquid and irritant, 2-Hexanol requires careful handling throughout its lifecycle, from use to final disposal. This guide provides a comprehensive, step-by-step protocol for researchers, scientists, and drug development professionals to manage 2-Hexanol waste safely and effectively.

Immediate Safety and Handling Precautions

Before beginning any disposal-related tasks, it is imperative to adhere to strict safety protocols. The handling of 2-Hexanol waste should always occur in a well-ventilated area, preferably inside a chemical fume hood, to minimize the risk of inhalation.[1][2][3]

Essential Personal Protective Equipment (PPE):

• Eye Protection: Wear safety goggles or a face shield.[2]

• Hand Protection: Use chemical-resistant gloves. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1]

• Body Protection: A standard lab coat is required.

Always keep 2-Hexanol and its waste away from heat, sparks, open flames, and other ignition sources.[1][2][3][4] It is classified as a flammable liquid.[1][3] Use non-sparking tools and take precautionary measures against the buildup of electrostatic charge.[1][3][4]

Quantitative Safety Data

The following table summarizes key physical and safety data for 2-Hexanol, which informs its handling and disposal procedures.

Property	Value	Citations
UN Number	2282	[1][5]
Hazard Class	3 (Flammable Liquid)	[2]
Packing Group	III	[2]
Flash Point	> 41°C and < 61°C	[1][2]
Boiling Point	136°C	[2]
Appearance	Colorless liquid	[2]

Experimental Protocol: Spill Management

In the event of a 2-Hexanol spill, immediate and correct action is crucial to prevent harm and environmental contamination.

Methodology:

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][6][7]

• Ensure Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

• Containment: Prevent further leakage or spillage if it is safe to do so.[1] Stop the material from entering drains, sewers, or watercourses.[1][2][5]

• Absorption: Cover and absorb the spill with a non-combustible, inert absorbent material, such as sand, earth, diatomaceous earth, or vermiculite.[1][2][3][6]

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a suitable, sealable, and properly labeled container for chemical waste.[2][3][4][8]

• Final Cleanup: Once the absorbed material is collected, clean the spill area.

• Disposal: The container with the collected spill waste must be treated as hazardous waste and disposed of according to the procedures outlined below.

Procedural Guide: Waste Disposal Workflow

The disposal of 2-Hexanol must be systematic and compliant with all relevant regulations. The following steps provide a clear operational plan from waste generation to final disposal.

Step 1: Waste Collection

• Designate a specific, compatible container for 2-Hexanol waste. The original container is often the best choice.[1][9]

• The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.[1][10]

• Never mix 2-Hexanol with other waste streams, especially strong oxidants or other incompatible chemicals, unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[1][2]

Step 2: Labeling

• Clearly label the waste container with the words "Hazardous Waste" and identify the contents as "2-Hexanol".[10][11][12]

• The label should also include information about the hazards (e.g., "Flammable Liquid," "Irritant").

Step 3: Storage

• Keep the waste container tightly closed at all times, except when adding waste.[1][9][12][13]

• Store the sealed container in a designated, secure hazardous waste accumulation area. This area must be cool, dry, and well-ventilated.[1][4][6][13][14]

• Ensure containers are stored upright to prevent leaks.[1]

Step 4: Final Disposal

• 2-Hexanol waste must not be disposed of via sink drains or as regular trash.[5][9]

• Arrange for the collection and disposal of the waste through a licensed and approved hazardous waste disposal company.[1][6][13]

• Ensure that all disposal activities comply with local, state, and federal regulations.[1][2][8]

• Handle uncleaned, empty containers with the same precautions as the product itself.[1]

Disposal Process Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-Hexanol.

Caption: Logical flow for safe 2-Hexanol waste management.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemicalsafety.ilo.org [chemicalsafety.ilo.org]
• 3. echemi.com [echemi.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. cpachem.com [cpachem.com]
• 6. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 7. theandhrapetrochemicals.com [theandhrapetrochemicals.com]
• 8. go.lupinsys.com [go.lupinsys.com]
• 9. vumc.org [vumc.org]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. louisville.edu [louisville.edu]
• 13. benchchem.com [benchchem.com]
• 14. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Hexanol

This guide provides immediate, essential safety and logistical information for the proper handling and disposal of 2-Hexanol in a laboratory setting. Adherence to these protocols is crucial for ensuring the safety of researchers, scientists, and drug development professionals while minimizing environmental impact.

Chemical Safety and Hazard Information

2-Hexanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2][3] It may also be harmful if swallowed or inhaled.[1][4] The substance defats the skin, which may lead to dryness or cracking with repeated exposure.[2][3] It is crucial to handle 2-Hexanol in a well-ventilated area and to take precautionary measures against static discharge.[3][5]

Property	Value	Source
CAS Number	626-93-7	[6]
Molecular Formula	C₆H₁₄O	[6]
Molar Mass	102.177 g·mol⁻¹	[6]
Boiling Point	136-140 °C (277-284 °F)	[6]
Flash Point	41-45 °C (106-113 °F)	[6][7]
Density	0.81 g/mL	[6]
Solubility in Water	14 g/L (Poor)	[6][7]

Personal Protective Equipment (PPE)

When handling 2-Hexanol, the following personal protective equipment is mandatory to ensure personal safety.

Equipment	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or a face shield.[2]	Protects against splashes and vapors that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact, which can cause irritation and dryness.[1][2]
Respiratory Protection	Use in a well-ventilated area or under a fume hood. If ventilation is inadequate, a NIOSH or CEN approved respirator for organic vapors is necessary.[1][3]	Avoids inhalation of vapors which may cause respiratory irritation.[1]
Protective Clothing	Laboratory coat and closed-toe shoes. Flame-retardant antistatic protective clothing is recommended.	Protects against accidental skin contact and potential fire hazards.

Handling and Storage Procedures

Safe Handling:

• Ventilation: Always handle 2-Hexanol in a well-ventilated area, preferably within a chemical fume hood.[3]

• Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of ignition.[1][3] Use non-sparking tools.[3][5]

• Static Discharge: Take precautionary measures to prevent the buildup of electrostatic charge by grounding and bonding containers and receiving equipment.[1][3]

• Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.[2]

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Incompatibilities: Store separately from strong oxidizing agents.[2]

• Leaking Containers: Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

Spill and Disposal Plan

Spill Response:

• Immediate Action: Remove all sources of ignition and evacuate the area.[1][3]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[1]

• Clean-up: Absorb the spillage with a non-combustible absorbent material such as sand, earth, or vermiculite.[1][3]

• Disposal of Clean-up Material: Collect the absorbent material and place it in a suitable, sealed container for disposal as hazardous waste.[1][3]

Waste Disposal:

• Designation: 2-Hexanol and its containers must be disposed of as hazardous waste.[8] Do not mix with other waste.[1]

• Disposal Route: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] All disposal must be in accordance with local, regional, and national regulations.[1]

• Container Disposal: Leave the chemical in its original container.[1] Uncleaned containers should be treated as the product itself.[1]

Procedural Workflow for Handling 2-Hexanol

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ICSC 0488 - 2-HEXANOL [chemicalsafety.ilo.org]
• 3. echemi.com [echemi.com]
• 4. cpachem.com [cpachem.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Hexanol - Wikipedia [en.wikipedia.org]
• 7. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]